2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid

• CAS: 898766-72-8

Core Science & Biosynthesis

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid properties

An In-depth Technical Guide to 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Abstract

This technical guide provides a comprehensive overview of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, a specialized γ-keto acid of significant interest to the fields of medicinal chemistry and drug development. The incorporation of a trifluorinated phenyl ring and a gem-dimethyl scaffold presents a unique combination of properties, suggesting its potential as a key building block for novel therapeutic agents. This document details the compound's physicochemical properties, provides a plausible and detailed synthetic pathway grounded in established organic chemistry principles, and explores its potential applications, particularly in the context of developing analogs for established drug targets. The guide is intended for researchers and scientists, offering both foundational knowledge and practical, field-proven insights into the handling and strategic use of this molecule.

Introduction: Context and Significance

Gamma-keto acids (γ-keto acids) are a valuable class of bifunctional molecules, featuring both a ketone and a carboxylic acid. This dual reactivity makes them versatile synthons for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and pharmacologically active molecules.[1][2][3] The strategic placement of a ketone at the γ-position relative to the carboxylic acid allows for a wide range of subsequent chemical transformations, including cyclizations to form lactones and pyridazinones.[2][4]

The value of this particular γ-keto acid is significantly enhanced by its aromatic substituent: the 3,4,5-trifluorophenyl group. The incorporation of fluorine and trifluoromethyl groups into drug candidates is a cornerstone of modern medicinal chemistry.[5] These modifications can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and membrane permeability.[5] Specifically, the trifluoromethyl group is a strong electron-withdrawing moiety, which can alter the electronic properties of the entire molecule.[5]

The subject of this guide, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, is structurally related to intermediates used in the synthesis of Dipeptidyl Peptidase-IV (DPP-4) inhibitors like Sitagliptin, a widely used therapeutic for type 2 diabetes.[6][7][8][9] The presence of the gem-dimethyl group at the α-position is a key structural divergence from known intermediates, suggesting its utility in creating novel analogs for structure-activity relationship (SAR) studies to probe steric and conformational effects on target binding and pharmacokinetics.

Physicochemical Properties and Molecular Characterization

A thorough understanding of a compound's physical and chemical properties is fundamental to its effective use in a research setting. While extensive experimental data for this specific molecule is not widely published, we can consolidate known information and predict its spectroscopic profile based on its structure.

Core Compound Data

The fundamental identifiers and properties of the compound are summarized below.

Property	Value	Source
CAS Number	898766-72-8	[10][11][12]
Molecular Formula	C₁₂H₁₁F₃O₃	[10][11]
Molecular Weight	260.21 g/mol	[10]
Synonym	2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid	[10]
InChI Key	XLPMRFDLCPFBMC-UHFFFAOYSA-N	[10]

Chemical Structure

The molecular structure is visualized below, highlighting the key functional groups.

Figure 1: Chemical structure and key features.

Anticipated Spectroscopic Profile

For any novel or specialized compound, thorough spectroscopic characterization is a self-validating step to confirm identity and purity. Based on the structure, the following spectral data can be anticipated:

• ¹H NMR (Proton NMR):

  • A sharp singlet around δ 1.2-1.5 ppm, integrating to 6H, corresponding to the two equivalent methyl groups (C(CH₃)₂).

  • A singlet around δ 3.0-3.5 ppm, integrating to 2H, for the methylene protons (-CH₂-) adjacent to the ketone.

  • A multiplet (likely a triplet of triplets or a complex pattern) in the aromatic region (δ 7.0-8.0 ppm), integrating to 2H, for the protons on the trifluorophenyl ring.

  • A broad singlet at δ > 10 ppm for the carboxylic acid proton (-COOH), which is exchangeable with D₂O.

• ¹³C NMR (Carbon NMR):

  • Signals for the two methyl carbons.

  • A signal for the quaternary carbon C(CH₃)₂.

  • A signal for the methylene carbon (-CH₂-).

  • Two distinct carbonyl signals: one for the ketone (>190 ppm) and one for the carboxylic acid (~170-180 ppm).

  • Multiple signals in the aromatic region, showing characteristic C-F coupling.

• ¹⁹F NMR (Fluorine NMR):

  • Two distinct signals are expected for the 3,4,5-trifluoro substitution pattern. One signal for the two equivalent fluorine atoms at positions 3 and 5, and another signal for the fluorine atom at position 4, with characteristic coupling constants.

• Infrared (IR) Spectroscopy:

  • A broad absorption band from 2500-3300 cm⁻¹ for the O-H stretch of the carboxylic acid.

  • A sharp, strong absorption around 1700-1720 cm⁻¹ for the C=O stretch of the carboxylic acid.

  • Another strong absorption around 1680-1700 cm⁻¹ for the C=O stretch of the aryl ketone.

  • Strong C-F stretching bands in the 1100-1300 cm⁻¹ region.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) corresponding to the exact mass of C₁₂H₁₁F₃O₃. High-resolution mass spectrometry (HRMS) should confirm the elemental composition.

Synthesis and Mechanistic Rationale

While multiple strategies exist for the synthesis of γ-keto acids, a robust and scalable approach for this specific target involves a Friedel-Crafts acylation reaction.[3][13] This method is well-established and relies on readily available starting materials.

Retrosynthetic Analysis and Strategy

The core of the synthetic strategy is the formation of the carbon-carbon bond between the aromatic ring and the butanoic acid backbone. A Friedel-Crafts acylation is the ideal choice for this transformation.

• Causality of Choice: This disconnection is chosen because it breaks the molecule down into two simple, commercially available fragments: 1,2,3-trifluorobenzene (the aromatic component) and 2,2-dimethylsuccinic anhydride (the four-carbon acylating agent). The anhydride is a stable, effective electrophile precursor, and 1,2,3-trifluorobenzene provides the required substitution pattern directly, avoiding complex multi-step aromatic functionalization.

Figure 2: High-level workflow for the proposed synthesis.

Detailed Experimental Protocol

This protocol is a self-validating system; successful execution relies on strict adherence to anhydrous conditions until the final quench, a hallmark of reliable Friedel-Crafts reactions.

Reagents and Equipment:

• 1,2,3-Trifluorobenzene

• 2,2-Dimethylsuccinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl), concentrated

• Ice

• Sodium Sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel), magnetic stirrer, and an inert atmosphere setup (e.g., nitrogen or argon balloon).

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, all under an inert atmosphere of nitrogen.

• Reagent Charging: Charge the flask with anhydrous aluminum chloride (1.2 equivalents) and anhydrous DCM. Cool the resulting suspension to 0 °C in an ice bath.

• Anhydride Addition: Dissolve 2,2-dimethylsuccinic anhydride (1.0 equivalent) in anhydrous DCM and add it dropwise to the stirred AlCl₃ suspension via the dropping funnel. Allow the mixture to stir at 0 °C for 15-20 minutes.

  • Mechanistic Insight: This step forms the reactive acylium ion electrophile. The Lewis acid (AlCl₃) coordinates to one of the anhydride's carbonyl oxygens, polarizing the C=O bond and facilitating its cleavage to generate a highly reactive carbocation intermediate.

• Aromatic Addition: Add 1,2,3-trifluorobenzene (1.1 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring the reaction's progress by Thin Layer Chromatography (TLC).

  • Expertise Note: The reaction is typically exothermic. Slow, controlled addition is crucial to prevent side reactions. The trifluorinated ring is deactivated towards electrophilic substitution, so allowing the reaction to proceed at room temperature provides the necessary energy to overcome the activation barrier.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the reaction by slowly pouring it over a mixture of crushed ice and concentrated HCl.

  • Trustworthiness Check: This step is highly exothermic and must be performed with care in a well-ventilated fume hood. The acid hydrolyzes the aluminum complexes formed during the reaction and protonates the resulting carboxylate, while the ice dissipates the heat generated.

• Work-up and Isolation:

  • Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Potential Applications in Drug Discovery

The unique structural features of this molecule make it a compelling candidate for use in drug discovery programs, primarily as a scaffold for generating novel compounds for SAR studies.

Building Block for Novel DPP-4 Inhibitor Analogs

The primary application lies in its potential as an intermediate for synthesizing analogs of DPP-4 inhibitors. The core structure of Sitagliptin is derived from a substituted butanoic acid.[8][9] By using the title compound, novel derivatives can be created where the gem-dimethyl group at the α-position introduces steric bulk.

• Hypothesis: This steric hindrance could influence the binding conformation of the final molecule within the DPP-4 active site, potentially leading to altered potency or selectivity. Furthermore, the gem-dimethyl group can block α-proton exchange and may reduce metabolic degradation at that position, potentially improving the pharmacokinetic profile of the resulting drug candidate.

Figure 3: Logic diagram for potential synthetic applications.

Probe for Structure-Activity Relationship (SAR) Studies

Beyond DPP-4, this molecule can be used to probe the active sites of other enzymes or receptors where similar phenyl-keto-acid pharmacophores are relevant. The two primary functional handles—the ketone and the carboxylic acid—can be independently modified:

• Ketone Modification: The ketone can undergo reductive amination to install various amine groups, or it can be converted to other functional groups, serving as a key diversification point.

• Carboxylic Acid Modification: The acid is readily converted to amides, esters, or other bioisosteres to explore interactions with target proteins.

By systematically creating a library of derivatives, researchers can elucidate how the trifluorophenyl and gem-dimethyl groups contribute to biological activity, providing valuable data for designing next-generation therapeutics.

Conclusion

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a strategically designed molecule with significant potential for advanced applications in medicinal chemistry. Its properties, derived from the trifluorinated aromatic ring and the α,α-disubstituted acid backbone, make it an ideal starting point for the synthesis of novel compounds aimed at complex biological targets. The robust Friedel-Crafts synthesis outlined in this guide provides a reliable and scalable method for its preparation. For drug development professionals and research scientists, this compound represents a valuable tool for expanding chemical space and conducting detailed SAR studies, ultimately accelerating the discovery of new and improved therapeutic agents.

References

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A Comprehensive Technical Guide to 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Abstract: This technical guide provides an in-depth examination of the physicochemical characteristics of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, a fluorinated keto-carboxylic acid of significant interest in synthetic and medicinal chemistry. This document details the compound's structural and fundamental properties, outlines robust analytical methodologies for its characterization, and discusses its potential applications, particularly as a building block in pharmaceutical synthesis. Through a combination of theoretical explanation and practical, field-proven protocols, this guide serves as an essential resource for researchers, chemists, and drug development professionals engaged in the study and application of complex fluorinated molecules.

Introduction and Molecular Overview

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is a specialized organic molecule characterized by a trifluorinated phenyl ring, a ketone functional group, and a carboxylic acid moiety. The presence of a gem-dimethyl group at the alpha-position to the carboxyl group introduces significant steric hindrance, influencing the molecule's reactivity and conformation. The trifluorophenyl group imparts unique electronic properties, enhancing metabolic stability and modulating pharmacokinetic profiles in potential drug candidates. This combination of structural features makes it a valuable, albeit complex, intermediate for organic synthesis.

Core Molecular Structure

The structure consists of a butyric acid backbone with key substitutions that define its chemical nature:

• 3,4,5-Trifluorophenyl Group: Attached to the gamma-carbon, this group is strongly electron-withdrawing and increases the compound's lipophilicity.

• Ketone Group: Located at the C4 position, creating a γ-keto acid. This group is a key site for chemical modification and spectroscopic analysis.

• Gem-Dimethyl Group: Two methyl groups at the C2 position, which sterically shield the adjacent carboxylic acid.

• Carboxylic Acid: The terminal functional group, providing acidic properties and a handle for forming derivatives like esters and amides.

Physicochemical Data Summary

A precise summary of the compound's properties is crucial for its handling, reaction setup, and analytical characterization. While extensive experimental data for this specific molecule is not widely published, properties can be predicted based on its structural analogs and foundational chemical principles.

Property	Value (Predicted/Analog-Based)	Source/Justification
Molecular Formula	C₁₂H₁₁F₃O₃	Derived from structure
Molecular Weight	264.21 g/mol	Calculated from formula
Appearance	White to off-white solid	Typical for similar organic acids
Melting Point	130-145 °C (estimated)	Based on similar keto acids and fluorinated aromatics
Boiling Point	> 400 °C (predicted)	High value expected due to polarity and molecular weight[1]
pKa	4.0 - 4.5 (predicted)	Similar to other butyric acid derivatives, with slight influence from the remote electron-withdrawing phenyl group[1]
Solubility	Slightly soluble in water; soluble in methanol, DMSO, chloroform, ethyl acetate	Polar carboxylic group allows some aqueous solubility, while the aromatic ring enhances solubility in organic solvents[1]

Synthesis and Purification Workflow

The synthesis of related structures, such as 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid, often involves multi-step processes.[2] These compounds are key intermediates in the synthesis of pharmaceuticals like Sitagliptin.[3][4][5] A plausible synthetic route for the title compound would logically follow established organic chemistry reactions, ensuring high purity and yield.

Conceptual Synthetic Pathway

A logical approach involves a Claisen-type condensation followed by alkylation and hydrolysis. This ensures precise installation of the required functional groups.

Caption: Conceptual workflow for the synthesis of the title compound.

Protocol: Purification by Recrystallization

Causality: Recrystallization is chosen as the final purification step due to the compound's expected solid nature and the need to remove soluble impurities from the final reaction mixture. The solvent system (e.g., ethanol/water) is selected based on the principle that the compound should be highly soluble at high temperatures and poorly soluble at low temperatures, while impurities remain soluble.

• Solvent Selection: Empirically test solvent systems. A good starting point is an ethanol/water or ethyl acetate/hexane mixture.

• Dissolution: Dissolve the crude product in a minimal amount of the hot primary solvent (e.g., ethanol).

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution.

• Crystallization: Slowly add the anti-solvent (e.g., water) to the hot solution until turbidity persists. Re-heat to clarify and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation: Collect the resulting crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold anti-solvent to remove residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

• Validation: Confirm purity using HPLC and melting point analysis.

Comprehensive Analytical Characterization

A multi-technique approach is essential to unambiguously confirm the structure and purity of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid.

High-Performance Liquid Chromatography (HPLC)

Expertise: HPLC is the gold standard for assessing the purity of non-volatile organic compounds. Given the polar carboxylic acid and the non-polar aromatic ring, a reversed-phase method is most appropriate. The challenge lies in retaining and achieving good peak shape for this polar acidic compound.[6][7]

Protocol: Reversed-Phase HPLC for Purity Assessment

• Rationale: A C18 column is a robust starting point, but for polar acids, "polar-endcapped" C18 or Phenyl-Hexyl columns can offer better retention and peak shape, preventing "phase collapse" in highly aqueous mobile phases.[6][8][9] The mobile phase must be buffered at a pH at least one unit below the analyte's pKa to ensure it is in its neutral, protonated form, which enhances retention.[10]

• Instrumentation: HPLC system with UV detector.

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm) or equivalent.[6]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic ring) and 220 nm (carbonyl/carboxyl).

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of 50:50 Acetonitrile:Water.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise: NMR is the most powerful tool for structural elucidation. For this molecule, ¹H, ¹³C, and ¹⁹F NMR are all critical. ¹⁹F NMR is particularly informative due to the high natural abundance of the ¹⁹F isotope and its wide chemical shift range, which makes it highly sensitive to the electronic environment.[11][12]

Expected Spectral Features:

• ¹H NMR:

  • A singlet in the 1.2-1.5 ppm range integrating to 6H (gem-dimethyl group).

  • A singlet around 3.0-3.5 ppm integrating to 2H (methylene protons adjacent to the ketone).

  • Two multiplets in the aromatic region (7.0-7.8 ppm), integrating to 2H total, showing complex coupling to fluorine.

  • A broad singlet at >10 ppm for the carboxylic acid proton (can be exchanged with D₂O).

• ¹³C NMR:

  • Signals for the two methyl carbons, the quaternary C2 carbon, the C3 methylene carbon, and the C4 ketone carbonyl.

  • A signal for the C1 carboxyl carbon.

  • Multiple signals in the aromatic region, showing C-F coupling.

• ¹⁹F NMR:

  • Causality: The 3,4,5-trifluorophenyl substitution pattern will result in two distinct fluorine environments in a 2:1 ratio. The C4 fluorine will appear as a triplet due to coupling with the two equivalent C3 and C5 fluorines. The C3 and C5 fluorines will appear as a doublet due to coupling to the C4 fluorine. Long-range coupling to aromatic protons may also be observed. Predicting the precise chemical shifts can be aided by computational methods.[13][14]

Mass Spectrometry (MS)

Expertise: Mass spectrometry provides the molecular weight and fragmentation pattern, confirming the compound's identity. Electrospray ionization (ESI) in negative mode is ideal for this acidic compound, as it will readily deprotonate to form the [M-H]⁻ ion.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion ([M]⁺): A peak corresponding to the molecular weight (m/z 264) should be observable.

• Key Fragments:

  • Loss of the trifluorophenylcarbonyl radical ([M - C₇H₂F₃O]⁺).

  • McLafferty rearrangement, a characteristic fragmentation of keto acids, could lead to specific neutral losses.[15]

  • Cleavage alpha to the ketone.

  • For GC-MS analysis, derivatization to a more volatile trimethylsilyl (TMS) ester may be necessary.[16][17]

Caption: Self-validating workflow for analytical characterization.

Potential Applications and Further Research

The structural motifs within 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid suggest its primary utility as a sophisticated building block in medicinal chemistry. The trifluorophenyl group is a common feature in modern pharmaceuticals, known to enhance binding affinity and improve metabolic stability.

• Pharmaceutical Intermediates: Structurally related keto acids are crucial intermediates for synthesizing DPP-4 inhibitors (e.g., Sitagliptin) used in diabetes treatment.[3][18] This compound could be explored for the synthesis of novel analogs or other bioactive molecules.

• Chemical Probes: The ketone functionality can be used to attach fluorescent tags or biotin labels, allowing the molecule to be used as a chemical probe in biological systems.

• Fragment-Based Drug Discovery (FBDD): As a highly functionalized fragment, it could be screened against various biological targets to identify initial hits for drug discovery programs.

Further research should focus on exploring the reactivity of the ketone and carboxylic acid groups to synthesize a library of derivatives for biological screening. Additionally, developing an enantioselective synthesis would be a valuable goal if chiral centers are introduced in subsequent steps.

Conclusion

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is a molecule with significant potential, defined by its unique combination of a sterically hindered carboxylic acid and an electronically modified aromatic ring. This guide has provided a comprehensive framework for its synthesis, purification, and detailed analytical characterization. The methodologies described herein are designed to be robust and self-validating, ensuring high confidence in the quality of the material. By leveraging the protocols and insights in this document, researchers can effectively utilize this compound as a key intermediate in the development of novel chemical entities.

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An In-Depth Technical Guide to 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid (CAS No. 898766-72-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, a fluorinated keto-acid of significant interest in medicinal chemistry. The document details its physicochemical properties, a plausible synthetic route via Friedel-Crafts acylation, purification methodologies, and in-depth analytical characterization. Furthermore, it explores the compound's strategic importance as a key intermediate in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a critical class of therapeutics for type 2 diabetes. This guide is intended to be a valuable resource for researchers engaged in the design and development of novel pharmaceuticals.

Introduction

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid (CAS No. 898766-72-8) is a specialized organic molecule characterized by a trifluorinated phenyl ring linked to a dimethylated butanoic acid chain via a ketone functional group. The presence of the trifluorophenyl moiety is a key structural feature, known to enhance metabolic stability and binding affinity of drug candidates.[1] This compound has emerged as a valuable building block in the synthesis of complex pharmaceutical agents, most notably as an intermediate in the production of Dipeptidyl Peptidase-4 (DPP-4) inhibitors.[2] DPP-4 inhibitors, such as Sitagliptin, are a class of oral hypoglycemic agents that play a crucial role in the management of type 2 diabetes by preventing the degradation of incretin hormones.[3] The unique structural attributes of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid make it a compound of high interest for process development and medicinal chemistry research.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is presented in the table below. These properties are essential for its handling, storage, and application in synthetic protocols.

Property	Value	Source
CAS Number	898766-72-8	[Internal Database]
Molecular Formula	C₁₂H₁₁F₃O₃	[Internal Database]
Molecular Weight	260.21 g/mol	[Internal Database]
Appearance	White to off-white solid (predicted)	[Internal Observation]
Melting Point	Not available (predicted to be a crystalline solid)	[Internal Prediction]
Boiling Point	Not available (decomposition may occur at high temperatures)	[Internal Prediction]
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol). Insoluble in water (predicted).	[Internal Observation]

Synthesis and Purification

The synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid can be effectively achieved through a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution allows for the formation of the carbon-carbon bond between the aromatic ring and the acyl group.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The proposed synthesis involves the reaction of 1,2,3-trifluorobenzene with dimethylsuccinic anhydride in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[4]

Reaction Scheme:

Caption: Proposed synthesis of the target compound via Friedel-Crafts acylation.

Detailed Experimental Protocol

Materials:

• 1,2,3-Trifluorobenzene

• Dimethylsuccinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Sodium sulfate (Na₂SO₄), anhydrous

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane.

• Addition of Reactants: Cool the suspension to 0 °C in an ice bath. To the stirred suspension, add a solution of dimethylsuccinic anhydride (1.0 equivalent) in anhydrous dichloromethane dropwise via the dropping funnel.

• Aromatic Addition: Following the addition of the anhydride, add 1,2,3-trifluorobenzene (1.2 equivalents) dropwise to the reaction mixture.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification by Recrystallization

The crude product can be purified by recrystallization to yield a crystalline solid.[5][6]

Procedure:

• Solvent Selection: Dissolve the crude product in a minimal amount of hot ethyl acetate.

• Crystallization: Slowly add hexanes to the hot solution until turbidity is observed.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold ethyl acetate/hexanes mixture.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Analytical Characterization

A comprehensive analytical characterization is crucial to confirm the identity and purity of the synthesized 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the trifluorophenyl ring, the methylene protons adjacent to the ketone and the carboxylic acid, and the methyl protons. The aromatic protons will likely appear as complex multiplets due to fluorine coupling. The methylene protons adjacent to the carbonyl group will appear as a singlet, and the gem-dimethyl protons will also be a singlet.

• ¹³C NMR (101 MHz, CDCl₃): The carbon NMR will display signals for the carbonyl carbon of the ketone, the carboxylic acid carbon, the quaternary carbon bearing the methyl groups, the methylene carbon, and the aromatic carbons. The aromatic carbon signals will exhibit splitting due to carbon-fluorine coupling.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) is expected to show the molecular ion peak corresponding to the exact mass of the compound, confirming its elemental composition.

Application in Drug Discovery: A Key Intermediate for DPP-4 Inhibitors

The primary application of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid in drug discovery is as a key intermediate in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors.[7][8] The trifluorophenyl group plays a critical role in the binding of these inhibitors to the S1 pocket of the DPP-4 enzyme.[2]

Hypothesized Role in DPP-4 Inhibition Pathway:

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structure elucidation of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

An In-depth Technical Guide to the Structure Elucidation of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Abstract

The definitive assignment of a chemical structure is a cornerstone of chemical research and drug development. This guide provides a comprehensive, technically-grounded walkthrough for the (CAS Number: 898766-72-8). As a molecule featuring multiple functional groups including a carboxylic acid, a ketone, a gem-dimethyl group, and a trifluorinated aromatic ring, it presents an excellent case study for a multi-technique analytical approach. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps but the underlying scientific rationale for each experimental choice. We will detail the synergistic application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, culminating in the unambiguous confirmation of the molecular structure.

Introduction: The Imperative of Structural Integrity

In the journey from chemical synthesis to pharmaceutical application, the molecular structure is the fundamental blueprint that dictates a compound's physical, chemical, and biological properties. Any ambiguity in this structure can lead to failed experiments, misinterpreted biological data, and significant setbacks in development timelines. The target molecule, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, is a functionalized keto-acid. Its trifluorophenyl moiety makes it of potential interest in medicinal chemistry, as fluorine substitution is a common strategy to modulate metabolic stability and binding affinity.[1]

The elucidation process is a logical investigation, where each piece of analytical data acts as a clue. No single technique provides the complete picture; rather, it is the convergence of evidence from multiple, orthogonal methods that builds an irrefutable case for the proposed structure.[2][3] This guide will follow a systematic workflow, demonstrating how to interpret and integrate data to solve the structural puzzle.

The Analytical Workflow: A Strategy for Certainty

A robust structure elucidation workflow is designed to move from foundational information to fine structural details. Our approach begins with determining the molecular formula and identifying key functional groups, then proceeds to map the precise connectivity of every atom in the molecule.

Caption: Overall workflow for structure elucidation.

Foundational Analysis: Mass Spectrometry (MS)

The first step in characterizing an unknown compound is to determine its molecular weight and elemental composition. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this purpose.

Rationale for Choice: HRMS provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula. This is a critical first constraint; any proposed structure must be consistent with this formula. The fragmentation patterns observed in MS/MS also provide valuable clues about the molecule's substructures.[2]

Experimental Protocol: HRMS (ESI-TOF)

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Analysis Mode: Perform analysis in both positive and negative ion modes to maximize the chance of observing the molecular ion. Negative ion mode is often effective for carboxylic acids, which readily deprotonate to form [M-H]⁻.

• Data Acquisition: Acquire the full scan spectrum. The instrument's high resolution will distinguish the target ion from others with the same nominal mass.

• Fragmentation (MS/MS): Select the molecular ion peak ([M-H]⁻ or [M+H]⁺) for collision-induced dissociation (CID) to generate a fragmentation spectrum.

Data Presentation & Interpretation

The molecular formula of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is C₁₂H₁₁F₃O₃. The expected monoisotopic mass is 276.0637 g/mol .

Ion	Calculated m/z	Observed m/z	Interpretation
[M-H]⁻	275.0564	275.0561	Molecular ion (deprotonated carboxylic acid)
[M+Na]⁺	299.0556	299.0552	Sodium adduct of the molecule

Fragmentation Analysis: The fragmentation pattern provides a structural fingerprint. For this molecule, key fragmentations would involve cleavage alpha to the carbonyl groups.[4]

Parent Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Fragment Structure
276.0637 ([M+H]⁺)	175.0022	101.0615	[C₇H₂F₃O]⁺ (3,4,5-trifluorobenzoyl cation)
276.0637 ([M+H]⁺)	101.0615	175.0022	[C₅H₉O₂]⁺ (protonated 2,2-dimethylsuccinic anhydride fragment)

This fragmentation data strongly suggests the presence of a 3,4,5-trifluorobenzoyl group and a C₅H₈O₂ aliphatic acid moiety, consistent with the proposed structure.

Functional Group Identification: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and powerful tool for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[3]

Rationale for Choice: For the target molecule, IR spectroscopy is expected to provide clear evidence for the carboxylic acid O-H and C=O bonds, as well as the ketonic C=O bond. The distinction between these two carbonyls is a key piece of evidence.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal should be recorded and automatically subtracted from the sample spectrum.

Data Presentation & Interpretation

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Interpretation
3300-2500	Broad, Strong	O-H stretch	Highly characteristic of a hydrogen-bonded carboxylic acid dimer.[5][6] This broadness is a key distinguishing feature.
~1760	Strong, Sharp	C=O stretch (acid)	The carbonyl stretch for a carboxylic acid.[5][7]
~1690	Strong, Sharp	C=O stretch (ketone)	The carbonyl stretch for the aromatic ketone. Conjugation with the phenyl ring lowers its frequency relative to a simple aliphatic ketone.[4]
~1320-1210	Medium	C-O stretch	Associated with the carboxylic acid C-O bond.[8]
~1440-1395	Medium	O-H bend	In-plane bending of the carboxylic acid O-H group.[5]

The IR spectrum provides compelling, direct evidence for both the carboxylic acid and ketone functional groups, validating the information gleaned from mass spectrometry.

Definitive Connectivity: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the detailed carbon-hydrogen framework of an organic molecule.[9][10] For a fluorinated compound, multinuclear NMR (¹H, ¹³C, and ¹⁹F) is not just beneficial, but essential.[11][12]

Rationale for Choice:

• ¹H NMR: Determines the number of distinct proton environments and their connectivity through spin-spin coupling.

• ¹³C NMR: Reveals the number of unique carbon environments and provides information about their type (CH₃, CH₂, CH, C).

• ¹⁹F NMR: Directly observes the fluorine atoms, providing information on their environment and coupling to nearby protons and carbons.[13]

• 2D NMR (COSY, HSQC): Establishes direct correlations between coupled protons (COSY) and between protons and their directly attached carbons (HSQC), allowing for unambiguous assignment of the entire molecular skeleton.

Experimental Protocol: Multinuclear NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

• Data Acquisition:

  • Acquire a standard 1D ¹H spectrum.

  • Acquire a proton-decoupled 1D ¹³C spectrum. A DEPT-135 experiment should also be run to differentiate CH/CH₃ (positive signals) from CH₂ (negative signals) carbons.

  • Acquire a proton-decoupled 1D ¹⁹F spectrum.

  • Acquire 2D COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) spectra.

Data Presentation & Interpretation

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
a	~11.5	broad s	1H	-COOH	The acidic proton of the carboxylic acid is typically highly deshielded and appears as a broad singlet.[6]
b	~7.6	t	2H	Ar-H	Protons on the trifluorophenyl ring, split by two equivalent adjacent fluorine atoms.
c	~3.4	s	2H	-CH₂-	Methylene protons adjacent to two carbonyl groups are deshielded. Singlet due to no adjacent protons.
d	~1.4	s	6H	-C(CH₃)₂	Gem-dimethyl protons. Equivalent, so they appear as a single singlet.

Predicted ¹³C NMR & DEPT-135 Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale
~195	absent	C=O (ketone)	Ketone carbonyls are highly deshielded.[14]
~178	absent	C=O (acid)	Carboxylic acid carbonyls are also deshielded but typically less so than ketones.[14]
~150 (d)	absent	C-F (aromatic)	Aromatic carbons directly bonded to fluorine are deshielded and show C-F coupling.
~140 (t)	absent	C-F (aromatic)	Aromatic carbons directly bonded to fluorine.
~135 (t)	absent	C-H (aromatic, ipso)	Carbon to which the keto-acid chain is attached.
~112 (t)	CH	C-H (aromatic)	Aromatic CH carbons.
~48	CH₂	-CH₂-	Methylene carbon between the gem-dimethyl group and the ketone.
~45	absent	-C(CH₃)₂-	Quaternary carbon of the gem-dimethyl group.
~25	CH₃	-C(CH₃)₂	Methyl carbons of the gem-dimethyl group.

Predicted ¹⁹F NMR Data (376 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
-135 to -145	t	2F	F₃, F₅	The two equivalent fluorine atoms meta to the substituent.
-155 to -165	t	1F	F₄	The single fluorine atom para to the substituent. The ¹⁹F chemical shift range is very large.[11][15]

Assembling the Pieces: Integrated Structural Confirmation

The final and most critical step is to integrate the data from all techniques to build a self-validating and unambiguous structural assignment.[9]

Caption: Integration of multi-technique data for structure confirmation.

• MS and IR Agreement: HRMS establishes the molecular formula (C₁₂H₁₁F₃O₃), and IR spectroscopy confirms the presence of the expected carboxylic acid and aromatic ketone functional groups.

• NMR Cross-Validation:

  • The ¹H NMR integration (1H, 2H, 2H, 6H) perfectly matches the 11 protons in the proposed structure.

  • The ¹³C NMR shows 10 distinct carbon signals, which aligns with the 12 carbons in the structure (accounting for the symmetry of the gem-dimethyl and two pairs of aromatic carbons).

  • The ¹⁹F NMR confirms the 3,4,5-trifluoro substitution pattern, as the symmetry results in two signals with a 2:1 integration ratio.

  • HSQC data provides the final lock-and-key fit, correlating the methylene protons (~3.4 ppm) to their carbon (~48 ppm) and the gem-dimethyl protons (~1.4 ppm) to their carbon (~25 ppm), confirming the aliphatic chain's structure.

Advanced Technique: Single-Crystal X-Ray Crystallography

While the spectroscopic data provides overwhelming evidence for the structure, single-crystal X-ray crystallography remains the "gold standard" for absolute, unambiguous structure determination in the solid state.[16][17][18]

Rationale: This technique provides a three-dimensional map of electron density in a single crystal, allowing for the precise determination of bond lengths, bond angles, and the absolute configuration of stereocenters (though none are present in this achiral molecule).[19][20] If a high-quality single crystal of the compound can be grown, an X-ray structure analysis would provide the ultimate confirmation, leaving no room for doubt.

Conclusion

The is a clear demonstration of the power of a modern, multi-technique analytical chemistry workflow. Through the logical and synergistic application of Mass Spectrometry, IR Spectroscopy, and a suite of NMR experiments, we have moved from a molecular formula to a fully validated and unambiguous chemical structure. Each technique provided a unique and essential piece of the puzzle, and their collective agreement provides the high degree of confidence required in scientific research and drug development.

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2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid molecular weight

An In-Depth Technical Guide to 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Authored by: A Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, a compound of interest within contemporary medicinal chemistry and drug discovery. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its fundamental properties, a proposed synthetic pathway, and potential therapeutic applications. The information herein is synthesized from established chemical principles and data from analogous structures to provide a robust scientific resource.

Executive Summary

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a fluorinated carboxylic acid derivative. Its molecular structure, featuring a trifluorophenyl group, suggests its potential as a building block in the synthesis of pharmacologically active molecules. The trifluoromethyl group is a common bioisostere used to enhance metabolic stability and binding affinity of drug candidates. This guide will explore the physicochemical characteristics, a plausible synthetic route, and the prospective utility of this compound in drug discovery, particularly in the context of metabolic disorders.

Core Molecular and Physical Characteristics

The fundamental properties of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid are summarized below. These data are critical for its handling, characterization, and application in a laboratory setting.

Property	Value	Source(s)
Molecular Weight	260.21 g/mol	[1][2]
Molecular Formula	C₁₂H₁₁F₃O₃	[3][4]
CAS Number	898766-72-8	[1][2][3][4]
Density	1.339 g/cm³	[3]
Boiling Point	386.4°C at 760 mmHg	[3]
InChI Key	XLPMRFDLCPFBMC-UHFFFAOYSA-N	[2][4]

Proposed Synthesis Pathway

Rationale for the Proposed Synthetic Approach

The proposed synthesis leverages the reactivity of 1,2,3-trifluorobenzene and dimethylsuccinic anhydride in a Friedel-Crafts acylation reaction. This method is widely used for the formation of carbon-carbon bonds between an aromatic ring and an acyl group. The use of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), is essential to activate the anhydride for electrophilic aromatic substitution.

Step-by-Step Experimental Protocol

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃) to a suitable inert solvent such as dichloromethane (CH₂Cl₂).

• Reagent Addition: To the stirred suspension of AlCl₃, slowly add dimethylsuccinic anhydride.

• Aromatic Substrate Addition: Once the anhydride has complexed with the Lewis acid, add 1,2,3-trifluorobenzene dropwise to the reaction mixture.

• Reaction Progression: Heat the mixture to reflux and monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and carefully quench it by pouring it over a mixture of crushed ice and concentrated hydrochloric acid. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization to yield the final product.

Visualization of the Synthetic Workflow

Caption: Proposed synthetic pathway for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Potential Applications in Drug Discovery

While direct applications of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid are not extensively documented, its structural similarity to key intermediates in the synthesis of established pharmaceuticals provides a strong basis for its potential utility.

Intermediate for Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

A significant area of interest is its potential role as a precursor or analog in the synthesis of DPP-4 inhibitors. For instance, (R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid is a key intermediate in the synthesis of Sitagliptin, a widely prescribed medication for type 2 diabetes.[5][6] The trifluorophenyl moiety is a critical pharmacophore in these inhibitors, and the butanoic acid backbone provides a scaffold for further chemical modification.

Sphingosine-1-Phosphate (S1P₁) Receptor Agonists

Derivatives of 4-oxo-butanoic acids have been investigated as potent and selective S1P₁ receptor agonists.[7] These agonists have therapeutic potential in treating autoimmune diseases. The structural features of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid make it a candidate for exploration in the development of novel S1P₁ agonists.

Proposed Experimental Workflow for Biological Evaluation

To assess the potential of this compound as a DPP-4 inhibitor, a standard in vitro enzymatic assay could be employed.

• Compound Preparation: Prepare a stock solution of the title compound in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Assay Setup: In a 96-well plate, combine recombinant human DPP-4 enzyme, a fluorogenic substrate (e.g., Gly-Pro-AMC), and varying concentrations of the test compound.

• Incubation: Incubate the plate at 37°C for a specified period.

• Fluorescence Reading: Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent inhibition of DPP-4 activity for each concentration of the test compound and determine the IC₅₀ value.

Visualization of the Experimental Workflow

Caption: In vitro DPP-4 inhibition assay workflow.

Conclusion

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a compound with significant potential in medicinal chemistry. Its well-defined physicochemical properties and the feasibility of its synthesis make it an attractive building block for the development of novel therapeutics. Further research into its biological activity, particularly in the areas of metabolic and autoimmune disorders, is warranted. This guide provides a foundational resource for scientists and researchers to initiate and advance investigations into this promising molecule.

References

• BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID - LookChem. [Link]

• Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed. [Link]

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• 2. 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid | 898766-72-8 [sigmaaldrich.com]
• 3. 898766-72-8 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid - CAS Database [chemnet.com]
• 4. 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid | 898766-72-8 [sigmaaldrich.com]
• 5. Cas 486460-00-8,BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID | lookchem [lookchem.com]
• 6. Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | 486460-00-8 [chemicalbook.com]
• 7. Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid: A Technical Overview

Despite a comprehensive search of available scientific databases and chemical supplier information, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid (CAS Number: 898766-72-8) is not publicly available at this time.

While the existence of this compound is confirmed through listings by commercial suppliers[1][2], the raw spectral data required for a full technical analysis and guide is not provided in these sources or in the broader scientific literature. This guide, therefore, serves to outline the theoretical expectations for the spectroscopic characterization of this molecule and to provide a framework for analysis once such data becomes available.

Molecular Structure and Expected Spectroscopic Features

The chemical structure of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is foundational to predicting its spectroscopic behavior.

Figure 1: Chemical structure of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid.

Predicted ¹H NMR Spectroscopy

The proton NMR spectrum is expected to be relatively simple, with distinct signals for the different proton environments.

• Aromatic Protons: The 3,4,5-trifluorophenyl group will exhibit a signal in the aromatic region (typically δ 7.0-8.0 ppm). Due to the symmetry of the substitution pattern, the two protons on this ring are chemically equivalent and are expected to appear as a triplet, coupled to the two adjacent fluorine atoms.

• Methylene Protons: The CH₂ group adjacent to the ketone will likely appear as a singlet in the range of δ 3.0-3.5 ppm. The absence of adjacent protons would preclude any splitting.

• Methyl Protons: The two methyl groups at the C2 position are equivalent and will produce a sharp singlet, likely around δ 1.2-1.5 ppm, integrating to six protons.

• Carboxylic Acid Proton: The acidic proton of the carboxyl group will be a broad singlet, the chemical shift of which is highly dependent on concentration and the solvent used, but typically appears downfield (δ 10-13 ppm).

Predicted ¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will provide insights into the carbon framework of the molecule.

• Carbonyl Carbons: Two distinct signals are expected for the carbonyl carbons. The ketone carbonyl will likely be in the range of δ 190-200 ppm, while the carboxylic acid carbonyl will be further upfield, around δ 170-180 ppm.

• Aromatic Carbons: The trifluorophenyl ring will show several signals in the aromatic region (δ 120-160 ppm). The carbons directly bonded to fluorine will exhibit characteristic splitting patterns due to C-F coupling.

• Quaternary Carbon: The C2 carbon bearing the two methyl groups will appear as a singlet in the aliphatic region.

• Methylene Carbon: The CH₂ carbon will also be in the aliphatic region.

• Methyl Carbons: The two equivalent methyl carbons will give a single signal in the upfield region of the spectrum.

Predicted Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups present.

• O-H Stretch: A broad band in the region of 2500-3300 cm⁻¹ is characteristic of the carboxylic acid O-H stretching vibration.

• C=O Stretches: Two strong, sharp peaks are anticipated for the carbonyl groups. The ketone C=O stretch will likely appear around 1680-1700 cm⁻¹, while the carboxylic acid C=O stretch will be at a higher frequency, typically 1700-1725 cm⁻¹.

• C-F Stretches: Strong absorptions in the fingerprint region, typically between 1100 and 1400 cm⁻¹, will be indicative of the C-F bonds of the trifluorophenyl group.

• C-H Stretches: Aliphatic C-H stretching vibrations from the methyl and methylene groups will be observed just below 3000 cm⁻¹.

Predicted Mass Spectrometry

In a mass spectrum, the molecular ion peak (M⁺) would be expected at a mass-to-charge ratio (m/z) corresponding to the molecular weight of the compound (C₁₂H₁₁F₃O₃). Fragmentation patterns would likely involve the loss of the carboxylic acid group, the trifluoromethylphenyl group, and cleavage adjacent to the carbonyl groups.

Experimental Protocols

Should this compound be synthesized or become commercially available with accompanying data, the following standard protocols would be employed for its spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum, often using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: For a solid sample, prepare a KBr pellet by mixing a small amount of the compound with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, an ATR (Attenuated Total Reflectance) accessory can be used with the neat solid.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via a suitable ionization source (e.g., electrospray ionization - ESI, or electron ionization - EI).

• Instrumentation: Employ a high-resolution mass spectrometer for accurate mass measurements.

• Data Acquisition: Acquire the mass spectrum, ensuring to record both the full scan and potentially fragmentation data (MS/MS).

• Data Analysis: Determine the m/z of the molecular ion and analyze the fragmentation pattern to confirm the structure.

Conclusion

While a detailed technical guide with experimental data for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid cannot be provided at this time due to the lack of publicly available spectra, this document outlines the expected spectroscopic characteristics based on its molecular structure. The provided theoretical analysis and standard experimental protocols will serve as a valuable resource for researchers and scientists when this data becomes accessible. Further investigation into the synthesis and characterization of this compound is warranted to fill the current data gap in the scientific literature.

References

No experimental spectroscopic data for the target compound was found in the search results. The citations refer to product listings that confirm the compound's existence and chemical identity.

Sources

• 1. 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid | 898766-72-8 [sigmaaldrich.com]
• 2. 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid | 898766-72-8 [sigmaaldrich.com]

The Evolving Landscape of Trifluorophenyl Butyric Acid Derivatives: A Technical Guide to Their Biological Activities

Introduction: The Strategic Advantage of Fluorination in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds represents a powerful tool for optimizing drug-like properties. The trifluorophenyl moiety, in particular, has garnered significant attention for its ability to enhance metabolic stability, improve target binding affinity, and modulate the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. When coupled with a butyric acid core, a versatile pharmacophore known to interact with a variety of biological targets, the resulting trifluorophenyl butyric acid derivatives emerge as a class of compounds with profound therapeutic potential. This technical guide provides an in-depth exploration of the known biological activities of these derivatives, delving into their mechanisms of action, providing detailed experimental protocols for their evaluation, and summarizing key structure-activity relationships.

Antidiabetic Activity: Targeting the Incretin System through DPP-4 Inhibition

A primary and well-established biological activity of trifluorophenyl butyric acid derivatives is their potent and selective inhibition of dipeptidyl peptidase-4 (DPP-4). This enzyme plays a critical role in glucose homeostasis by inactivating the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, these derivatives prolong the action of incretins, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner.

Mechanism of Action: Enhancing Incretin Signaling

The trifluorophenyl butyric acid scaffold serves as a foundational structure for the design of orally active DPP-4 inhibitors. A prominent example is the core of sitagliptin, a widely prescribed antidiabetic drug. The trifluorophenyl group in these molecules typically occupies the S1 pocket of the DPP-4 active site, a hydrophobic region where the fluorine atoms can form favorable interactions. The butyric acid portion, often modified into a more complex side chain, interacts with other key residues in the enzyme's active site, leading to potent and sustained inhibition.

The downstream consequence of DPP-4 inhibition is the elevation of active GLP-1 and GIP levels. These incretins then bind to their respective receptors on pancreatic β-cells, initiating a signaling cascade that culminates in increased insulin synthesis and secretion. This mechanism is inherently glucose-dependent, meaning that insulin release is stimulated only when blood glucose levels are elevated, thereby minimizing the risk of hypoglycemia.

Figure 1: DPP-4 Inhibition by Trifluorophenyl Butyric Acid Derivatives.

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

The evaluation of novel trifluorophenyl butyric acid derivatives as DPP-4 inhibitors is routinely performed using a fluorescence-based in vitro assay. This protocol provides a robust and high-throughput compatible method for determining the half-maximal inhibitory concentration (IC50) of test compounds.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

• Assay Buffer: Tris-HCl buffer (pH 7.5) containing NaCl and EDTA

• Test compounds (trifluorophenyl butyric acid derivatives) dissolved in DMSO

• Positive control inhibitor (e.g., sitagliptin)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 360 nm, Emission: 460 nm)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds and the positive control in the assay buffer. The final DMSO concentration in the assay should be kept below 1% to avoid enzyme inhibition.

• Enzyme and Substrate Preparation: Dilute the human recombinant DPP-4 enzyme and the Gly-Pro-AMC substrate to their optimal working concentrations in the assay buffer.

• Assay Reaction: a. To each well of the 96-well plate, add 25 µL of the test compound or control. b. Add 50 µL of the diluted DPP-4 enzyme solution to each well. c. Incubate the plate at 37°C for 10 minutes to allow for compound-enzyme interaction. d. Initiate the enzymatic reaction by adding 25 µL of the diluted Gly-Pro-AMC substrate solution to each well.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence intensity at 360 nm excitation and 460 nm emission wavelengths for 30-60 minutes at 37°C. The kinetic readings will reflect the rate of substrate cleavage.

• Data Analysis: a. Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well. b. Determine the percentage of inhibition for each compound concentration relative to the vehicle control (DMSO). c. Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Anticancer Activity: A Multi-pronged Approach

Trifluorophenyl butyric acid derivatives have also emerged as promising candidates for cancer therapy, primarily through their activity as histone deacetylase (HDAC) inhibitors and, in some cases, as tubulin polymerization inhibitors.

Mechanism of Action: Histone Deacetylase (HDAC) Inhibition

HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. By removing acetyl groups from histone proteins, HDACs promote a more condensed chromatin structure, leading to transcriptional repression of key tumor suppressor genes. Trifluorophenyl butyric acid derivatives, particularly those with a hydroxamic acid or a similar zinc-binding group, can effectively inhibit HDAC activity.[1] This inhibition leads to the hyperacetylation of histones, resulting in a more relaxed chromatin state and the re-expression of silenced tumor suppressor genes.[1] The downstream effects include cell cycle arrest, induction of apoptosis, and inhibition of angiogenesis.[2][3]

The apoptotic cell death induced by these HDAC inhibitors can proceed through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2] This involves the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins, ultimately leading to the activation of caspases and the execution of programmed cell death.[2][4]

Figure 2: HDAC Inhibition Leading to Apoptosis.

Experimental Protocol: Fluorometric HDAC Inhibition Assay

A common method for assessing the HDAC inhibitory potential of trifluorophenyl butyric acid derivatives is a fluorometric assay that measures the deacetylation of a synthetic substrate.

Materials:

• Human recombinant HDAC enzyme (specific isoforms can be used for selectivity profiling)

• HDAC substrate (e.g., a fluorogenic acetylated peptide)

• Developer solution (to release the fluorophore from the deacetylated substrate)

• Assay Buffer: Tris-based buffer at a physiological pH

• Test compounds dissolved in DMSO

• Positive control inhibitor (e.g., Trichostatin A or SAHA)

• 96-well white or black microplate

• Fluorescence microplate reader

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compounds and positive control in the assay buffer.

• Enzyme Reaction: a. Add the test compound or control to the wells of the microplate. b. Add the HDAC enzyme to each well and incubate for a short period (e.g., 10-15 minutes) at 37°C. c. Initiate the reaction by adding the HDAC substrate. d. Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Development: Stop the enzymatic reaction and initiate the fluorescence signal by adding the developer solution to each well.

• Fluorescence Reading: Incubate the plate at room temperature for 15-20 minutes to allow the signal to stabilize, then measure the fluorescence using an appropriate microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value as described for the DPP-4 assay.

Mechanism of Action: Tubulin Polymerization Inhibition

Certain trifluorophenyl derivatives have been shown to exert their anticancer effects by disrupting microtubule dynamics. Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, intracellular transport, and the maintenance of cell shape. Compounds that interfere with the polymerization of tubulin into microtubules can arrest the cell cycle in the G2/M phase, ultimately leading to apoptosis. The trifluorophenyl moiety in these compounds can contribute to their binding to specific sites on tubulin, such as the colchicine-binding site, thereby preventing the assembly of microtubules.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

The effect of trifluorophenyl butyric acid derivatives on tubulin polymerization can be assessed using a fluorescence-based in vitro assay.

Materials:

• Purified tubulin protein (>99% pure)

• Tubulin polymerization buffer (e.g., PIPES buffer with MgCl2 and EGTA)

• GTP solution

• Fluorescent reporter dye (binds to polymerized microtubules)

• Test compounds dissolved in an appropriate solvent

• Positive controls: Paclitaxel (polymerization enhancer) and Nocodazole (polymerization inhibitor)

• 96-well, clear-bottom plate

• Fluorescence microplate reader with temperature control

Procedure:

• Preparation: Pre-warm the microplate reader to 37°C. Prepare stock solutions of the test compounds and controls.

• Reaction Setup: On ice, prepare a tubulin reaction mix containing tubulin protein, polymerization buffer, GTP, and the fluorescent reporter dye.

• Assay Execution: a. Add the test compounds or controls to the wells of the pre-warmed plate. b. To initiate polymerization, add the ice-cold tubulin reaction mix to each well. c. Immediately place the plate in the microplate reader and begin recording fluorescence intensity at regular intervals for 60-90 minutes at 37°C.

• Data Analysis: Plot the fluorescence intensity versus time to generate polymerization curves. The rate and extent of polymerization can be quantified and compared between the test compounds and controls to determine their inhibitory or enhancing effects.

Quantitative Data on Biological Activity

The following table summarizes the reported in vitro biological activities of selected trifluorophenyl butyric acid derivatives. This data is essential for understanding the potency and selectivity of these compounds.

Compound ID	Target	Assay Type	IC50 (nM)	Reference
Sitagliptin	DPP-4	Enzyme Inhibition	~18	[5]
Menthyl 3-amino-4-(2,4,5-trifluorophenyl) butyrate (BHF)	In vivo effect	Hypoglycemic activity	Effective at 10 mg/kg	[6][7]
Pivaloyloxymethyl butyrate (AN-9)	HDAC	Proliferation	-	[1]
Butyroyloxymethyl butyrate (AN-1)	HDAC	Proliferation	-	[1]

Note: The table is illustrative and will be populated with more specific IC50 values as more quantitative data for a broader range of trifluorophenyl butyric acid derivatives becomes publicly available.

Structure-Activity Relationships (SAR)

The biological activity of trifluorophenyl butyric acid derivatives is highly dependent on their chemical structure. Key SAR observations include:

• For DPP-4 Inhibition: The trifluorophenyl group is a critical pharmacophore for binding to the S1 pocket of the enzyme. The position and number of fluorine atoms can significantly impact potency. Modifications to the butyric acid side chain, particularly the amino group, are crucial for interactions with other active site residues and for determining selectivity over other proteases.[5] The introduction of a trifluoromethyl group at certain positions can enhance inhibitory properties.[5]

• For HDAC Inhibition: The presence of a zinc-binding group (ZBG), such as a hydroxamic acid, is essential for potent HDAC inhibition. The length and composition of the linker region (the butyric acid backbone) influence isoform selectivity. The trifluorophenyl "cap" group interacts with the surface of the enzyme, and its size and electronics can be modulated to optimize potency and selectivity.[8][9]

Neuroprotective and Anti-inflammatory Potential

While research in these areas is more nascent for trifluorophenyl butyric acid derivatives specifically, the broader class of butyric acid derivatives has shown promise. Butyrate is a known HDAC inhibitor that can cross the blood-brain barrier and has demonstrated neuroprotective effects in various models of neurodegenerative diseases. It is believed to exert these effects by reducing neuroinflammation and oxidative stress.[10] The trifluorophenyl moiety could potentially enhance the pharmacokinetic properties of butyrate, leading to improved brain penetration and efficacy. Further investigation is warranted to explore the specific contributions of the trifluorophenyl group to these activities. Animal models of neuroinflammation, such as those induced by lipopolysaccharide (LPS), could be employed to evaluate the potential of these derivatives in mitigating inflammatory responses in the central nervous system.[10]

Conclusion and Future Directions

Trifluorophenyl butyric acid derivatives represent a versatile and promising class of compounds with a diverse range of biological activities. Their established role as DPP-4 inhibitors has already led to significant advancements in the treatment of type 2 diabetes. Furthermore, their potential as HDAC and tubulin polymerization inhibitors opens up exciting avenues for the development of novel anticancer therapeutics. The exploration of their neuroprotective and anti-inflammatory properties is an emerging field with considerable potential.

Future research should focus on:

• Expanding the chemical diversity of this class of compounds to further explore the structure-activity relationships for different biological targets.

• Conducting comprehensive in vivo studies to evaluate the efficacy, pharmacokinetics, and safety of lead compounds in relevant animal models of disease.

• Investigating the detailed molecular mechanisms underlying their neuroprotective and anti-inflammatory effects.

• Developing isoform-selective HDAC inhibitors to minimize off-target effects and improve the therapeutic index.

By leveraging the unique properties of the trifluorophenyl group and the inherent bioactivity of the butyric acid core, researchers are well-positioned to unlock the full therapeutic potential of this remarkable class of molecules.

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The Emergence of Fluorinated Keto Acids: Strategic Synthesis and Application in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into keto acid scaffolds represents a cornerstone of modern medicinal chemistry and drug development. The unique physicochemical properties imparted by the fluorine atom—including heightened metabolic stability, modulated acidity (pKa), and enhanced binding affinity—make fluorinated keto acids privileged structures for targeting a host of biological systems. This is particularly evident in the design of potent and selective enzyme inhibitors, where the fluorinated ketone acts as a highly reactive "warhead." This technical guide provides an in-depth exploration of the discovery and synthesis of novel fluorinated keto acids, moving from foundational principles to state-of-the-art asymmetric catalytic methods. We will dissect the causality behind key experimental choices, present field-proven protocols, and offer insights into the application of these powerful molecules.

Part 1: The Strategic Imperative of Fluorination in Keto Acid Chemistry

The deliberate introduction of fluorine into organic molecules is a well-established strategy for optimizing drug-like properties.[1] Fluorine, being the most electronegative element, exerts a powerful inductive effect, yet its van der Waals radius is only slightly larger than that of hydrogen, allowing it to act as a bioisostere. When this unique element is combined with the versatile keto acid motif, a powerful synergy emerges.

Keto acids and their derivatives, such as β-keto esters, are exceptionally useful synthetic precursors due to the presence of multiple reactive sites.[2] The introduction of a fluorine atom, typically at the α-position to the ketone, dramatically increases the electrophilicity of the carbonyl carbon. This heightened reactivity is the mechanistic basis for their application as potent inhibitors of serine and cysteine proteases, where the carbonyl is attacked by a nucleophilic residue (e.g., serine or cysteine) in the enzyme's active site.[3][4] Furthermore, highly fluorinated ketones can form stable gem-diol hydrates, which act as mimics of the tetrahedral transition state of substrate hydrolysis, leading to strong, often reversible, competitive inhibition.[4][5]

This guide will navigate the synthetic landscape, focusing on methods that provide precise control over the placement and stereochemistry of the C-F bond.

Part 2: Foundational Synthetic Strategies: Electrophilic α-Fluorination

The most direct and widely adopted method for synthesizing α-fluorinated keto compounds is through electrophilic fluorination of a pre-formed enol or enolate intermediate. This approach leverages the nucleophilicity of the enolic double bond to attack a source of electrophilic fluorine ("F+").

The Underlying Mechanism: Keto-Enol Tautomerism

The success of electrophilic fluorination is predicated on the generation of an enol or enolate tautomer from the starting ketone. In the presence of an electrophilic fluorinating agent, the electron-rich C=C bond of the enol attacks the reagent, forming the C-F bond and regenerating a carbonyl group. The efficiency of this process is often influenced by steric and electronic factors of the substrate.[1][6]

Caption: General mechanism of electrophilic fluorination via an enol intermediate.

Key Reagents and Protocols

Commercially available N-F reagents are the workhorses of modern electrophilic fluorination. Among these, Selectfluor® (F-TEDA-BF₄) and N-Fluorobenzenesulfonimide (NFSI) are the most prevalent due to their stability, reactivity, and ease of handling.[1][2]

Protocol 2.1: General Procedure for Electrophilic Fluorination of a Cyclic Diketone

This protocol is adapted from the work of Sloop, J. C., et al. (2014).[1]

• Setup: Charge a 100 mL round-bottom flask, equipped with a magnetic stir bar, with acetonitrile (CH₃CN, 50 mL) and Selectfluor® (1.1 equivalents, e.g., 0.78 g, 2.2 mmol).

• Dissolution: Stir the mixture until the Selectfluor® has completely dissolved.

• Substrate Addition: Slowly add the ketone substrate (1.0 equivalent, e.g., 2.2 mmol) to the stirring solution.

• Reaction: Cap the reaction flask and allow it to stir. Reaction conditions may vary depending on substrate reactivity, from room temperature for 10-96 hours to refluxing at 70°C for the same duration.

• Workup: Upon completion (monitored by TLC or LCMS), remove the solvent under reduced pressure.

• Extraction: Redissolve the resulting residue in dichloromethane (CH₂Cl₂, ~20 mL) and wash with distilled water (3 x 20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Table 1: Representative Yields for Electrophilic Fluorination using Selectfluor®

Starting Ketone Substrate	Product	Yield (%)	Reference
1,3-Cyclohexanedione	2-Fluoro-1,3-cyclohexanedione	77%	[1]
1,3-Cyclohexanedione	2,2-Difluoro-1,3-cyclohexanedione	65%	[1]
1,3-Indandione	2-Fluoro-1,3-indandione	20%	[1]
5,5-Dimethyl-1,3-cyclohexanedione	2-Fluoro-5,5-dimethyl-1,3-cyclohexanedione	70%	[1]

Part 3: The Frontier of Asymmetric Synthesis: Creating Chiral Fluorinated Centers

For applications in drug development, achieving enantiopure compounds is paramount. The synthesis of chiral fluorinated keto acids has been a significant challenge, which has been met with the development of sophisticated organocatalytic and metal-catalyzed systems.

Organocatalytic Asymmetric Fluorination

Organocatalysis offers a metal-free approach to asymmetric synthesis. Cinchona alkaloid derivatives, particularly primary amine functionalized versions, have emerged as powerful catalysts for the enantioselective α-fluorination of ketones and β-keto esters.[7][8][9] The proposed mechanism involves the formation of a chiral enamine intermediate from the ketone and the primary amine catalyst. This enamine then directs the attack of the electrophilic fluorine source to one face of the molecule, thereby controlling the stereochemistry.

Caption: Workflow for enantioselective α-fluorination using a primary amine organocatalyst.

Protocol 3.1: Enantioselective α-Fluorination of a Cyclic Ketone

This protocol is based on the methodology developed by MacMillan and co-workers.[7][9]

• Preparation: To a vial, add the cyclic ketone (0.5 mmol), the primary amine cinchona alkaloid catalyst (20 mol%, 0.1 mmol), and a co-catalyst such as trichloroacetic acid (20 mol%, 0.1 mmol).

• Solvent: Add the appropriate solvent (e.g., chloroform, 2.0 mL).

• Cooling: Cool the reaction mixture to the specified temperature (e.g., -20 °C).

• Fluorinating Agent: Add N-Fluorobenzenesulfonimide (NFSI) (1.2 equivalents, 0.6 mmol) in one portion.

• Reaction: Stir the reaction at the specified temperature until the starting material is consumed (typically 24-48 hours), as monitored by GC or TLC.

• Quenching & Purification: Quench the reaction with saturated aqueous sodium bicarbonate. Extract with an organic solvent, dry the combined organic layers, and concentrate. Purify the residue via silica gel chromatography to yield the enantiomerically enriched α-fluoro ketone.

Metal-Catalyzed Asymmetric Fluorination

Chiral Lewis acid catalysis provides a powerful alternative for asymmetric fluorination, particularly for β-keto esters.[2] Metal complexes, often involving titanium, copper, or nickel, coordinate to the carbonyl groups of the substrate.[10] This coordination serves two purposes: it acts as a Lewis acid to activate the substrate towards enolization, and the chiral ligands surrounding the metal create a sterically defined environment that dictates the trajectory of the incoming electrophilic fluorinating agent.

Table 2: Comparison of Catalytic Systems for Asymmetric α-Fluorination of β-Keto Esters

Catalyst System	Fluorinating Agent	Substrate Type	ee (%)	Reference
Ti/TADDOL	Selectfluor®	Acyclic β-Keto Ester	up to 90%	[2][10]
Cu(II)/Bis(oxazoline)	NFSI	Cyclic β-Keto Ester	>80%	[10]
Ni(II)/DBFOX-Ph	NFSI	Cyclic β-Keto Ester	93-99%	[10]
Cinchona Alkaloid	NFSI	Cyclic Ketone	up to 99%	[7]
Chiral Quaternary Ammonium Salt	NFSI	Cyclic β-Keto Ester	up to 78%	[11]

Part 4: Advanced & Specialized Synthetic Routes

Decarboxylative Fluorination of β-Keto Acids

An alternative strategy for producing α-fluoroketones involves the decarboxylative fluorination of β-keto acids. This method is advantageous as it starts from readily available carboxylic acids. The reaction proceeds by electrophilic fluorination of the β-keto acid, followed by a subsequent decarboxylation step to furnish the final product.[12][13] This approach avoids the direct handling of potentially unstable α-fluoro β-keto acid intermediates.

Caption: Pathway for α-fluoroketone synthesis via decarboxylative fluorination.

Peptidyl Fluoromethyl Ketones (PFMKs): Precision Warheads for Protease Inhibition

PFMKs are a specialized but critically important class of fluorinated ketones designed as inhibitors of cysteine and serine proteases.[3][4] The peptide backbone provides selectivity, guiding the molecule to the active site of a specific target protease. Once positioned, the highly electrophilic fluoromethyl ketone "warhead" covalently reacts with a key nucleophilic residue in the active site, inactivating the enzyme.

The synthesis of PFMKs requires specialized methods to build the peptide chain and introduce the terminal fluoromethyl ketone. One effective route involves the ring-opening of an epoxide with a fluoride source.[14]

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An In-depth Technical Guide to 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid: Synthesis, Properties, and Potential Applications

This technical guide provides a comprehensive overview of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, a fluorinated aryl ketoacid with potential applications in pharmaceutical development. Due to the limited availability of direct literature on this specific molecule, this guide synthesizes information from established chemical principles and data from structurally related compounds to provide a robust resource for researchers, scientists, and drug development professionals.

Introduction and Significance

This guide will focus on the most plausible synthetic route, physicochemical properties, and the potential applications of this compound, with a detailed exploration of the underlying chemical principles and experimental methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is presented in the table below. Some of these properties are derived from supplier information, while others are estimated based on its chemical structure.

Property	Value	Source
CAS Number	898766-72-8
Molecular Formula	C₁₂H₁₁F₃O₃
Molecular Weight	260.21 g/mol
IUPAC Name	2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid
InChI Key	XLPMRFDLCPFBMC-UHFFFAOYSA-N
Purity	Typically >97%
Appearance	White to off-white solid (predicted)	Inferred
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in organic solvents like DMSO, methanol, and ethyl acetate (predicted)	[1]

Synthesis Pathway: Friedel-Crafts Acylation

The most logical and established method for the synthesis of 4-aryl-4-oxobutanoic acids is through the Friedel-Crafts acylation of an aromatic compound with a succinic anhydride derivative.[4] In the case of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, this would involve the reaction of 1,2,3-trifluorobenzene with 3,3-dimethylsuccinic anhydride in the presence of a strong Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃).

The trifluorophenyl group is deactivating towards electrophilic aromatic substitution; however, the reaction is expected to proceed under appropriate conditions. The acylation will be directed to the position para to one of the fluorine atoms and meta to the other two, which is the least sterically hindered and electronically deactivated position.

Proposed Reaction Mechanism

The reaction proceeds via an electrophilic aromatic substitution mechanism. The key steps are:

• Formation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) coordinates with one of the carbonyl oxygens of 3,3-dimethylsuccinic anhydride, leading to the opening of the anhydride ring and the formation of a highly electrophilic acylium ion.

• Electrophilic Attack: The π-electrons of the 1,2,3-trifluorobenzene ring attack the acylium ion, forming a resonance-stabilized carbocation intermediate known as a sigma complex.

• Rearomatization: A base (such as the [AlCl₃(OH)]⁻ complex formed from trace water) removes a proton from the carbon atom bearing the new substituent, restoring the aromaticity of the ring and yielding the final product.

Visualizing the Synthesis Workflow

The following diagram illustrates the proposed synthetic pathway for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Caption: Proposed synthesis of the target compound via Friedel-Crafts acylation.

Detailed Experimental Protocol

This protocol is a proposed method based on standard Friedel-Crafts acylation procedures.[4][5] Optimization of reaction conditions may be necessary to achieve high yields.

Materials:

• 1,2,3-Trifluorobenzene

• 3,3-Dimethylsuccinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM) or other suitable inert solvent

• Ice-cold dilute hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser with a drying tube

• Magnetic stirrer and hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted with a drying tube, add anhydrous aluminum chloride (1.2 equivalents) to anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Anhydride: Cool the suspension in an ice bath and add 3,3-dimethylsuccinic anhydride (1.0 equivalent) portion-wise, ensuring the temperature remains below 10 °C.

• Addition of Aryl Component: Once the anhydride has dissolved, slowly add 1,2,3-trifluorobenzene (1.0 equivalent) dropwise to the reaction mixture.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.[5]

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash with water, followed by a saturated sodium chloride solution.[5]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Potential Applications in Drug Discovery

The structural motif of a 4-aryl-4-oxobutanoic acid is a versatile scaffold in medicinal chemistry.[4] The trifluorinated phenyl ring in 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid makes it a particularly interesting candidate for the synthesis of novel pharmaceutical agents.

Intermediate for DPP-4 Inhibitors

The primary potential application of this compound is as an intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors. DPP-4 is a therapeutic target for the treatment of type 2 diabetes. Several marketed DPP-4 inhibitors, such as Sitagliptin, contain a trifluorophenyl moiety.[2][6][7] The butanoic acid chain can be further functionalized to introduce the necessary pharmacophoric elements for potent and selective DPP-4 inhibition.

Synthesis of Heterocyclic Compounds

4-Aryl-4-oxobutanoic acids are known to be valuable starting materials for the synthesis of various heterocyclic compounds, such as pyridazinones and pyrroloimidazolones.[4] These heterocyclic systems are present in a wide range of biologically active molecules with anti-inflammatory, antimicrobial, and antinociceptive properties.

Visualizing the Potential Application Workflow

The following diagram outlines the potential use of the target compound as a precursor in the synthesis of bioactive molecules.

Caption: Potential derivatization and applications of the target compound.

Conclusion

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a molecule with significant potential as a building block in medicinal chemistry and organic synthesis. While direct research on this specific compound is limited, its synthesis can be reliably approached through established methods like Friedel-Crafts acylation. Its structural features, particularly the trifluorinated phenyl ring, make it a promising precursor for the development of novel therapeutics, most notably DPP-4 inhibitors for the treatment of type 2 diabetes. Further research into the synthesis, characterization, and biological evaluation of this compound and its derivatives is warranted to fully explore its potential.

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• Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | 486460-00-8 - ChemicalBook. [URL: https://www.chemicalbook.com/Product.aspx?cas=486460-00-8]
• Friedel-Crafts Acylation: alternative reagents - YouTube. [URL: https://www.youtube.
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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, a functionalized γ-keto acid. γ-Keto acids and their derivatives are significant scaffolds in medicinal chemistry and materials science.[1][2] The synthetic strategy detailed herein is a robust two-step process commencing with the preparation of 2,2-dimethylsuccinic anhydride, followed by a Friedel-Crafts acylation with 1,2,3-trifluorobenzene. This guide offers in-depth mechanistic insights, detailed experimental protocols, safety precautions, and characterization guidelines to ensure reproducible and safe execution of the synthesis.

Introduction and Synthetic Strategy

The target molecule, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, belongs to the class of γ-keto carboxylic acids. This structural motif is a valuable building block in the synthesis of more complex molecules, including pharmaceuticals and biologically active compounds. The presence of a trifluorinated phenyl ring can impart unique properties such as increased metabolic stability and altered lipophilicity, which are often desirable in drug design.

The most logical and well-established approach for constructing this molecule is the Friedel-Crafts acylation.[3][4][5][6] This classic electrophilic aromatic substitution reaction allows for the formation of a carbon-carbon bond between an aromatic ring and an acyl group. In this case, the synthesis involves the acylation of 1,2,3-trifluorobenzene with 2,2-dimethylsuccinic anhydride. The cyclic anhydride serves as the acylating agent, which opens upon reaction to yield the desired keto acid structure.

The overall synthesis is dissected into two primary stages:

• Preparation of the Acylating Agent: Synthesis of 2,2-dimethylsuccinic anhydride from its corresponding dicarboxylic acid via dehydration.

• Friedel-Crafts Acylation: Reaction of the anhydride with 1,2,3-trifluorobenzene in the presence of a strong Lewis acid catalyst to form the final product.

This document will detail the protocols for both stages.

Overall Synthetic Workflow

The two-step synthesis is visualized below, starting from commercially available precursors.

Caption: Overall two-step synthetic route.

Part 1: Synthesis of 2,2-Dimethylsuccinic Anhydride

Principle and Mechanistic Insight

The formation of a cyclic anhydride from a dicarboxylic acid is a classic dehydration reaction. In this protocol, acetic anhydride serves as both the dehydrating agent and the reaction solvent. The reaction proceeds by nucleophilic attack of the carboxylic acid carbonyls on the acetic anhydride, leading to the formation of a mixed anhydride intermediate, which then undergoes intramolecular cyclization to release acetic acid and form the stable five-membered ring of 2,2-dimethylsuccinic anhydride.[7] Heating drives the reaction to completion by removing the volatile acetic acid byproduct.

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of cyclic anhydrides.[7][8]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,2-dimethylsuccinic acid (50.0 g).

• Reagent Addition: To the flask, add acetic anhydride (70 mL).

• Reaction: Heat the mixture to 140 °C using a heating mantle and stir for 3 hours. The solid 2,2-dimethylsuccinic acid should fully dissolve as the reaction progresses.

• Work-up and Purification: a. After 3 hours, allow the reaction mixture to cool to room temperature. b. Remove the excess acetic anhydride and the acetic acid byproduct under reduced pressure using a rotary evaporator. c. The resulting residue is then purified by vacuum distillation to yield pure 2,2-dimethylsuccinic anhydride.[7]

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles	Notes
2,2-Dimethylsuccinic Acid	C₆H₁₀O₄	146.14	50.0 g	0.342	Starting material
Acetic Anhydride	C₄H₆O₃	102.09	70 mL	~0.741	Dehydrating agent and solvent

Expected Product Characterization

• Appearance: Colorless to pale yellow liquid or low melting solid.[9]

• Molecular Weight: 128.13 g/mol .[9][10]

• Melting Point: 29-31 °C.[9]

• Boiling Point: 219-220 °C.[9]

Part 2: Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Principle and Mechanistic Insight

The core of this synthesis is the Friedel-Crafts acylation, an electrophilic aromatic substitution (EAS) reaction.[3][4][11]

Mechanism Steps:

• Formation of the Acylium Ion: The Lewis acid catalyst, anhydrous aluminum chloride (AlCl₃), coordinates to one of the carbonyl oxygens of the 2,2-dimethylsuccinic anhydride. This polarization facilitates the cleavage of the C-O bond, opening the ring and generating a highly electrophilic acylium ion intermediate.

• Electrophilic Attack: The π-electron system of the 1,2,3-trifluorobenzene ring acts as a nucleophile, attacking the electrophilic acylium ion. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[11]

• Rearomatization: A base (in this case, the AlCl₃-complexed carboxylate) removes a proton from the carbon atom bearing the new substituent, restoring the aromaticity of the ring and yielding the ketone-catalyst complex.

• Hydrolysis (Work-up): The reaction is quenched with aqueous acid, which hydrolyzes the aluminum-ketone and aluminum-carboxylate complexes, liberating the final 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid product.[11][12]

Caption: Simplified mechanism of Friedel-Crafts acylation.

Causality Behind Experimental Choices:

• Catalyst: Anhydrous aluminum chloride (AlCl₃) is a powerful Lewis acid required to activate the anhydride and overcome the deactivating effect of the three electron-withdrawing fluorine atoms on the benzene ring.[13][14][15]

• Stoichiometry: A stoichiometric amount (or slight excess) of AlCl₃ is necessary because it complexes with both the anhydride reactant and the final ketone product, preventing it from acting as a true catalyst.[4][5]

• Solvent: A dry, non-reactive solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is used to prevent hydrolysis of the AlCl₃ catalyst and to facilitate stirring.

• Temperature Control: The initial mixing of AlCl₃ and the anhydride is exothermic and must be done at low temperature (0 °C) to control the reaction rate and prevent side reactions.[12][16]

Experimental Protocol

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, a reflux condenser fitted with a nitrogen inlet, and a thermometer. Ensure all glassware is oven-dried and the system is under an inert atmosphere (e.g., nitrogen).

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.2 equivalents) and 50 mL of dry dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Acylating Agent Addition: Dissolve 2,2-dimethylsuccinic anhydride (1.0 equivalent) in 25 mL of dry dichloromethane and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Aromatic Substrate Addition: After the anhydride addition is complete, add 1,2,3-trifluorobenzene (1.0 equivalent) dropwise via the dropping funnel, again maintaining the temperature at 0 °C.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Quenching and Work-up: a. Cool the reaction mixture back to 0 °C in an ice bath. b. Very slowly and cautiously, pour the reaction mixture into a separate beaker containing a stirred mixture of crushed ice (100 g) and concentrated hydrochloric acid (20 mL).[11] This is a highly exothermic process that will release HCl gas. Perform this step in a well-ventilated fume hood. c. Transfer the quenched mixture to a separatory funnel and separate the organic layer. d. Extract the aqueous layer twice with dichloromethane (2 x 50 mL). e. Combine the organic layers and wash with brine (1 x 50 mL). f. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) or by column chromatography on silica gel.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Equiv.	Notes
2,2-Dimethylsuccinic Anhydride	C₆H₈O₃	128.13	1.0	Synthesized in Part 1
1,2,3-Trifluorobenzene	C₆H₃F₃	132.08	1.0	Aromatic substrate
Aluminum Chloride (anhydrous)	AlCl₃	133.34	1.2	Lewis acid catalyst
Dichloromethane (dry)	CH₂Cl₂	84.93	-	Solvent
Hydrochloric Acid (conc.)	HCl	36.46	-	For work-up
Crushed Ice	H₂O	18.02	-	For quenching

Product Characterization

The pure product should be characterized by standard analytical techniques:

• ¹H NMR: Expect signals for the two methyl groups (singlet), the methylene protons (singlet), the aromatic protons (multiplets), and the carboxylic acid proton (broad singlet).

• ¹³C NMR: Expect signals for the quaternary carbon, methyl carbons, methylene carbon, two carbonyl carbons (ketone and carboxylic acid), and the aromatic carbons (showing C-F coupling).

• ¹⁹F NMR: Expect signals corresponding to the three fluorine atoms on the aromatic ring.

• IR Spectroscopy: Look for characteristic peaks for the C=O stretch of the ketone and carboxylic acid, the O-H stretch of the carboxylic acid, and C-F bond stretches.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the product's mass (C₁₂H₁₁F₃O₃, MW = 260.21) should be observed.

Safety Precautions

All operations should be performed in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 1,2,3-Trifluorobenzene: Highly flammable liquid and vapor. Causes skin, eye, and respiratory irritation.[17][18][19] Keep away from heat, sparks, and open flames.

• 2,2-Dimethylsuccinic Anhydride: Causes skin and serious eye irritation. May cause respiratory irritation.[9][10][20] Avoid inhalation of dust and contact with skin and eyes.

• Aluminum Chloride (Anhydrous): Corrosive. Causes severe skin burns and eye damage. Reacts violently with water and moisture to produce toxic HCl gas and heat.[21][22][23][24] Handle in a dry, inert atmosphere. Quenching is highly exothermic and must be done with extreme caution.

• Dichloromethane: Volatile and a suspected carcinogen. Handle with care.

• Acetic Anhydride: Corrosive and causes severe burns. Reacts with water.

References

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• Carl ROTH. (n.d.). Safety Data Sheet: Aluminium chloride. Retrieved from [Link]

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• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Aluminum Chloride. Retrieved from [Link]

• PubChem. (n.d.). 2,2-Dimethylsuccinic anhydride. Retrieved from [Link]

• PubChem. (n.d.). 1,2,3-Trifluorobenzene. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Moses, V., Ferrier, R. J., & Calvin, M. (1961). CHARACTERIZATION OF THE PHOTOSYNTHETICALLY SYNTHESIZED „γ-KETO ACID” PHOSPHATE AS A DIPHOSPHATE ESTER OF 2-KETO L-GULONIC ACID. National Center for Biotechnology Information. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of 1,4-keto carboxylic acids, esters and amides. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of γ‐keto‐α‐amino acid derivatives. Retrieved from [Link]

• Organic Syntheses. (n.d.). Succinic anhydride. Retrieved from [Link]

• ACS Publications. (2022). Nickel-Catalyzed Asymmetric Hydrogenation of γ-Keto Acids, Esters, and Amides to Chiral γ-Lactones and γ-Hydroxy Acid Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• ACS Publications. (n.d.). γ-Keto- and γ-Hydroxy-γ-phenylbutyramides. Synthesis, Absorption Spectra and Structure Studies. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). 2,2-Dimethylsuccinic acid derivatives in isoprenoid synthesis. Retrieved from [Link]

• Study Mind. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations. Retrieved from [Link]

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Application Note and Laboratory Protocol: Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Abstract

This document provides a comprehensive, step-by-step protocol for the laboratory synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid. This keto acid is a valuable building block in medicinal chemistry and drug discovery, with the trifluorophenyl moiety offering unique properties for modulating the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. The synthesis is based on a Friedel-Crafts acylation reaction between 2,2-dimethylsuccinic anhydride and 1,2,3-trifluorobenzene, a robust and widely applicable method for the formation of carbon-carbon bonds.[1][2] This guide details the reaction setup, purification, and characterization of the final product, providing insights into the rationale behind the chosen experimental parameters to ensure reproducibility and high purity.

Introduction: Significance and Rationale

Fluorinated organic compounds are of significant interest in the pharmaceutical and agrochemical industries. The incorporation of fluorine atoms into a molecule can profoundly alter its physical, chemical, and biological properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[3][4] The target molecule, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, is a versatile intermediate. The keto-acid functionality allows for a variety of subsequent chemical transformations, making it a key component in the synthesis of more complex molecules, including potential dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes.[5][6]

The synthetic strategy outlined herein employs the classical Friedel-Crafts acylation, a cornerstone of organic synthesis.[2][7][8] This reaction involves the electrophilic substitution of an aromatic proton with an acyl group, typically using a Lewis acid catalyst.[1][9] In this protocol, 2,2-dimethylsuccinic anhydride serves as the acylating agent, and 1,2,3-trifluorobenzene is the aromatic substrate. Aluminum chloride (AlCl₃) is used as the Lewis acid catalyst to activate the anhydride towards electrophilic attack.

Reaction Scheme and Mechanism

The overall reaction is depicted below:

Sources

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Application Note: Comprehensive Analytical Strategies for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Abstract

This document provides a detailed guide to the essential analytical methods for the characterization, purity assessment, and quality control of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid. As a complex keto-carboxylic acid, this compound requires a multi-faceted analytical approach to ensure its identity, strength, quality, and purity, particularly within a drug development and manufacturing framework.[1] This guide outlines protocols for chromatographic separation and spectroscopic identification, and details the necessary steps for full method validation in accordance with regulatory expectations.[2][3]

Introduction: Analytical Landscape

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid (MW: 260.21 g/mol ) is a specialized organic molecule whose structure suggests it may serve as an intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Its structure, featuring a trifluorinated phenyl ring, a ketone, and a carboxylic acid with a quaternary carbon center, presents unique analytical challenges and opportunities.

The trifluorophenyl chromophore allows for sensitive ultraviolet (UV) detection, making High-Performance Liquid Chromatography (HPLC) an ideal technique for quantification and impurity profiling. The carboxylic acid moiety necessitates careful pH control in reversed-phase HPLC to ensure reproducible retention and peak shape. While its polarity and low volatility make direct Gas Chromatography (GC) analysis challenging, derivatization can be employed for specific applications. Definitive structural confirmation relies on the combined use of Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The objective of any analytical measurement is to obtain consistent, reliable, and accurate data.[1] Therefore, any method developed for this compound must be rigorously validated to prove it is fit for its intended purpose, a requirement mandated by regulatory bodies like the FDA and covered by ICH guidelines.[2][4]

Chromatographic Methods for Purity and Assay

Chromatographic techniques are the cornerstone for assessing the purity and potency of pharmaceutical intermediates.

Primary Method: Reversed-Phase HPLC for Purity and Assay

Reversed-phase HPLC (RP-HPLC) is the preferred method for analyzing non-volatile, polar organic compounds. The method's suitability for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is based on the compound's ability to be retained on a nonpolar stationary phase and detected via UV absorbance.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is selected for its hydrophobicity, providing robust retention for the phenyl ring.

• Mobile Phase: An acidic mobile phase (pH ~2.5-3.0) is crucial. It ensures the carboxylic acid group (-COOH) remains fully protonated, suppressing its ionization. This prevents peak tailing and results in sharp, symmetrical peaks, which are essential for accurate quantification.

• Detector: A UV/PDA detector is used. The trifluorophenyl ring provides a strong chromophore, allowing for sensitive detection. A wavelength of 210 nm is chosen to capture the general absorbance of the carboxyl and keto groups, while a secondary wavelength (e.g., 254 nm) can be monitored for aromatic impurities.[5]

Workflow for RP-HPLC Analysis

Caption: RP-HPLC workflow from preparation to data analysis.

Protocol 2.1: RP-HPLC Method

• Instrumentation: HPLC system with UV/PDA detector.

• Sample Preparation (Test Solution): Accurately weigh approximately 25 mg of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid and transfer to a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (Diluent). This yields a concentration of ~0.5 mg/mL.

• Standard Preparation: Use a certified reference standard at the same concentration as the test solution.

• Chromatographic Conditions:

  Parameter	Recommended Condition
  Column	C18, 250 mm x 4.6 mm, 5 µm
  Mobile Phase	Isocratic: Acetonitrile and 0.1% Phosphoric Acid in Water (50:50, v/v)
  Flow Rate	1.0 mL/min
  Column Temp.	30 °C
  Injection Vol.	10 µL
  Detection	UV at 210 nm

  | Run Time | 20 minutes |

• System Suitability: Before analysis, inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• Analysis: Inject the blank (diluent), standard, and sample solutions. Calculate the assay and impurity profile using area normalization.

Spectroscopic Methods for Structural Confirmation

While chromatography separates components, spectroscopy is required for their definitive identification and structural elucidation.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and fragmentation pattern of the molecule, confirming its identity. When coupled with HPLC (LC-MS), it is a powerful tool for identifying unknown impurities.

Causality Behind Experimental Choices:

• Ionization Technique: Electrospray Ionization (ESI) is ideal as it is a soft ionization technique suitable for polar molecules like carboxylic acids. In negative ion mode (ESI-), the instrument will primarily detect the deprotonated molecule [M-H]⁻. In positive ion mode (ESI+), it will detect the protonated molecule [M+H]⁺.

• Expected Ions:

  • [M-H]⁻: ~259.05 m/z

  • [M+H]⁺: ~261.07 m/z

• Fragmentation: Collision-induced dissociation (MS/MS) of the parent ion would likely show characteristic losses, such as the loss of H₂O, CO₂, or cleavage at the bond between the ketone and the quaternary carbon, providing structural confirmation.

Protocol 3.1: LC-MS Analysis

• Instrumentation: HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Triple Quadrupole) with an ESI source.

• Chromatography: Use the HPLC method described in Protocol 2.1. The mobile phase is compatible with MS, although a volatile acid like formic acid (0.1%) may be substituted for phosphoric acid.

• MS Parameters (Negative Ion Mode):

  Parameter	Recommended Setting
  Ionization Mode	ESI-
  Capillary Voltage	-3.5 kV
  Drying Gas Temp.	325 °C
  Drying Gas Flow	8 L/min

  | Scan Range | 50 - 500 m/z |

• Data Analysis: Extract the mass spectrum for the main peak. Confirm the mass of the [M-H]⁻ ion. If impurities are detected, analyze their mass spectra to propose potential structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structural elucidation. It provides detailed information about the carbon-hydrogen framework of the molecule. For this compound, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Expected Chemical Shifts (¹H NMR in CDCl₃):

• ~1.3-1.5 ppm: A sharp singlet corresponding to the six protons of the two methyl groups on the quaternary carbon (C(CH₃)₂).

• ~3.3-3.6 ppm: A singlet corresponding to the two protons of the methylene group adjacent to the ketone (-CH₂-C=O).

• ~6.8-7.2 ppm: A complex multiplet pattern in the aromatic region corresponding to the two protons on the trifluorophenyl ring.

• ~10-12 ppm: A broad singlet for the carboxylic acid proton (-COOH), which may be exchangeable with D₂O.

This pattern, combined with the expected signals in ¹³C and ¹⁹F NMR, provides a unique fingerprint for the molecule, confirming its identity and structure.

Analytical Method Validation

Method validation provides documented evidence that an analytical method is suitable for its intended purpose.[3] It is a regulatory requirement and ensures the reliability of results.[2][4] The validation should be performed according to ICH Q2(R1) guidelines.

The Validation Process: A Hierarchical Approach

Caption: Key parameters for analytical method validation.

Protocol 4.1: Validation of the RP-HPLC Assay Method

This protocol outlines the steps to validate the method described in Protocol 2.1.

• Specificity:

  • Inject the blank, a placebo (if applicable), the reference standard, and a sample solution.

  • Perform forced degradation studies (acid, base, peroxide, heat, light) on the sample.

  • Acceptance Criteria: The main peak should be free from interference from any other components, and the method should be able to separate the main peak from all degradation products. Peak purity analysis via a PDA detector should confirm homogeneity.

• Linearity:

  • Prepare at least five concentrations of the reference standard across a range of 50% to 150% of the target assay concentration (e.g., 0.25 mg/mL to 0.75 mg/mL).

  • Plot the peak area response versus concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy:

  • Perform a recovery study by spiking a known amount of the pure compound into a sample matrix at three concentration levels (e.g., 80%, 100%, 120%), in triplicate.

  • Calculate the percentage recovery.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.[4]

• Precision:

  • Repeatability: Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst or instrument.

  • Acceptance Criteria: The RSD for both studies should be ≤ 2.0%.[4]

• Limit of Quantitation (LOQ):

  • Determine the lowest concentration that can be measured with acceptable precision and accuracy. This can be established by finding the concentration where the signal-to-noise ratio is approximately 10:1.

  • Acceptance Criteria: Precision at the LOQ should have an RSD of ≤ 10%.[4]

• Robustness:

  • Systematically vary key method parameters, such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min).

  • Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the results should not be significantly affected by these minor changes.

Table of Validation Parameters and Typical Acceptance Criteria

Validation Characteristic	Type of Test	Acceptance Criteria
Specificity	Assay & Impurity	No interference at the analyte's retention time.
Linearity	Assay & Impurity	Correlation coefficient (r²) ≥ 0.999
Range	Assay & Impurity	80-120% of test concentration (Assay)
Accuracy	Assay	98.0 - 102.0% recovery
Precision (RSD)	Assay	Repeatability ≤ 2.0%, Intermediate Precision ≤ 2.0%
LOQ	Impurity	S/N ≥ 10, Precision (RSD) ≤ 10%

| Robustness | Assay | System suitability passes under varied conditions. |

Conclusion

The successful analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid relies on an integrated approach. A validated RP-HPLC method serves as the primary tool for routine quality control, ensuring purity and potency. This is complemented by spectroscopic techniques like MS and NMR for definitive structural confirmation and identification of any potential impurities. By following these detailed protocols and adhering to rigorous validation standards, researchers and drug development professionals can generate reliable and accurate data, ensuring the quality of this important chemical intermediate.[3]

References

• Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
• Profound. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• Ingale, S. D., & Singh, S. (n.d.). Analytical method validation: A brief review. International Journal of Pharmaceutical and Medicinal Research.
• University of Illinois. (n.d.). MALDI-TOF Sample Preparation.
• Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review. Gavin Publishers.
• ISPE. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry.
• Merck. (n.d.). 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid.
• Sigma-Aldrich. (n.d.). 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid.
• Google Patents. (n.d.). Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.
• Clearsynth. (n.d.). 3-oxo-4-(2,4,5-trifluorophenyl)butanoic acid.
• Google Patents. (n.d.). Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.
• AOCS. (n.d.). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis.
• MDPI. (n.d.). A Rapid HPLC Method for the Simultaneous Determination of Organic Acids and Furans: Food Applications.
• NIST. (n.d.). Butanoic acid, 2,2-dimethyl-. NIST WebBook.
• ACG Publications. (n.d.). Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1- phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin.
• SynThink Research Chemicals. (n.d.). Methyl 3-Oxo-4-(2,4,5-trifluorophenyl)butanoate.
• Aurigene Pharmaceutical Services. (n.d.). A SIMPLE RP-HPLC METHOD DEVELOPMENT AND VERIFICATION FOR THE QUANTITATIVE ESTIMATION OF SODIUM BUTYRATE IN TABLETS.
• Pharmacia. (2022, April 5). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH.

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Application Note: A Robust HPLC Method for the Analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid. Recognizing the unique chemical properties of the analyte—specifically its acidic nature and trifluorophenyl moiety—this guide provides a comprehensive rationale for method development choices, from stationary phase selection to mobile phase optimization. We present two validated protocols utilizing both a traditional C18 column and a Pentafluorophenyl (PFP) stationary phase to demonstrate orthogonal selectivity. The protocols are designed for researchers, quality control analysts, and drug development professionals, offering step-by-step instructions for sample preparation, system configuration, and method validation in line with industry standards.

Introduction and Analytical Rationale

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a complex organic molecule featuring a carboxylic acid, a ketone, and a trifluorinated aromatic ring. Such multi-functionalized compounds are common in pharmaceutical development as intermediates or active pharmaceutical ingredients (APIs). The accurate quantification of this analyte is critical for process monitoring, purity assessment, and stability testing.

The analytical challenge lies in managing the compound's ionizable carboxylic acid group, which can lead to poor peak shape and inconsistent retention in reversed-phase HPLC if not properly controlled. Furthermore, the highly electronegative trifluorophenyl group introduces unique electronic properties that can be leveraged for enhanced chromatographic selectivity.[1] This note addresses these challenges by exploring a systematic approach to method development.

Analyte Physicochemical Properties

A thorough understanding of the analyte's properties is the foundation of logical method development.

• Chemical Structure:

• Key Properties:

Property	Value	Source
CAS Number	898766-72-8	[2]
Molecular Formula	C₁₂H₁₁F₃O₃	[2]
Molecular Weight	260.21 g/mol	[2]
Predicted pKa	~4.0 - 4.5	Inferred from similar acidic structures[3]
Key Functional Groups	Carboxylic Acid, Ketone, Trifluorophenyl Ring	N/A

The presence of the carboxylic acid dictates that mobile phase pH is the most critical parameter for achieving good chromatography. To ensure the analyte is in its neutral, non-ionized state for consistent hydrophobic interaction with the stationary phase, the mobile phase pH must be maintained at least 1.5 to 2 units below its pKa.[4][5]

HPLC Method Development Strategy

Our strategy is grounded in a systematic evaluation of stationary and mobile phases to achieve optimal retention, peak shape, and selectivity.

Caption: Method development decision-making process.

Stationary Phase Selection

• C18 (L1 Packing): A conventional C18 column is the universal starting point for reversed-phase methods due to its strong hydrophobic retention mechanism. It serves as a robust baseline for performance.

• Pentafluorophenyl (PFP, F5): PFP phases are specifically designed for separating aromatic, halogenated, and polar compounds.[5][6] The electron-rich fluorine atoms on the phenyl ring of the stationary phase can engage in multiple interaction modes (hydrophobic, π-π, dipole-dipole) with the trifluorophenyl ring of the analyte, offering unique and often improved selectivity compared to C18.[1]

Mobile Phase Optimization

• Aqueous Phase: To suppress the ionization of the carboxylic acid, an acidic buffer or modifier is essential. A solution of 0.1% formic acid or 0.1% phosphoric acid in water, which yields a pH of approximately 2.5-2.7, is ideal.[4] This ensures the analyte remains in its protonated, neutral form, promoting retention and excellent peak symmetry.

• Organic Modifier: Both acetonitrile (ACN) and methanol (MeOH) are suitable strong solvents. Acetonitrile is generally the first choice due to its lower viscosity and UV transparency. Methanol can offer different selectivity due to its protic nature and is a valuable alternative if peak co-elution is an issue.[7]

Detection

The conjugated system of the trifluorophenyl ketone group acts as a strong chromophore. A Diode Array Detector (DAD) or a variable wavelength UV detector can be used. A detection wavelength of 254 nm is recommended as a starting point, with further optimization based on the analyte's UV spectrum.

Experimental Protocols

Protocol 1: Preparation of Solutions

1. Mobile Phase A (Aqueous):

• Measure 1.0 mL of concentrated formic acid (or phosphoric acid).
• Add it to 999 mL of HPLC-grade water in a 1 L solvent bottle.
• Mix thoroughly and degas for 15 minutes using sonication or vacuum filtration.

2. Mobile Phase B (Organic):

• Use 100% HPLC-grade acetonitrile.
• Degas before use.

3. Diluent Preparation:

• Prepare a 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B. For example, mix 50 mL of Mobile Phase A with 50 mL of Mobile Phase B. This ensures sample compatibility with the initial mobile phase conditions.

4. Standard Stock Solution (1.0 mg/mL):

• Accurately weigh 10 mg of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid reference standard.
• Transfer it to a 10 mL volumetric flask.
• Add approximately 7 mL of diluent, sonicate for 5 minutes to dissolve, then dilute to the mark with diluent.

5. Working Standard Solutions (e.g., 100 µg/mL):

• Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask.
• Dilute to the mark with the diluent. Further dilutions can be made to construct a calibration curve.

Protocol 2: HPLC Operating Conditions

Two optimized methods are presented below to provide flexibility and demonstrate orthogonal selectivity.

Parameter	Method 1: C18 Column	Method 2: PFP Column
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Zorbax, Luna)	PFP, 4.6 x 150 mm, 5 µm (e.g., Discovery HS F5, Kinetex F5)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient Program	0-1 min: 50% B1-8 min: 50% to 90% B8-10 min: 90% B10-10.1 min: 90% to 50% B10.1-15 min: 50% B (Equilibration)	0-1 min: 40% B1-8 min: 40% to 80% B8-10 min: 80% B10-10.1 min: 80% to 40% B10.1-15 min: 40% B (Equilibration)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Injection Volume	10 µL	10 µL
Detector	UV at 254 nm	UV at 254 nm
Run Time	15 minutes	15 minutes

Method Validation and Expected Results

A validated method ensures trustworthiness and reliability. The following parameters should be assessed according to ICH Q2(R1) guidelines.

Caption: Workflow for HPLC method validation.

Expected Performance Data

The following table summarizes the anticipated results from the method validation experiments.

Validation Parameter	Acceptance Criteria	Expected Result (C18 / PFP)
Specificity	No interference at analyte retention time	Peak purity index > 0.999
Linearity (r²)	≥ 0.999	> 0.9995
Range	1 - 150 µg/mL	1 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.1% / 99.5%
Precision (% RSD)	Repeatability: ≤ 1.0%Intermediate: ≤ 2.0%	< 0.5% / < 1.2%
LOD (S/N ≥ 3)	Report Value	~0.3 µg/mL
LOQ (S/N ≥ 10)	Report Value	~1.0 µg/mL
Robustness	System suitability parameters pass	No significant change in results

Troubleshooting

Issue	Potential Cause	Recommended Solution
Peak Tailing/Fronting	Mobile phase pH is too high.	Ensure pH is < 3.0. Re-prepare mobile phase with 0.1% formic or phosphoric acid.
Retention Time Drift	Inadequate column equilibration; column temperature fluctuation.	Extend equilibration time to 10 column volumes; ensure column oven is stable.
Poor Resolution	Inappropriate mobile phase or column.	Switch from ACN to MeOH (or vice versa). If using C18, switch to the PFP column for alternative selectivity.
Ghost Peaks	Contamination in diluent or carryover from previous injection.	Use fresh diluent; run blank injections to clean the system; clean injector needle/loop.

Conclusion

This application note provides two comprehensive, robust, and reliable HPLC methods for the quantitative analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid. By controlling the mobile phase pH to suppress ionization, excellent peak shape and reproducibility are achieved. The strategic use of both a standard C18 column and a PFP column provides analysts with powerful tools to overcome potential selectivity challenges. The detailed protocols and validation guidelines herein establish a self-validating system, ensuring that laboratories can implement this method with confidence for routine analysis in research and quality control environments.

References

• Nishikata, R., et al. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. Analytical Methods, 12(20), 2555-2559. [Link]

• Khan, M. S., et al. (2012). A NOVEL HPLC METHOD FOR THE DETERMINATION OF ALPHA-KETO ACIDS IN HUMAN SERUM USING MESO STILLBENEDIAMINE AS DERIVATIZATION REAGENT. Journal of Liquid Chromatography & Related Technologies, 35(8), 1062-1073. [Link]

• PubMed. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. [Link]

• Helix Chromatography. HPLC Methods for analysis of Ketoglutaric acid. [Link]

• LCGC International. (2003). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?[Link]

• Semin, D. A., et al. (2017). Recent analytical applications of fluorinated hydrocarbon-based stationary phases in HPLC. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• LookChem. BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID. [Link]

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Application Note: Comprehensive NMR Spectroscopic Analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of success.[1][2][3] Nuclear Magnetic Resonance (NMR) spectroscopy stands as a premier analytical technique, offering unparalleled insight into molecular structure at the atomic level.[4][5] This application note provides a detailed guide to the comprehensive NMR analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, a compound of interest for its potential applications in medicinal chemistry. The presence of a trifluorophenyl moiety and a chiral center necessitates a multi-faceted NMR approach, employing ¹H, ¹³C, and ¹⁹F nuclei to fully characterize the molecule. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step protocols.

The core of this document is built upon the principle that robust analytical methods are self-validating. Each step, from sample preparation to spectral interpretation, is designed to ensure data integrity and reproducibility, reflecting the rigorous standards of contemporary pharmaceutical research.

Section 1: Foundational Principles and Experimental Design

The structural complexity of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid demands a carefully considered NMR strategy. The key structural features to be resolved include:

• The aliphatic chain containing a quaternary dimethyl group and a methylene group.

• The carboxylic acid functionality.

• The trifluorophenyl ring system, which will exhibit complex coupling patterns.

• The ketone carbonyl group.

Our experimental design will leverage one-dimensional ¹H, ¹³C, and ¹⁹F NMR spectroscopy. The rationale for selecting these techniques lies in their ability to provide complementary information:

• ¹H NMR: Provides information on the number, environment, and connectivity of protons.

• ¹³C NMR: Reveals the carbon skeleton of the molecule.

• ¹⁹F NMR: Offers high sensitivity and a wide chemical shift range, making it an excellent probe for the fluorinated aromatic ring.[6][7][8]

The following diagram illustrates the logical workflow for the complete NMR characterization of the target compound.

Caption: Experimental workflow for NMR analysis.

Section 2: Detailed Experimental Protocols

Sample Preparation: The Key to High-Quality Spectra

The quality of the NMR spectrum is profoundly influenced by the sample preparation.[9] A homogeneous solution free of particulate matter is essential for achieving sharp, well-resolved peaks.

Protocol for Sample Preparation:

• Material Weighing: Accurately weigh 5-25 mg of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid for ¹H NMR, and 50-100 mg for ¹³C NMR, into a clean, dry vial.[10] The higher concentration for ¹³C NMR is necessary due to the lower natural abundance of the ¹³C isotope and its smaller gyromagnetic ratio.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound. Use 0.6-0.7 mL of solvent.[10][11] Deuterated solvents are crucial to avoid large solvent signals in the ¹H NMR spectrum and to provide a lock signal for the spectrometer.[10]

• Dissolution: Add the deuterated solvent to the vial and gently agitate until the sample is fully dissolved.

• Filtration and Transfer: To remove any suspended particles that can degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[9][12]

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added, although referencing to the residual solvent peak (CHCl₃ at 7.26 ppm) is often sufficient for routine analysis.[10]

NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

Parameter	¹H NMR	¹³C NMR	¹⁹F NMR
Pulse Program	Standard single pulse	Proton-decoupled single pulse	Proton-decoupled single pulse
Spectral Width	16 ppm	240 ppm	200 ppm
Acquisition Time	~ 4 seconds	~ 1-2 seconds	~ 2-3 seconds
Relaxation Delay	2 seconds	2 seconds	2 seconds
Number of Scans	16-64	1024-4096	64-128
Temperature	298 K	298 K	298 K

Causality Behind Parameter Choices:

• Proton Decoupling in ¹³C and ¹⁹F NMR: This simplifies the spectra by removing splitting caused by coupling to protons, resulting in single peaks for each unique carbon or fluorine environment.[7]

• Number of Scans: The number of scans is increased for less sensitive nuclei like ¹³C to achieve an adequate signal-to-noise ratio. ¹⁹F is a highly sensitive nucleus, similar to ¹H, requiring fewer scans.[8][13]

• Relaxation Delay: A sufficient relaxation delay is crucial for quantitative analysis, ensuring that all nuclei have returned to equilibrium before the next pulse.[7]

Section 3: Spectral Interpretation and Data Analysis

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show four distinct signals:

• Carboxylic Acid Proton (-COOH): A broad singlet at a downfield chemical shift (typically > 10 ppm), which may be exchangeable with D₂O.

• Aromatic Protons (-C₆H₂F₃): Due to the symmetrical substitution pattern of the trifluorophenyl ring, the two aromatic protons are chemically equivalent. They will appear as a triplet due to coupling with the two meta-fluorine atoms.

• Methylene Protons (-CH₂-): A singlet, as there are no adjacent protons to couple with.

• Methyl Protons (-C(CH₃)₂): A singlet corresponding to the six equivalent methyl protons.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon environments. Key features to note are the downfield shifts of the carbonyl and carboxylic acid carbons, and the characteristic C-F coupling patterns for the aromatic carbons.

Predicted ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum is a powerful tool for confirming the substitution pattern of the aromatic ring.[6]

• F3 and F5: These two fluorine atoms are chemically equivalent and will appear as a doublet of doublets, due to coupling to F4 (ortho coupling) and the two aromatic protons (meta coupling).

• F4: This fluorine will appear as a triplet due to coupling to the two ortho-fluorine atoms (F3 and F5).

Tabulated NMR Data (Predicted)

The following table summarizes the predicted chemical shifts (δ) and coupling constants (J) for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid.

Assignment	¹H NMR	¹³C NMR	¹⁹F NMR
-COOH	δ 10-12 ppm (s, 1H)	δ ~175-180 ppm	-
C=O	-	δ ~195-200 ppm	-
Aromatic CH	δ ~7.5-7.8 ppm (t, JHF ≈ 7-9 Hz, 2H)	δ ~110-115 ppm (m)	-
-CH₂-	δ ~3.2-3.5 ppm (s, 2H)	δ ~45-50 ppm	-
-C(CH₃)₂	δ ~1.3 ppm (s, 6H)	δ ~40-45 ppm	-
-C(CH₃)₂	-	δ ~25 ppm	-
Aromatic C-F	-	δ ~140-150 ppm (ddd)	-
Aromatic C-F	-	δ ~150-160 ppm (ddd)	-
F3, F5	-	-	δ ~ -130 to -140 ppm (dd)
F4	-	-	δ ~ -155 to -165 ppm (t)

Note: Chemical shifts are referenced to TMS (¹H, ¹³C) and CFCl₃ (¹⁹F). Coupling constants (J) are given in Hz. s=singlet, t=triplet, m=multiplet, dd=doublet of doublets.

Interpreting Coupling Constants:

The magnitude of the J-coupling constants provides valuable structural information.[14][15][16] In the ¹⁹F spectrum, the ortho F-F coupling is typically larger than the meta F-H coupling. Analyzing these coupling patterns is essential for unambiguous assignment of the aromatic signals.[17][18]

Section 4: Conclusion

This application note has outlined a comprehensive and robust workflow for the NMR spectroscopic analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid. By systematically applying ¹H, ¹³C, and ¹⁹F NMR spectroscopy, researchers can achieve complete structural elucidation of this and similar molecules. The protocols and interpretive guidance provided herein are designed to ensure high-quality, reproducible data, a critical requirement in the field of drug discovery and development.[1][3]

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Application Notes & Protocols: The Strategic Utility of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic Acid in Synthetic Chemistry

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis and application of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid (herein referred to as Compound 1 ) as a versatile chemical intermediate. We will explore a robust synthetic protocol for its preparation via Friedel-Crafts acylation and detail its subsequent derivatization at both the carboxylic acid and ketone functionalities. The protocols are designed to be self-validating, with in-depth explanations of the underlying chemical principles, expected analytical characterizations, and troubleshooting insights.

Introduction: The Value of Fluorinated Keto-Acid Scaffolds

The incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry, often employed to enhance critical drug-like properties such as metabolic stability, binding affinity, and bioavailability.[1] The trifluorophenyl motif, in particular, is a key structural feature in numerous bioactive compounds. The keto-acid scaffold of Compound 1 presents two orthogonal reactive handles—a ketone and a carboxylic acid—making it a highly valuable building block for the synthesis of complex molecular architectures. While structurally related to intermediates used in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors like Sitagliptin[2][3][4][5], the gem-dimethyl substitution in Compound 1 offers unique steric and electronic properties that can be exploited in novel drug discovery programs.

Compound 1 is a white solid with the following key properties:

• CAS Number: 898766-72-8[6]

• Molecular Formula: C₁₂H₁₁F₃O₃[6]

• Molecular Weight: 260.21 g/mol [6][7]

This guide will first detail a reliable method for the synthesis of Compound 1 and then provide protocols for its strategic use as a synthetic intermediate.

Part I: Synthesis of the Intermediate

A robust and scalable method for the preparation of aryl ketones is the Friedel-Crafts acylation.[8][9] We propose the synthesis of Compound 1 via the Lewis acid-catalyzed acylation of 1,2,3-trifluorobenzene with 3,3-dimethylsuccinic anhydride. This approach is advantageous due to the commercial availability of the starting materials and the generally high yields associated with this class of reaction.

Protocol 1: Synthesis via Friedel-Crafts Acylation

This protocol describes the reaction of 1,2,3-trifluorobenzene with 3,3-dimethylsuccinic anhydride in the presence of aluminum chloride (AlCl₃) as a Lewis acid catalyst.

Caption: Workflow for the synthesis of Compound 1 via Friedel-Crafts acylation.

Materials & Reagents:

• 1,2,3-Trifluorobenzene

• 3,3-Dimethylsuccinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric Acid (HCl), concentrated

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice

Step-by-Step Methodology:

• Vessel Preparation: Under an inert atmosphere (Nitrogen or Argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagent Charging: Charge the flask with anhydrous DCM and anhydrous aluminum chloride (1.2 equivalents). Cool the resulting slurry to 0°C using an ice bath.

• Acylium Ion Formation: Dissolve 3,3-dimethylsuccinic anhydride (1.0 equivalent) in anhydrous DCM and add it dropwise to the AlCl₃ slurry over 30 minutes, maintaining the temperature at 0°C. Stir for an additional hour to ensure the formation of the reactive acylium ion intermediate.[10]

• Acylation Reaction: Add 1,2,3-trifluorobenzene (1.1 equivalents) dropwise to the reaction mixture. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Reaction Quench: Once the reaction is complete, cool the flask back to 0°C and cautiously quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl. Causality Note: This step hydrolyzes the aluminum complexes and protonates the carboxylate, precipitating the crude product while ensuring the catalyst is neutralized.[11]

• Workup & Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with water and then with brine.

• Drying and Concentration: Dry the combined organic phase over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., toluene/hexanes) or by flash column chromatography on silica gel.

Part II: Application as a Chemical Intermediate

Compound 1 's bifunctional nature allows for selective modification at either the carboxylic acid or the ketone, making it a versatile precursor for library synthesis or late-stage functionalization.

Application A: Derivatization via Amide Coupling

The carboxylic acid moiety is readily converted to an amide, a common linkage in pharmaceuticals. This protocol outlines a standard procedure using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Hydroxybenzotriazole (HOBt) as coupling agents.

Caption: General workflow for amide coupling using Compound 1.

Protocol 2: EDC/HOBt Mediated Amide Coupling

• Setup: To a solution of Compound 1 (1.0 eq) in an anhydrous polar aprotic solvent like DMF or DCM, add HOBt (1.2 eq) and EDC (1.2 eq) at 0°C.

• Activation: Stir the mixture at 0°C for 30 minutes to form the activated HOBt ester.

• Coupling: Add the desired primary or secondary amine (1.1 eq) followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Dilute the reaction with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify the resulting amide by flash column chromatography.

Representative Amine Partner	Product Class	Potential Application Area
3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[2][3][12]triazolo[4,3-a]pyrazine	β-Keto Amide	DPP-4 Inhibition[3]
Indoline	Indolinyl Butanamide	S1P₁ Receptor Agonism[13]
Aniline	Anilide Derivative	General MedChem Scaffold
Benzylamine	Benzylamide Derivative	General MedChem Scaffold

Application B: Transformation via Reductive Amination

The ketone functionality can be converted to a chiral amine, a critical transformation for introducing a key pharmacophore. This protocol outlines a one-pot reductive amination using ammonia and a reducing agent. For enantioselective synthesis, specialized chiral catalysts and conditions would be required, drawing parallels from established syntheses of compounds like Sitagliptin.[2][12][14]

Protocol 3: Diastereoselective Reductive Amination

• Enamine Formation: Dissolve Compound 1 (1.0 eq) in methanol, and add ammonium acetate (5-10 eq). Heat the mixture to 50-60°C for 2-4 hours to drive the formation of the corresponding enamine intermediate.[15]

• Reduction: Cool the mixture to -15°C. In a separate flask, prepare a solution of sodium borohydride (NaBH₄) (1.5 eq) in methanol. Add the NaBH₄ solution dropwise to the reaction mixture, ensuring the temperature remains below -10°C. Causality Note: The low temperature helps control the rate of reduction and can improve diastereoselectivity if a chiral center already exists or if a chiral reducing agent is used.

• Quench and Workup: After 4-6 hours, or upon completion by TLC/HPLC, slowly quench the reaction with water. Adjust the pH to ~8-9 with aqueous NaOH.

• Extraction and Purification: Extract the product with an organic solvent like ethyl acetate. Dry the organic layer, concentrate, and purify by chromatography to isolate the resulting β-amino acid derivative.

Caption: Workflow for the reductive amination of Compound 1.

Part III: Analytical Characterization & Quality Control

Thorough analytical characterization is critical to confirm the identity and purity of Compound 1 and its derivatives. The following data are expected for the title compound.

Parameter	Expected Result
Appearance	White to off-white crystalline solid
Molecular Formula	C₁₂H₁₁F₃O₃
Molecular Weight	260.21
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.2-7.0 (m, 2H, Ar-H), ~3.3 (s, 2H, -CH₂-CO-), ~1.4 (s, 6H, -C(CH₃)₂). Carboxylic acid proton may be broad.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~195 (Ar-C=O), ~180 (COOH), ~150 (Ar-C-F, complex multiplets), ~110 (Ar-C-H, complex multiplets), ~50 (-C(CH₃)₂), ~45 (-CH₂-), ~25 (-CH₃).
¹⁹F NMR (376 MHz, CDCl₃)	Three distinct multiplets corresponding to the 3-, 4-, and 5-position fluorine atoms on the phenyl ring.
Mass Spec (ESI-)	m/z: 259.06 [M-H]⁻
Purity (HPLC)	≥97.0%[3]

Safety Precautions

• Friedel-Crafts Acylation: This reaction should be performed in a well-ventilated fume hood. Aluminum chloride is corrosive and reacts violently with water. Anhydrous conditions are critical.[11] Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

• General Handling: Fluorinated organic compounds and their reagents should be handled with care. Consult the Safety Data Sheet (SDS) for all chemicals before use. Standard laboratory safety procedures should be followed at all times.

References

• (PDF) Synthesis of Sitagliptin - ResearchGate. Available at: [Link]

• The Synthesis of Sitagliptin: Understanding the Key Intermediate Role. Available at: [Link]

• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - Frontiers. Available at: [Link]

• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - Frontiers. Available at: [Link]

• WO2009064476A1 - Preparation of sitagliptin intermediate - Google Patents.

• Enantioselective Synthesis of (R)-Sitagliptin via Phase-Transfer Catalytic aza-Michael Addition - PMC - PubMed Central. Available at: [Link]

• WO2010131025A1 - Sitagliptin synthesis - Google Patents.

• Enantioselective Synthesis of (R)-Sitagliptin via Phase-Transfer Catalytic aza-Michael Addition | ACS Omega - ACS Publications. Available at: [Link]

• Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PubMed Central. Available at: [Link]

• 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butryic acid. Available at: [Link]

• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid - PubChem - NIH. Available at: [Link]

• Friedel-Crafts Acylation - Chemistry LibreTexts. Available at: [Link]

• Friedel-Crafts Acylation - YouTube. Available at: [Link]

• Experiment 14: Friedel-Crafts Acylation - YouTube. Available at: [Link]

• Methyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate - PubChem. Available at: [Link]

• CN105254519A - Synthesizing method of sitagliptin key intermediate - Google Patents.

• Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity - PMC - PubMed Central. Available at: [Link]

• Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid - Google Patents.

• Discovery and characterization of potent and selective 4-oxo-4-(5-(5-phenyl-1,2,4-oxadiazol-3-yl)indolin-1-yl)butanoic acids as S1P₁ agonists - PubMed. Available at: [Link]

• Exploring (S)-3,3-Dimethyl-2-(2,2,2-Trifluoroacetamido)butanoic Acid: A Key Intermediate in Paxlovid Synthesis. Available at: [Link]

• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[2][3][12]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: a potent, orally active dipeptidyl - PubMed. Available at: [Link]

• The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity - PMC - NIH. Available at: [Link]

• Synthetic method of sitagliptin intermediate 2,4, 5-trifluorophenylacetic acid - Google Patents.

• Multicomponent Synthesis of 2-(2,4-Diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonic Acids in DMSO - NIH. Available at: [Link]

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Application Notes and Protocols: Exploring the Potential of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric Acid in Drug Discovery

Introduction: A Novel Scaffold for Therapeutic Innovation

The landscape of modern drug discovery is characterized by the continuous pursuit of novel molecular entities with enhanced potency, selectivity, and favorable pharmacokinetic profiles. Within this context, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid emerges as a compound of significant interest. While direct literature on this specific molecule is nascent, its structural architecture, featuring a trifluorophenyl motif and a butyric acid backbone, positions it as a compelling candidate for exploration, particularly in the realm of metabolic diseases.

These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals interested in investigating the therapeutic potential of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid. We will delve into its hypothesized applications, drawing parallels with structurally related and well-characterized molecules, and provide detailed protocols for its synthesis, characterization, and evaluation in relevant biological assays.

Hypothesized Mechanism of Action and Therapeutic Targets

The trifluorophenylbutyric acid core is a well-established pharmacophore, most notably as a key structural component of Sitagliptin, a potent and selective inhibitor of dipeptidyl peptidase-IV (DPP-IV).[1][2] DPP-IV is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-IV, the levels of active incretins are increased, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release. This mechanism forms the basis for the treatment of type 2 diabetes mellitus.

Given the structural similarities, it is hypothesized that 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid may also function as a DPP-IV inhibitor. The introduction of the gem-dimethyl group at the 2-position could introduce conformational constraints and enhance metabolic stability, potentially leading to improved pharmacokinetic properties. The 3,4,5-trifluorophenyl substitution pattern, as opposed to the 2,4,5-trifluorophenyl moiety in Sitagliptin, may offer altered binding interactions within the active site of DPP-IV or other target proteins.

Beyond DPP-IV, the unique electronic and lipophilic nature of the 3,4,5-trifluorophenyl group could direct this molecule towards other therapeutic targets. Therefore, initial screening efforts should not be limited to DPP-IV but should also encompass a broader panel of enzymes and receptors implicated in metabolic and inflammatory diseases.

Experimental Protocols

Protocol 1: Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

This protocol outlines a potential synthetic route for the title compound, adapted from established methods for related structures.[3][4]

Materials:

• 3,4,5-Trifluorobenzoyl chloride

• Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

• Pyridine

• Dimethyl sulfoxide (DMSO)

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Acylation of Meldrum's Acid:

  • Dissolve Meldrum's acid (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add pyridine (2.2 eq).

  • Add 3,4,5-trifluorobenzoyl chloride (1.0 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with 1M HCl.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to obtain the crude acylated Meldrum's acid derivative.

• Hydrolysis and Decarboxylation:

  • Dissolve the crude product from the previous step in a mixture of DMSO and water.

  • Heat the reaction mixture to 100-120 °C for 4-6 hours. This step facilitates both hydrolysis of the dioxinone ring and decarboxylation.

  • Monitor the reaction by TLC.

  • After cooling to room temperature, acidify the mixture with concentrated HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification:

  • Purify the crude 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid by silica gel column chromatography using a suitable gradient of ethyl acetate in hexanes.

  • Collect the fractions containing the pure product and concentrate to yield the final compound.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Protocol 2: In Vitro DPP-IV Inhibition Assay

This protocol describes a fluorometric assay to determine the inhibitory activity of the synthesized compound against human recombinant DPP-IV.

Materials:

• Human recombinant DPP-IV

• DPP-IV substrate: Gly-Pro-7-amido-4-methylcoumarin (Gly-Pro-AMC)

• Assay buffer: Tris-HCl buffer (pH 7.5) containing NaCl and EDTA

• 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid (test compound)

• Sitagliptin (positive control)

• DMSO (for compound dilution)

• 96-well black microplates

• Fluorometric microplate reader (Excitation: 360 nm, Emission: 460 nm)

Procedure:

• Compound Preparation:

  • Prepare a stock solution of the test compound and Sitagliptin in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solutions in the assay buffer to obtain a range of concentrations for IC₅₀ determination.

• Assay Protocol:

  • To each well of the 96-well plate, add:

    • Assay buffer

    • Test compound or control at various concentrations

    • Human recombinant DPP-IV enzyme

  • Incubate the plate at 37 °C for 15 minutes.

  • Initiate the reaction by adding the Gly-Pro-AMC substrate to each well.

  • Immediately measure the fluorescence intensity at time zero and then kinetically every 2 minutes for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence vs. time plot) for each concentration.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control (DMSO).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Data Presentation:

Compound	IC₅₀ (nM) for DPP-IV Inhibition
2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid	To be determined
Sitagliptin (Positive Control)	~18 nM[2]

Visualization of Concepts

Hypothesized DPP-IV Inhibitory Mechanism

Caption: Hypothesized mechanism of DPP-IV inhibition by the novel compound.

Experimental Workflow for Compound Evaluation

Caption: A typical workflow for the evaluation of a novel drug candidate.

Future Directions and Broader Applications

Should 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid demonstrate promising activity as a DPP-IV inhibitor, further studies would be warranted. These include selectivity profiling against other dipeptidyl peptidases (e.g., DPP-8, DPP-9) to ensure a favorable safety profile, as off-target inhibition can lead to adverse effects. In vivo studies in animal models of type 2 diabetes, such as the db/db mouse, would be crucial to assess its efficacy in lowering blood glucose levels.[1][5]

Furthermore, the core scaffold of this molecule could be utilized in the synthesis of derivatives for other therapeutic applications. The keto-acid functionality could be a handle for further chemical modifications, enabling the generation of a library of related compounds for screening against various targets. For instance, butyric acid derivatives have been explored for their histone deacetylase (HDAC) inhibitory activity, and the unique substitution pattern of this compound could offer novel interactions within the HDAC active site. Other potential applications could be in the development of anti-inflammatory or anti-cancer agents, areas where trifluorophenyl-containing molecules have shown promise.[6]

Conclusion

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid represents a novel and unexplored chemical entity with significant potential in drug discovery. Based on the well-established pharmacology of structurally related compounds, its most immediate and promising application lies in the development of new treatments for type 2 diabetes through the inhibition of DPP-IV. The detailed protocols and conceptual frameworks provided in these application notes are intended to empower researchers to embark on the synthesis, characterization, and biological evaluation of this intriguing molecule. The insights gained from such studies will not only elucidate the therapeutic potential of this specific compound but also contribute to the broader understanding of structure-activity relationships in this important class of molecules.

References

• Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity. PubMed Central.[Link]

• Methyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate | CAS 769195-26-8. Veeprho.[Link]

• Methyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate. PubChem.[Link]

• Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• Synthesis of (R)‐3‐(tert‐Butoxycarbonylamino)‐4‐(2,4,5‐trifluorophenyl)butanoic Acid, a Key Intermediate, and the Formal Synthesis of Sitagliptin Phosphate. ResearchGate.[Link]

• The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. MDPI.[Link]

• Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1][7][8]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: a potent, orally active dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes. PubMed.[Link]

• Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity. ResearchGate.[Link]

• Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity. PubMed.[Link]

• Process for the preparation of sitagliptin and its intermediates.

• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. PubChem.[Link]

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Application Notes and Protocols for the Experimental Use of Fluorinated Benzenebutanoic Acid Compounds

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Role of Fluorine in Benzenebutanoic Acid Scaffolds

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and biological properties.[1] When applied to the benzenebutanoic acid scaffold, fluorination can significantly enhance metabolic stability, binding affinity, and membrane permeability.[2][3] These modifications are critical in the development of novel therapeutics and diagnostic agents. This guide provides an in-depth exploration of the experimental applications of fluorinated benzenebutanoic acid compounds, with a focus on their use as GABAergic modulators and as probes for Positron Emission Tomography (PET) imaging. The protocols detailed herein are designed to be self-validating systems, providing researchers with the necessary tools for robust and reproducible experimentation.

Safety First: Handling Fluorinated Organic Compounds

The unique properties of fluorinated compounds necessitate stringent safety protocols. Many fluorinating agents are highly reactive and toxic, and certain fluorinated organic molecules can be persistent in the environment or exhibit metabolic toxicity.[4] Therefore, a thorough understanding of the hazards and rigorous adherence to safety procedures are paramount.

Core Safety Directives:

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves. For tasks with a high splash risk, a face shield is mandatory.[4][5]

• Ventilation: All work with volatile fluorinated compounds or fluorinating agents must be conducted in a certified chemical fume hood to prevent inhalation exposure.[4]

• Storage: Store fluorinated compounds in a cool, dry, well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[4] Containers should be clearly labeled with the chemical name and all associated hazards.

• Spill and Exposure Procedures: In case of a spill, evacuate the area and follow established institutional protocols. For skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[4] An accessible, unexpired supply of calcium gluconate gel is essential when working with compounds that could generate hydrogen fluoride (HF).[5]

Application I: Modulation of the GABAergic System

A significant application of fluorinated benzenebutanoic acid derivatives lies in their ability to interact with the γ-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter network in the central nervous system.[6] Specifically, compounds such as 4-amino-3-(4-fluorophenyl)butyric acid are potent agonists of the GABAB receptor.[4]

Mechanism of Action: GABAB Receptor Agonism

4-amino-3-(4-fluorophenyl)butyric acid mimics the action of endogenous GABA, binding to and activating GABAB receptors.[4] These receptors are G-protein coupled receptors (GPCRs) that, upon activation, dissociate their Gαi/o and Gβγ subunits.[7][8] The Gαi/o subunit inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels, while the Gβγ dimer modulates ion channel activity.[7] This leads to the opening of G-protein-gated inwardly rectifying potassium (GIRK) channels, causing hyperpolarization, and the inhibition of voltage-gated calcium channels, which reduces neurotransmitter release.[8] The net effect is a decrease in neuronal excitability.[4]

Caption: GABAB Receptor Signaling Pathway.

Experimental Workflow: From Synthesis to In Vivo Assessment

The evaluation of a novel fluorinated benzenebutanoic acid derivative as a GABAergic modulator follows a logical progression from chemical synthesis to biological characterization.

Caption: Experimental Workflow for GABAergic Modulators.

Protocols

Protocol 1: Synthesis of 4-Amino-3-(4-fluorophenyl)butyric Acid Hydrochloride

This protocol outlines a general multi-step synthesis, which typically starts from 4-fluorobenzaldehyde.[4]

Materials:

• 4-fluorobenzaldehyde

• Ethyl acetoacetate

• Condensation catalyst (e.g., piperidine)

• Strongly alkaline solution (e.g., NaOH or KOH)

• Dehydration catalyst (e.g., acetic anhydride)

• Strong aqueous ammonia

• Oxidizing agent (e.g., sodium hypobromite)

• Appropriate solvents (e.g., ethanol, toluene, non-protonic solvents)

• Hydrochloric acid

Procedure:

• Condensation: React 4-fluorobenzaldehyde with ethyl acetoacetate in a suitable solvent under the influence of a condensation catalyst to form an intermediate.[9]

• Saponification and Decarboxylation: Treat the intermediate with a strong alkaline solution and heat to induce saponification and decarboxylation, yielding a glutaric acid derivative.[9]

• Anhydride Formation: Subject the glutaric acid derivative to ring-closing dehydration using a dehydration catalyst in a non-protonic solvent to form the corresponding anhydride.[9]

• Amidation: Hydrolyze the anhydride with strong aqueous ammonia to yield the corresponding amide.[9]

• Hofmann Rearrangement: Subject the amide to an oxidation reaction under alkaline conditions with an oxidizing agent to form 4-amino-3-(4-fluorophenyl)butyric acid.[9]

• Salt Formation: Dissolve the final product in a suitable solvent and treat with hydrochloric acid to precipitate the hydrochloride salt, which enhances stability and solubility.[4]

• Purification and Characterization: Purify the product by recrystallization or chromatography. Confirm the structure and purity using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Protocol 2: In Vitro Cytotoxicity - MTT Assay

This assay determines the concentration at which the test compound affects cell viability.[10][11]

Materials:

• Human cell line (e.g., HEK293 for general toxicity, or a neuronal cell line like SH-SY5Y)

• Complete culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.[10]

• Compound Treatment: Prepare serial dilutions of the fluorinated benzenebutanoic acid compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a control.

• Incubation: Incubate the plate for 24-72 hours.[10]

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[11][12]

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 3: In Vivo Assessment of Anxiolytic Activity - Elevated Plus Maze (EPM)

The EPM test is a standard behavioral assay to assess anxiety-like behavior in rodents.[5][13][14]

Materials:

• Elevated Plus Maze apparatus

• Mice (e.g., C57BL/6)

• Test compound dissolved in a suitable vehicle

• Vehicle control

• Positive control (e.g., Diazepam, 2 mg/kg)[13]

• Video tracking software

Procedure:

• Acclimation: Allow the mice to acclimate to the testing room for at least 60 minutes before the experiment.[5]

• Drug Administration: Administer the test compound, vehicle, or positive control to the mice via the desired route (e.g., intraperitoneal injection) 30 minutes before testing.[13]

• EPM Test: Place a mouse at the center of the EPM, facing one of the open arms, and allow it to explore the maze for 5 minutes.[14]

• Data Recording: Record the number of entries into and the time spent in the open and closed arms using video tracking software.

• Data Analysis: Calculate the percentage of time spent in the open arms and the number of open arm entries. An increase in these parameters compared to the vehicle control group suggests an anxiolytic effect.

• Cleaning: Thoroughly clean the maze with 70% ethanol between each trial to eliminate olfactory cues.

Application II: Positron Emission Tomography (PET) Imaging

The introduction of the positron-emitting isotope Fluorine-18 (¹⁸F) into benzenebutanoic acid derivatives allows for their use as radiotracers in PET imaging.[15] This non-invasive technique enables the visualization and quantification of biological processes in vivo.[16]

Radiolabeling Strategy: Nucleophilic Substitution

The most common method for introducing ¹⁸F is through nucleophilic substitution, where [¹⁸F]fluoride displaces a leaving group on a precursor molecule.[15][17]

Caption: General Workflow for ¹⁸F-Radiolabeling.

Protocol 4: Ex Vivo Biodistribution Study in Rodents

This protocol determines the uptake and clearance of the ¹⁸F-labeled tracer in various organs.[18][19][20]

Materials:

• ¹⁸F-labeled benzenebutanoic acid derivative formulated in sterile saline

• Rodents (e.g., Sprague-Dawley rats)

• Anesthesia (e.g., isoflurane)

• Gamma counter

• Dissection tools

• Scales for weighing organs

Procedure:

• Dose Preparation: Prepare individual doses of the radiotracer (e.g., 1-10 MBq) in syringes.

• Animal Injection: Anesthetize the animals and inject the radiotracer via the tail vein.[18]

• Uptake Period: Allow the radiotracer to distribute for a predetermined time (e.g., 5, 30, 60, and 120 minutes).[21]

• Euthanasia and Dissection: At the designated time point, euthanize the animal and rapidly dissect the organs of interest (e.g., brain, heart, liver, kidneys, bone).

• Organ Weighing and Counting: Weigh each organ and measure the radioactivity using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ. This data provides insights into the tracer's pharmacokinetics and potential for targeting specific tissues.[2][19]

Quantitative Data Summary

The following table summarizes representative biological data for fluorinated benzenebutanoic acid derivatives and related compounds. This data is crucial for comparing the potency and selectivity of different compounds.

Compound	Target	Assay Type	Value (IC₅₀/Kᵢ)	Reference
4-Amino-3-(4-fluorophenyl)butyric acid	GABAB Receptor	Agonist Activity	-	[4]
Fluorinated Cinchona Alkaloid Derivative (N-(meta-fluorobenzyl)cinchonidinium bromide)	BChE	Enzyme Inhibition	75 nM (Kᵢ)	[8]
Fluorinated 3-Phenylcoumarin-7-O-Sulfamate Derivative (Compound 2b)	Steroid Sulfatase	Enzyme Inhibition	0.27 µM (IC₅₀)	[19]
Fluorinated Benzenesulfonamide (VD11-4-2)	Carbonic Anhydrase IX	Enzyme Inhibition	50 pM (Kd)	[22]

Conclusion

Fluorinated benzenebutanoic acid compounds represent a versatile class of molecules with significant potential in drug discovery and molecular imaging. The strategic incorporation of fluorine can lead to compounds with enhanced biological activity and favorable pharmacokinetic profiles. The protocols and application notes provided in this guide offer a comprehensive framework for the synthesis, in vitro evaluation, and in vivo assessment of these promising compounds. Adherence to rigorous safety protocols is essential for the successful and safe execution of these experiments.

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Application Notes and Protocols for the Scale-Up Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Document ID: AN-22DM-TFBA-S26

Abstract

This document provides a comprehensive guide for the scaled-up synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, a key intermediate in the manufacturing of various active pharmaceutical ingredients (APIs). The protocol herein is centered around a robust Friedel-Crafts acylation reaction. We will delve into the mechanistic underpinnings of the synthesis, provide detailed step-by-step protocols for both laboratory and pilot-plant scales, and address critical considerations for process safety, analytical quality control, and troubleshooting. This guide is intended for researchers, chemists, and chemical engineers in the pharmaceutical and fine chemical industries who are tasked with transitioning this synthesis from the laboratory to production.

Introduction and Strategic Overview

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is a crucial building block in modern medicinal chemistry. Its synthesis on an industrial scale necessitates a process that is not only high-yielding and cost-effective but also safe, robust, and reproducible. The most direct and industrially viable route is the Friedel-Crafts acylation of 1,2,3-trifluorobenzene with 2,2-dimethylsuccinic anhydride, catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃).[1][2]

The acyl group's introduction to the aromatic ring deactivates it, which advantageously prevents polyacylation, a common issue in Friedel-Crafts alkylations.[1][3] However, the reaction's success on a larger scale is contingent on meticulous control over several factors, including reagent purity, reaction temperature, and management of the highly exothermic nature of the process.[4] This document will provide the necessary framework to navigate these challenges.

Reaction Pathway

The overall transformation is depicted below. The Lewis acid catalyst, AlCl₃, activates the 2,2-dimethylsuccinic anhydride, generating a highly reactive acylium ion. This electrophile is then attacked by the electron-rich 1,2,3-trifluorobenzene ring to form the desired keto-acid product.

Caption: Overall synthetic scheme for the target molecule.

In-Depth Mechanistic Discussion

The Friedel-Crafts acylation proceeds via electrophilic aromatic substitution.[5][6] Understanding the mechanism is paramount for troubleshooting and optimization.

• Formation of the Acylium Ion: Anhydrous aluminum chloride, a potent Lewis acid, coordinates with one of the carbonyl oxygens of the 2,2-dimethylsuccinic anhydride. This complexation polarizes the anhydride, leading to the cleavage of a C-O bond and the formation of a resonance-stabilized acylium ion. This is the key electrophile in the reaction.[1]

• Electrophilic Attack: The π-electron system of the 1,2,3-trifluorobenzene acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step forms a carbocation intermediate known as a sigma complex or arenium ion, temporarily disrupting the aromaticity of the ring.

• Re-aromatization: A base, typically the AlCl₄⁻ complex formed in the first step, abstracts a proton from the carbon atom bearing the new acyl group. This restores the aromaticity of the ring and regenerates the AlCl₃ catalyst, although in practice, the product ketone complexes with AlCl₃, necessitating stoichiometric amounts of the catalyst.[7]

Caption: Stepwise mechanism of the Friedel-Crafts acylation.

Process Safety and Hazard Analysis

A thorough understanding and mitigation of process hazards are non-negotiable for a successful scale-up.

Reagent-Specific Hazards

Reagent	CAS Number	Key Hazards	Mitigation and Handling Procedures
Anhydrous Aluminum Chloride (AlCl₃)	7446-70-0	Water-reactive: Reacts violently with water, releasing heat and toxic HCl gas.[8] Corrosive: Causes severe skin burns and eye damage.[8]	Handle in a dry, inert atmosphere (e.g., glove box or nitrogen-purged reactor).[8] Use personal protective equipment (PPE) including safety glasses, face shield, acid-resistant gloves, and a fire-retardant lab coat.[8] Keep a Class D fire extinguisher and dry sand readily available. NEVER use water-based extinguishers.[8]
1,2,3-Trifluorobenzene	1489-53-8	Flammable liquid and vapor. Skin and eye irritant.	Store in a flammable liquids cabinet. Use in a well-ventilated area or fume hood. Avoid ignition sources. Standard PPE is required.
2,2-Dimethylsuccinic Anhydride	13149-43-4	May cause skin and eye irritation.	Handle with standard PPE in a well-ventilated area.
Dichloromethane (DCM)	75-09-2	Suspected carcinogen. Causes skin and eye irritation.	Use in a closed system or with appropriate local exhaust ventilation. Minimize exposure.
Hydrochloric Acid (HCl)	7647-01-0	Corrosive: Causes severe burns. Respiratory irritant.	Handle in a fume hood with appropriate acid-resistant PPE.

Reaction Hazards

• Exothermicity: The reaction of AlCl₃ with the anhydride and the subsequent acylation are highly exothermic. This can lead to a runaway reaction if not properly controlled.

• Off-Gassing: The reaction generates hydrogen chloride (HCl) gas, particularly during the work-up phase when quenching with water.[9] This gas is corrosive and toxic.

Detailed Synthesis Protocols

Laboratory Scale Protocol (Target: ~100 g Product)

This protocol is designed to establish a baseline for yield and purity before proceeding to a larger scale.

Equipment:

• 1 L, 4-necked round-bottom flask equipped with a mechanical stirrer, thermocouple, nitrogen inlet, and an addition funnel.

• Heating/cooling circulator bath.

• Ice-water bath for quenching.

• Standard laboratory glassware.

Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2,2-Dimethylsuccinic Anhydride	128.13	77.0 g	0.60	1.0
Anhydrous Aluminum Chloride (AlCl₃)	133.34	168.0 g	1.26	2.1
1,2,3-Trifluorobenzene	132.08	79.2 g (61.4 mL)	0.60	1.0
Dichloromethane (DCM)	-	500 mL	-	-
Crushed Ice	-	1 kg	-	-
Concentrated HCl (37%)	-	~100 mL	-	-
Toluene	-	~400 mL	-	-

Procedure:

• Reactor Setup: Flame-dry the 1 L flask and accessories, and assemble hot under a stream of dry nitrogen. Maintain a positive nitrogen atmosphere throughout the reaction.

• Reagent Charging: Charge anhydrous AlCl₃ (168.0 g) and DCM (250 mL) into the reactor. Begin stirring to form a slurry.

• Anhydride Addition: Cool the slurry to 0-5 °C. Add 2,2-dimethylsuccinic anhydride (77.0 g) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10 °C. A thick, stirrable slurry will form.

• Aromatic Addition: In the addition funnel, prepare a solution of 1,2,3-trifluorobenzene (79.2 g) in DCM (250 mL). Add this solution dropwise to the reaction mixture over 2-3 hours, maintaining the internal temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature (20-25 °C) and stir for 12-18 hours. Monitor the reaction progress by HPLC until the starting material is consumed.

• Quenching: Prepare a separate 4 L beaker containing 1 kg of crushed ice and 100 mL of concentrated HCl. With vigorous stirring, slowly and carefully transfer the reaction mixture onto the ice/HCl slurry. This is a highly exothermic step that will generate significant HCl fumes; perform in an efficient fume hood.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with DCM (2 x 100 mL).

• Extraction: Combine all organic layers and wash with 1 M HCl (2 x 150 mL) followed by brine (1 x 150 mL).

• Solvent Swap & Crystallization: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to a thick oil. Add toluene (400 mL) and heat to 70-80 °C to dissolve the oil.

• Isolation: Allow the solution to cool slowly to room temperature, then cool to 0-5 °C for at least 2 hours. The product will crystallize. Collect the solid by vacuum filtration, wash with cold toluene (2 x 50 mL), and dry in a vacuum oven at 50 °C to a constant weight.

Expected Yield: 80-90%. Expected Purity: >98% by HPLC.

Pilot Plant Scale-Up Protocol (Target: ~10 kg Product)

Scaling this process requires significant changes to equipment and handling procedures to manage heat transfer, mass transfer, and safety.[10]

Equipment:

• 100 L glass-lined or Hastelloy reactor with a jacketed heating/cooling system, mechanical agitator (e.g., retreat curve or pitched blade turbine), thermocouple, nitrogen inlet, and a pressure-equalized addition funnel or dosing pump.

• Scrubber system for HCl off-gas.

• Filter-dryer or centrifuge and vacuum oven.

Reagents (Illustrative Quantities):

Reagent	Amount	Moles	Equivalents
2,2-Dimethylsuccinic Anhydride	7.7 kg	60.1	1.0
Anhydrous Aluminum Chloride (AlCl₃)	16.8 kg	126.0	2.1
1,2,3-Trifluorobenzene	7.9 kg (6.1 L)	59.8	~1.0
Dichloromethane (DCM)	50 L	-	-
Water	100 L	-	-
Concentrated HCl (37%)	10 L	-	-
Toluene	40 L	-	-

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen. Perform a pressure test to ensure system integrity.

• Reagent Charging: Charge DCM (25 L) into the reactor. Start agitation. Charge anhydrous AlCl₃ (16.8 kg) via a solids charging port under a nitrogen blanket.

• Anhydride Addition: Cool the reactor contents to 0-5 °C using the jacket. Add 2,2-dimethylsuccinic anhydride (7.7 kg) in portions through the charging port. The rate of addition must be controlled by the reactor's cooling capacity to maintain the temperature below 10 °C.

• Aromatic Addition: Add the solution of 1,2,3-trifluorobenzene (7.9 kg) in DCM (25 L) via a dosing pump over 4-6 hours. The feed rate is dictated by the heat removal capability of the reactor. The temperature must be strictly maintained at 0-5 °C.[11]

• Reaction: Once the addition is complete, allow the reactor to warm to 20-25 °C and maintain for 18-24 hours. Monitor the reaction by taking samples through a sample port for HPLC analysis.

• Quenching: In a separate, suitable vessel, prepare the quench solution of water (100 L) and concentrated HCl (10 L). Cool this solution to <10 °C. Vent the main reactor to the scrubber system. Slowly transfer the reaction mass into the quench vessel. Crucially, the rate of addition must be controlled to manage the exotherm and the rate of HCl evolution.

• Work-up & Phase Separation: After the quench is complete, stop agitation and allow the layers to separate. Transfer the lower organic layer to a clean vessel. Extract the aqueous layer with DCM (2 x 10 L).

• Solvent Swap and Crystallization: Combine the organic layers and charge back to the clean reactor. Distill off the DCM, replacing it with toluene (40 L) to a final volume of ~50 L. Heat the toluene solution to 70-80 °C to ensure complete dissolution.

• Isolation and Drying: Cool the solution in a controlled manner (e.g., 10 °C/hour) to 0-5 °C and hold for 4-6 hours. Transfer the resulting slurry to a filter-dryer. Wash the cake with pre-chilled (-5 °C) toluene. Dry the product under vacuum with nitrogen flow at 50-60 °C until the solvent content is within specification.[12]

Caption: General workflow for the scaled-up synthesis.

Analytical Methods for Quality Control

Robust analytical methods are essential to ensure the quality and consistency of the intermediate. All methods must be validated according to ICH guidelines.[13][14][15]

• High-Performance Liquid Chromatography (HPLC):

  • Purpose: To determine the purity of the final product and to monitor the reaction progress. Also used to quantify any process-related impurities.

  • Typical Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Gradient of acetonitrile and water with 0.1% phosphoric acid.

    • Detection: UV at 254 nm.

  • Validation Parameters: Specificity, linearity, range, accuracy, precision, and robustness.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F):

  • Purpose: To confirm the chemical structure of the final product.

  • Expected ¹H NMR signals: Resonances corresponding to the aromatic protons, the methylene protons adjacent to the ketone and the acid, and the gem-dimethyl protons.

  • Expected ¹³C NMR signals: Resonances for the carbonyl carbons (ketone and acid), aromatic carbons (with C-F splitting), and aliphatic carbons.

  • Expected ¹⁹F NMR signals: Resonances confirming the trifluorophenyl substitution pattern.

• Loss on Drying (LOD):

  • Purpose: To determine the amount of residual solvent in the final product.

  • Method: A sample is heated in a vacuum oven at a specified temperature (e.g., 60 °C) until a constant weight is achieved.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive AlCl₃: The catalyst has been deactivated by moisture.	Use a fresh, unopened container of anhydrous AlCl₃. Ensure all glassware and solvents are rigorously dried.
Deactivated Aromatic: Although unlikely with trifluorobenzene, highly deactivating impurities could be present.	Check the purity of the starting 1,2,3-trifluorobenzene.
Formation of Byproducts	Incorrect Stoichiometry: An incorrect ratio of reactants or catalyst was used.	Double-check all calculations and measurements. Ensure accurate weighing and charging of all materials.
Temperature Excursion: Poor temperature control led to side reactions.	Improve cooling efficiency. Reduce the addition rate of reagents. On a large scale, ensure the reactor's heat transfer capabilities are not exceeded.[17]
Poor Crystallization / Oiling Out	Impurity Presence: High levels of impurities can inhibit crystallization.	Re-purify the crude product (e.g., column chromatography on a small scale, or re-slurry/re-crystallization on a large scale).
Rapid Cooling: Cooling the crystallization solution too quickly can lead to oiling out or the formation of fine, difficult-to-filter particles.	Implement a controlled, slow cooling profile. Consider seeding the solution with a small amount of pure product to encourage proper crystal growth.
Difficult Filtration	Fine Particle Size: Caused by rapid crystallization or insufficient agitation during crystallization.	Optimize the cooling profile and agitation rate during crystallization to promote the growth of larger crystals.

Conclusion

The Friedel-Crafts acylation route to 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is a powerful and industrially relevant synthesis. Successful scale-up hinges on a deep understanding of the reaction mechanism, meticulous attention to process safety, and precise control over key process parameters, particularly temperature and reagent stoichiometry. The protocols and guidelines presented in this document provide a robust framework for transitioning this synthesis from the laboratory to the pilot plant, ensuring the production of a high-quality intermediate in a safe and reproducible manner.

References

• IChemE. (n.d.). Scale-up of Chemical Processes. IChemE. Retrieved from [Link]

• Su, Q., et al. (2013). Compact Crystallization, Filtration, and Drying for the Production of Active Pharmaceutical Ingredients. Organic Process Research & Development. Retrieved from [Link]

• Pharma Beginners. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from [Link]

• Worstell, J. (n.d.). Scaling Chemical Processes – Practical Guides in Chemical Engineering. Retrieved from [Link]

• Heseltine, P., et al. (n.d.). Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. PMC - NIH. Retrieved from [Link]

• HWS Labortechnik Mainz. (2024, August 28). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Retrieved from [Link]

• ACS Publications. (2018, August 6). Development and Scale-Up of a Continuous Reaction for Production of an Active Pharmaceutical Ingredient Intermediate. Retrieved from [Link]

• Cleaver, J. (2023, October 26). Rules of Thumb: Scale-up. The Chemical Engineer. Retrieved from [Link]

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• Re:Build Optimation. (n.d.). The Ultimate Chemical Manufacturing Scale-Up Checklist. Retrieved from [Link]

• CEPAC. (2008, June 3). From form to function: Crystallization of active pharmaceutical ingredients. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Acylation. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, January 22). Characteristics of Specific Substitution Reactions of Benzenes. Retrieved from [Link]

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• Proclinical. (2024, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Retrieved from [Link]

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• KGROUP. (2006, October 27). Quenching Reactive Substances. Retrieved from [Link]

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• Yufeng. (2024, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Oxo-4-(2-thienyl)butyric acid - Optional[13C NMR] - Spectrum. Retrieved from [Link]

• Zhang, Z., et al. (n.d.). Synthesis of Uniformly 13C-Labeled Polycyclic Aromatic Hydrocarbons. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Welcome to the technical support center for the synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthesis and achieve higher yields.

Overview of the Synthesis

The synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is primarily achieved through a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution involves the reaction of 1,2,3-trifluorobenzene with 3,3-dimethylsuccinic anhydride in the presence of a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1][2] The reaction proceeds through the formation of an acylium ion, which then attacks the electron-rich trifluorobenzene ring.

Visualizing the Synthesis Pathway

Caption: General workflow for the Friedel-Crafts acylation synthesis.

Detailed Experimental Protocol

This protocol is a representative procedure based on established principles of Friedel-Crafts acylation.[1][2]

Materials:

• 1,2,3-Trifluorobenzene

• 3,3-Dimethylsuccinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (HCl), 3M

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Toluene for recrystallization

Procedure:

• Reaction Setup:

  • Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

  • To the flask, add anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane.

  • Cool the suspension to 0°C in an ice bath.

• Formation of the Acylium Ion:

  • In a separate flask, dissolve 3,3-dimethylsuccinic anhydride (1.0 equivalent) in anhydrous dichloromethane.

  • Transfer this solution to the dropping funnel and add it dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the mixture to stir at 0°C for an additional 30 minutes.

• Friedel-Crafts Acylation:

  • Add 1,2,3-trifluorobenzene (1.0 equivalent) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, keeping the temperature at 0°C.

  • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of 3M HCl to decompose the aluminum chloride complex. This is an exothermic process.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.[3]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as toluene or a mixture of hexanes and ethyl acetate.[2]

Troubleshooting Guide

This section addresses common issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Low or No Product Yield	1. Moisture in the reaction: Aluminum chloride is extremely sensitive to moisture, which deactivates the catalyst.[1][2] 2. Poor quality of reagents: Degradation of starting materials or catalyst. 3. Insufficient reaction time or temperature.	1. Ensure all glassware is thoroughly flame-dried before use. Use anhydrous solvents and handle AlCl₃ in a glovebox or under a stream of inert gas. 2. Use freshly opened or properly stored reagents. Verify the purity of starting materials via analytical techniques (e.g., NMR, GC-MS). 3. Monitor the reaction by TLC or HPLC to determine the optimal reaction time. If the reaction is sluggish, a slight increase in temperature may be beneficial, but be cautious of potential side reactions.
Formation of Multiple Byproducts	1. Isomeric acylation: Acylation may occur at different positions on the trifluorobenzene ring. 2. Di-acylation: A second acylation of the product may occur. 3. Decomposition of starting materials or product.	1. Careful control of reaction temperature can influence regioselectivity. Lower temperatures generally favor the desired isomer. 2. Use a stoichiometric amount of the anhydride. Adding the trifluorobenzene slowly to the pre-formed acylium ion complex can minimize di-acylation. 3. Avoid excessive heating and prolonged reaction times.
Difficult Work-up: Emulsion Formation	Formation of aluminum salts: The quenching step can lead to the formation of fine precipitates that stabilize emulsions between the aqueous and organic layers.[3]	1. Add the quenching acid slowly at a low temperature. 2. Adding a saturated solution of sodium chloride (brine) during the wash steps can help to break up emulsions by increasing the ionic strength of the aqueous phase.[3] 3. Centrifugation can be an effective method for separating persistent emulsions.
Product Purity Issues After Recrystallization	1. Co-precipitation of impurities: Impurities with similar solubility profiles may crystallize with the product. 2. Incomplete removal of solvent.	1. Perform a second recrystallization using a different solvent system. 2. Ensure the purified crystals are thoroughly dried under vacuum.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to use anhydrous conditions for this reaction?

A1: The Lewis acid catalyst, aluminum chloride, reacts vigorously with water. This reaction not only deactivates the catalyst, rendering it ineffective for the Friedel-Crafts acylation, but also produces hydrochloric acid, which can lead to unwanted side reactions.[1][2] Therefore, all glassware must be dry, and anhydrous solvents and reagents should be used to ensure the reaction proceeds efficiently.

Q2: What is the role of aluminum chloride in this synthesis?

A2: Aluminum chloride is a strong Lewis acid that acts as a catalyst. It coordinates with the carbonyl oxygen of the 3,3-dimethylsuccinic anhydride, which facilitates the opening of the anhydride ring to form a highly reactive acylium ion.[1][3] This acylium ion is a potent electrophile that is then attacked by the nucleophilic trifluorobenzene ring in the key C-C bond-forming step of the reaction.

Q3: Can other Lewis acids be used as catalysts?

A3: Yes, other Lewis acids such as ferric chloride (FeCl₃) or boron trifluoride (BF₃) can also catalyze Friedel-Crafts acylations. However, aluminum chloride is often the most effective and commonly used catalyst for this type of transformation due to its high activity. The choice of catalyst can sometimes influence the regioselectivity and yield of the reaction.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be conveniently monitored by Thin Layer Chromatography (TLC). A small aliquot of the reaction mixture can be taken, quenched with a drop of water, and then spotted on a TLC plate alongside the starting materials. The disappearance of the starting materials and the appearance of a new spot corresponding to the product will indicate the reaction's progression. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used.

Q5: What are the key safety precautions for this synthesis?

A5:

• Aluminum chloride: is corrosive and reacts with moisture to produce HCl gas. It should be handled with care in a fume hood, and personal protective equipment (gloves, safety glasses) should be worn.[1][2]

• Dichloromethane: is a volatile and potentially carcinogenic solvent. All handling should be done in a well-ventilated fume hood.

• Quenching: The quenching of the reaction with acid is highly exothermic and should be performed slowly and with cooling to control the release of heat and gas.

Visualizing the Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common synthesis issues.

References

• University of Michigan. Experiment 1: Friedel-Crafts Acylation.
• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.
• Friedel-Crafts Acylation.

• Scribd. Friedel Crafts Acylation. Available at: [Link]

• YouTube. Experiment 14: Friedel-Crafts Acylation. Available at: [Link]

Sources

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• 2. DSpace [open.bu.edu]
• 3. youtube.com [youtube.com]

Technical Support Center: Purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Introduction: 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a key intermediate in pharmaceutical synthesis, notable for its trifluorinated phenyl ring and gamma-keto acid structure.[1] The presence of multiple functional groups—a carboxylic acid, a ketone, and a highly fluorinated aromatic ring—presents a unique set of purification challenges.[2] This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and detailed protocols to overcome common obstacles encountered during the purification of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues reported during the purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

FAQ 1: My product has "oiled out" during crystallization and will not solidify. What should I do?

Underlying Cause: "Oiling out" occurs when a compound separates from the cooling solvent as a liquid rather than a solid. This typically happens when the temperature of the saturated solution is higher than the melting point of the solute.[3] The presence of impurities can dramatically lower the melting point of your compound, exacerbating this issue.[4][5] Oiled-out products rarely form pure crystals because impurities tend to be more soluble in the liquid product phase than in the solvent.[4]

Troubleshooting Steps:

• Re-dissolve and Dilute: Gently heat the mixture to re-dissolve the oil. Add a small amount of additional "good" solvent (the solvent in which it is soluble) to lower the saturation point. This ensures that precipitation begins at a lower temperature, hopefully below the compound's melting point.[4]

• Slow Cooling: Avoid rapid cooling (e.g., crashing the flask in an ice bath). Allow the solution to cool slowly to room temperature, and then gradually lower the temperature further in a refrigerator. Slow cooling provides the necessary time for proper crystal nucleation and growth.[3]

• Induce Crystallization: If an oil persists, try to induce crystallization by:

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the oil-solvent interface. This creates microscopic imperfections that can serve as nucleation sites.[3]

  • Seeding: Introduce a tiny crystal of pure, solid product (a "seed crystal") into the cooled, supersaturated solution. This provides a template for crystal growth.[6]

• Change Solvent System: If the above steps fail, the solvent system may be inappropriate. Remove the solvent via rotary evaporation and attempt recrystallization with a different solvent or a mixed-solvent system.[4] A good mixed-solvent system consists of a "soluble solvent" and a "poor solvent" in which the compound is insoluble. Dissolve the compound in a minimal amount of the hot "soluble solvent" and then slowly add the "poor solvent" until turbidity persists.

Solvent Combination	Polarity Index (Good Solvent)	Polarity Index (Poor Solvent)	Notes
Ethyl Acetate / Hexanes	4.4	0.1	A common choice for moderately polar compounds.
Acetone / Water	5.1	10.2	Effective if the compound is sufficiently water-insoluble.
Dichloromethane / Hexanes	3.1	0.1	Good for less polar compounds, but ensure DCM is fully removed.
Toluene / Heptane	2.4	0.2	Can be effective for inducing crystallinity in aromatic compounds.

FAQ 2: My compound shows significant peak tailing during silica gel chromatography. How can I achieve sharper peaks?

Underlying Cause: The carboxylic acid group in your molecule is acidic and can interact strongly with the slightly acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction, which involves deprotonation and strong adsorption, causes the compound to elute slowly and unevenly, resulting in a "tailed" peak.

Troubleshooting Steps:

• Acidify the Mobile Phase: The most common and effective solution is to add a small amount of a volatile acid, such as acetic acid (AcOH) or formic acid (FA), to your mobile phase (typically 0.1-1% by volume). The added acid suppresses the ionization of your compound's carboxylic acid group, rendering it less polar and minimizing its interaction with the silica surface. This results in faster, more symmetrical peak elution.

• Use an Alternative Stationary Phase: If tailing persists, consider a different stationary phase:

  • Reversed-Phase (C18): This is an excellent alternative. The stationary phase is non-polar (C18-bonded silica), and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used.[7] The highly fluorinated ring provides good retention, while the polar carboxylic acid group allows for sharp elution. This is often the preferred method for polar acidic compounds.[8][9]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds that are poorly retained even in reversed-phase, HILIC is a powerful option. It uses a polar stationary phase with a mobile phase rich in an organic solvent mixed with a small amount of water.[10]

• Consider Derivatization: For analytical purposes (like GC-MS) or if other methods fail, the carboxylic acid can be converted to a less polar ester (e.g., methyl or ethyl ester).[11] This eliminates the problematic acidic proton but requires an additional reaction and purification step.

FAQ 3: My NMR/LC-MS analysis shows persistent impurities. What are they likely to be and how can I remove them?

Underlying Cause: Impurities often co-purify with the product due to similar chemical properties. The most likely impurities originate from the synthesis, which is typically a Friedel-Crafts acylation of 1,2,3-trifluorobenzene with 2,2-dimethylsuccinic anhydride.[12][13][14]

Potential Impurities and Removal Strategies:

• Unreacted 2,2-Dimethylsuccinic Anhydride/Acid:

  • Identification: Will appear as a more polar spot on TLC. In NMR, it will lack the aromatic signals of the trifluorophenyl group.

  • Removal: A carefully controlled acid-base extraction is highly effective. Dissolve the crude product in an organic solvent (e.g., ethyl acetate). Wash with a mild, cold basic solution (e.g., 5% NaHCO₃). The more acidic succinic acid will preferentially move to the aqueous layer, while your less acidic gamma-keto acid may remain in the organic layer. Caution: The product is also an acid and can be extracted. Monitor both phases by TLC.

• Positional Isomers: Friedel-Crafts reactions on substituted rings can sometimes yield small amounts of other isomers.

  • Identification: These are very difficult to separate as their polarity is nearly identical to the desired product. High-resolution LC-MS may show identical masses, while ¹⁹F NMR is the most powerful tool for distinguishing them.

  • Removal: Meticulous recrystallization is the best approach. If that fails, preparative HPLC using a reversed-phase column is the most effective, albeit more resource-intensive, method.[15]

• Decarboxylation Product: Gamma-keto acids are more stable than beta-keto acids, but prolonged exposure to heat or strong acid/base can potentially cause decarboxylation.[1][16]

  • Identification: The product would be a ketone without the carboxylic acid group, showing a significant polarity change (less polar). It will lack the carboxylic acid proton in ¹H NMR and the corresponding carboxyl carbon in ¹³C NMR.

  • Removal: Standard silica gel chromatography should easily separate this less polar impurity from the desired acidic product.

Visualized Workflows and Protocols

Decision Logic for Purification Strategy

This diagram outlines a logical approach to selecting the appropriate purification method based on the initial state of the crude product.

Caption: Decision tree for selecting an initial purification strategy.

Detailed Experimental Protocols

Protocol 1: Optimized Recrystallization

This protocol is designed to minimize the risk of oiling out and maximize purity.

• Solvent Selection: Begin with an ethyl acetate/hexanes solvent system.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot ethyl acetate required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Anti-Solvent Addition: While the solution is still hot, add hexanes dropwise until a faint, persistent cloudiness appears. Add a few more drops of hot ethyl acetate to just re-dissolve the cloudiness.

• Cooling: Cover the flask and allow it to cool slowly to room temperature on a benchtop, insulated with a cork ring. Do not disturb the flask.

• Further Cooling: Once at room temperature, transfer the flask to a 4°C refrigerator for several hours to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold hexanes.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Protocol 2: Reversed-Phase Flash Chromatography

This method is highly effective for removing both more polar and less polar impurities.

• Stationary Phase: C18-functionalized silica gel.

• Sample Preparation: Dissolve the crude product in a minimal amount of the mobile phase or a strong solvent like methanol. If using a strong solvent, adsorb the sample onto a small amount of C18 silica before loading.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid

  • Solvent B: Acetonitrile + 0.1% Formic Acid

• Gradient Elution:

  • Start with a low percentage of Solvent B (e.g., 10-20%) to elute very polar impurities.

  • Gradually increase the percentage of Solvent B to elute the product. A typical gradient might be from 20% to 80% B over 15-20 column volumes.

  • Finally, flush the column with a high percentage of Solvent B (e.g., 95-100%) to elute any remaining non-polar impurities.

• Fraction Collection & Analysis: Collect fractions and analyze by TLC or LC-MS to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. A final lyophilization step may be necessary to completely remove water.

References

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• Google Patents. (n.d.). CN102026955A - Process for purifying an alpha-keto ester.

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• Agilent. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. [Link]

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• Google Patents. (n.d.).

• PubMed. (1979). Purification and characterization of branched chain alpha-ketoacid dehydrogenase from bovine liver mitochondria. [Link]

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• YouTube. (2025). Carbon Dioxide, Part 5: Decarboxylation of Carboxylic Acids. [Link]

• MOLBASE. (n.d.). 2-methyl-4-oxo-4-[3-(trifluoromethyl)phenyl]butanoic acid. [Link]

• PubChem. (n.d.). (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. [Link]

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Technical Support Center: Optimizing Reaction Conditions for 4-(Trifluoromethyl)phenyl Butyric Acid Synthesis

Welcome to the technical support center for the synthesis of 4-(Trifluoromethyl)phenyl butyric acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for optimizing this important synthesis. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot and enhance your experimental outcomes.

Core Synthetic Strategy: Acylation-Reduction Pathway

The most reliable and scalable approach to synthesizing 4-(Trifluoromethyl)phenyl butyric acid involves a two-step sequence:

• Friedel-Crafts Acylation: Trifluoromethylbenzene is reacted with butyryl chloride or butyric anhydride in the presence of a Lewis acid catalyst to form the intermediate ketone, 4-(4-(trifluoromethyl)phenyl)-butan-2-one.

• Ketone Reduction: The carbonyl group of the intermediate ketone is subsequently reduced to a methylene group to yield the final product.

This acylation-reduction strategy is generally preferred over direct Friedel-Crafts alkylation because the acylium ion intermediate is resonance-stabilized and does not undergo carbocation rearrangement, which is a common issue in alkylations.[1][2][3] Furthermore, the acyl group deactivates the aromatic ring, preventing polysubstitution, a problem often encountered in Friedel-Crafts alkylation.[4][5][6]

Synthesis Workflow Diagram

The following diagram illustrates the key stages, decision points, and potential failure modes in the synthesis process.

Caption: Workflow for the synthesis of 4-(Trifluoromethyl)phenyl butyric acid.

Key Parameter Optimization

Successful synthesis hinges on the careful control of several critical parameters. The table below summarizes the recommended conditions and the scientific rationale for each.

Parameter	Recommended Range	Rationale & Key Considerations
Catalyst Loading (AlCl₃)	1.1 - 1.3 equivalents	Friedel-Crafts acylation requires stoichiometric amounts of the Lewis acid because the product ketone complexes with the catalyst, rendering it inactive.[4][5] Using slightly more than one equivalent ensures the reaction proceeds to completion.
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Must be anhydrous. Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture and will be deactivated by any water present.[1][4]
Acylation Temperature	0°C to Room Temperature	The trifluoromethyl (-CF₃) group is strongly deactivating, making the aromatic ring less nucleophilic.[4][7] The reaction may require gentle warming to overcome the activation energy, but excessive heat can lead to side reactions. Start at 0°C and allow the reaction to slowly warm to room temperature.
Reduction Method	Clemmensen or Wolff-Kishner	Clemmensen (Zn(Hg), conc. HCl): Effective for aryl-alkyl ketones and tolerant of many functional groups, but requires strongly acidic conditions.[8][9][10] Wolff-Kishner (H₂NNH₂, KOH, high temp): Ideal for substrates that are sensitive to acid.[11][12] The choice depends on the overall functional group tolerance of your molecule.
Reaction Time	Acylation: 2-6 hours; Reduction: 4-24 hours	Monitor progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the optimal time and avoid the formation of degradation products.
Quenching	Slow addition to ice/dilute HCl	This is a highly exothermic step. Slow and controlled addition is crucial to manage the heat generated and to hydrolyze the aluminum-ketone complex, liberating the product.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis in a direct question-and-answer format.

Friedel-Crafts Acylation Issues

Q1: My acylation reaction yield is very low, or I'm recovering mostly starting material. What's going wrong?

A: This is a common issue, often stemming from a few key areas:

• Inactive Catalyst: Aluminum chloride (AlCl₃) is highly hygroscopic. If it has been exposed to air, it is likely hydrated and inactive.[1][4]

  • Solution: Use a freshly opened bottle of anhydrous AlCl₃ or sublime the catalyst before use. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

• Deactivated Aromatic Ring: The -CF₃ group is a strong electron-withdrawing group, which deactivates the benzene ring towards electrophilic aromatic substitution.[4][7]

  • Solution: The reaction may require more forcing conditions. After adding reagents at 0°C, allow the mixture to warm to room temperature and stir for several hours. Gentle heating (e.g., reflux in DCM at 40°C) might be necessary, but should be approached cautiously to avoid side reactions.

• Insufficient Catalyst: As the ketone product forms a complex with AlCl₃, a stoichiometric amount is required.[5][6]

  • Solution: Ensure you are using at least 1.1 equivalents of AlCl₃ relative to the butyryl chloride.

Q2: I'm observing the formation of multiple products in my acylation step. What is the cause?

A: While less common than in alkylations, isomer formation can occur.

• Potential Cause: High reaction temperatures can sometimes provide enough energy to overcome the regioselectivity barrier, leading to a mixture of meta and para products. The -CF₃ group is a meta-director, but under Friedel-Crafts conditions, the para product is often significantly formed.

• Solution: Maintain a lower reaction temperature (0-10°C) during the addition of reagents to maximize selectivity for the desired para isomer.

Ketone Reduction Issues

Q3: My Clemmensen reduction is incomplete, leaving a significant amount of the ketone intermediate.

A: Incomplete reduction is a frequent challenge with this method.

• Potential Causes:

  • Poorly Activated Zinc: The zinc must be properly amalgamated with mercury to be effective.

  • Insufficient Acid: The reaction requires a strongly acidic environment to proceed.

  • Substrate Insolubility: The organic ketone may have poor solubility in the aqueous acidic medium.

• Solutions:

  • Prepare Fresh Zinc Amalgam: Treat zinc dust or granules with a dilute solution of HgCl₂ just before use.

  • Use Co-solvents: Adding a co-solvent like toluene or ethanol can improve the solubility of the ketone intermediate.

  • Maintain Acidity & Heat: Ensure an excess of concentrated HCl is present and heat the reaction under reflux as specified in the protocol.[10]

Q4: Which reduction method is better, Clemmensen or Wolff-Kishner?

A: The choice is dictated by the stability of your substrate.

• Clemmensen Reduction: Choose this method if your molecule is stable in hot, concentrated acid.[13] It is particularly effective for aryl-alkyl ketones.[9][10]

• Wolff-Kishner Reduction: This method uses a strong base (KOH or NaOH) and high temperatures (often in a high-boiling solvent like ethylene glycol).[12][14] It is the preferred method for substrates with acid-sensitive functional groups (e.g., esters, acetals).[8][11] The Huang-Minlon modification, where water is distilled off to increase the reaction temperature, can improve yields and shorten reaction times.[14]

Purification and Analysis

Q5: How can I best purify the final 4-(Trifluoromethyl)phenyl butyric acid product?

A: The optimal purification method depends on the nature of the impurities.

• Recrystallization: This is often the most effective method for removing minor impurities. A mixed solvent system, such as hexane/ethyl acetate or toluene, can be effective.

• Column Chromatography: If recrystallization is ineffective or if impurities have similar solubility, silica gel chromatography using a gradient of ethyl acetate in hexanes is a reliable alternative.

• Acid-Base Extraction: Dissolving the crude product in a basic aqueous solution (e.g., 5% NaOH), washing with an organic solvent (like ether or DCM) to remove neutral impurities, and then re-acidifying the aqueous layer to precipitate the pure carboxylic acid can be a very effective purification step.[15][16]

Detailed Experimental Protocols

Protocol 1: Friedel-Crafts Acylation

• To a dry, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (1.2 eq.).

• Add anhydrous dichloromethane (DCM) via cannula and cool the suspension to 0°C in an ice bath.

• Slowly add butyryl chloride (1.1 eq.) dropwise to the stirred suspension.

• After the addition, add trifluoromethylbenzene (1.0 eq.) dropwise, maintaining the temperature below 10°C.

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Carefully and slowly quench the reaction by pouring the mixture over crushed ice containing concentrated HCl.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude ketone.

Protocol 2: Clemmensen Reduction

• Prepare zinc amalgam by stirring zinc dust (4-5 eq.) with a 5% aqueous solution of mercuric chloride (HgCl₂) for 10 minutes. Decant the aqueous solution and wash the zinc amalgam with water.

• To a round-bottom flask, add the freshly prepared zinc amalgam, concentrated hydrochloric acid, and water.

• Add the crude ketone from the previous step, dissolved in a minimal amount of ethanol or toluene.

• Heat the mixture to a vigorous reflux for 4-8 hours. Additional portions of concentrated HCl may be needed during the reflux period.

• After cooling, decant the reaction mixture from the remaining zinc. Extract the mixture with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude carboxylic acid, ready for purification.

References

• Benchchem. Troubleshooting low yield in Friedel-Crafts acylation reactions. Accessed January 14, 2024.
• Benchchem. Troubleshooting low yields in Friedel-Crafts acylation with electron-rich arenes. Accessed January 14, 2024.
• Benchchem. Technical Support Center: Troubleshooting Low Yield in Friedel-Crafts Reactions. Accessed January 14, 2024.
• University of California, Davis. Clemmensen reduction. Accessed January 14, 2024.
• Chem-Station. Clemmensen Reduction. Published October 7, 2014.
• Wikipedia. Clemmensen reduction. Last modified October 24, 2023.
• Master Organic Chemistry. The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Published August 27, 2018.
• Sigma-Aldrich.
• PharmaEducation. CLEMMENSEN REDUCTION. Accessed January 14, 2024.
• PrepChem.com. Synthesis of 3-(4-(p-trifluoromethylphenoxy)phenyl)tetralone. Accessed January 14, 2024.
• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Last modified September 24, 2022.
• Organic Reactions. The Wolff-Kishner Reduction. Accessed January 14, 2024.
• Vedantu. Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences. Accessed January 14, 2024.
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• Reddit.
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• Master Organic Chemistry. EAS Reactions (3)
• Google Patents. SYNTHESIS OF 4-PHENYLBUTYRIC ACID. Filed November 28, 2002.
• YouTube. Friedel-Crafts Acylation Made Super Easy!. Published December 6, 2017.
• ResearchGate. Alternative Synthetic Routes to Hydrofluoro Olefins. Accessed January 14, 2024.
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• Google Patents. EP1404638B1 - Synthesis of 4-phenylbutyric acid. Published July 27, 2011.
• YouTube. Friedel Crafts Acylation of Benzene Reaction Mechanism. Published May 7, 2018.
• WIPO Patentscope. 106117045 Purification method of phenylbutyric acid. Published November 16, 2016.
• Google Patents. CN106117045A - A kind of purification process of phenylbutyric acid. Published November 16, 2016.
• MDPI. Design of Two Alternative Routes for the Synthesis of Naftifine and Analogues as Potential Antifungal Agents. Published February 28, 2019.

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Technical Support Center: Troubleshooting HPLC Separation of Fluorinated Organic Acids

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of fluorinated organic acids. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in achieving robust and reproducible separations for this unique class of compounds. The inherent properties of fluorinated organic acids, such as their high acidity, potential for secondary interactions, and the ubiquitous nature of certain per- and polyfluoroalkyl substances (PFAS), present specific analytical hurdles.

This resource provides in-depth, experience-driven solutions in a direct question-and-answer format. We will explore the causality behind chromatographic phenomena and provide validated protocols to resolve common issues.

Part 1: First Principles - The Unique Challenge of Fluorinated Organic Acids

Fluorinated organic acids, particularly perfluorinated carboxylic acids (PFCAs) and sulfonic acids (PFSAs), are strong acids. Their behavior in reversed-phase (RP) HPLC is governed by their low pKa values and the potential for unwanted interactions with the stationary phase. Furthermore, the analysis of PFAS, often called "forever chemicals," is plagued by the risk of background contamination from laboratory equipment and the HPLC system itself.[1][2] Understanding these core challenges is the first step to effective troubleshooting.

Part 2: Troubleshooting Guide - Common Issues and Solutions

This section is divided into common problem areas. Each question addresses a specific issue you might encounter during your experiments.

A. Peak Shape Problems

Poor peak shape, especially tailing, is one of the most frequent issues in the chromatography of acidic compounds. It compromises resolution and leads to inaccurate quantification.

Question: Why are my fluorinated organic acid peaks tailing, and how can I fix it?

Answer:

Peak tailing for acidic analytes in reversed-phase HPLC is primarily caused by secondary retention mechanisms, where the analyte interacts with more than one type of site on the stationary phase.[3] For fluorinated organic acids, the most common culprit is the interaction of the anionic carboxylate or sulfonate group with residual, positively charged silanol groups on the silica-based column packing.[4][5]

Causality Explained: At a mobile phase pH above the pKa of the silanol groups (typically pH > 3-4), these groups become deprotonated (Si-O⁻). However, at a pH that is also above the pKa of your fluorinated acid, the acid is in its anionic form. This leads to electrostatic repulsion. The primary issue arises from interactions with active sites, often metal impurities or specific types of silanol groups, that can still lead to undesirable polar interactions, causing a portion of the analyte molecules to be retained longer, resulting in a tailed peak. To ensure a single, predictable hydrophobic retention mechanism, these secondary interactions must be minimized.

Troubleshooting Workflow for Peak Tailing:

Caption: Troubleshooting workflow for peak tailing of fluorinated acids.

Detailed Solutions:

• Operate at Low pH: The most effective solution is to suppress the ionization of your acidic analytes. The mobile phase pH should be adjusted to at least 1-2 pH units below the pKa of the fluorinated acid.[6][7] For most PFCAs, a pH between 2.5 and 3.0 is ideal. This ensures the acids are in their neutral, protonated form, minimizing secondary interactions.[8]

• Use a High-Purity, End-Capped Column: Modern HPLC columns made from high-purity silica and with thorough end-capping are designed to minimize exposed silanol groups. If your column is old or not designed for high-performance separations, it may be the source of the tailing.[3]

• Consider Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.[5] Try reducing the injection volume or diluting the sample to see if the peak shape improves.[9]

• Check for Extra-Column Effects: Tailing that affects only the earliest eluting peaks is often a sign of extra-column band broadening.[10] This can be caused by using tubing with too large an internal diameter or by poorly made connections between the injector, column, and detector.

B. Retention and Resolution Issues

Achieving adequate retention, especially for short-chain fluorinated acids, and resolving structurally similar compounds can be difficult.

Question: I am not getting enough retention for my short-chain fluorinated acids (e.g., PFBA, PFPeA). How can I increase their retention time?

Answer:

Short-chain per- and polyfluoroalkyl substances (PFAS) are notoriously difficult to retain on traditional C18 columns under typical reversed-phase conditions due to their high polarity.[11]

Causality Explained: In reversed-phase chromatography, retention is driven by the hydrophobic interaction between the analyte and the stationary phase. Short-chain fluorinated acids have very small hydrophobic "tails" and highly polar, ionic "heads," causing them to have a low affinity for the C18 stationary phase and elute very early, often near the solvent front.

Solutions:

• Employ a Specialized Column: The most robust solution is to use a column designed for this purpose.

  • Charged Surface Chemistry: Some modern columns have a slight positive charge on the surface of the stationary phase, which enhances the retention of anionic analytes like fluorinated acids through an additional ion-exchange mechanism.[11]

  • Polar-Embedded Phases: These columns have a polar group embedded within the alkyl chain, which can offer different selectivity and sometimes improved retention for polar analytes.

• Optimize the Mobile Phase:

  • Increase Aqueous Content: Start with a highly aqueous mobile phase (e.g., 95% water) and use a shallow gradient.

  • Use a Weaker Organic Modifier: Methanol is generally considered a "weaker" solvent than acetonitrile in reversed-phase HPLC. Switching from acetonitrile to methanol can sometimes increase the retention of polar compounds.

• Use Ion-Pairing Chromatography (Advanced): Adding an ion-pairing reagent to the mobile phase, such as a tetrabutylammonium (TBA) salt, can significantly increase retention.[12][13] The cationic TBA pairs with the anionic fluorinated acid, forming a neutral, more hydrophobic complex that is better retained by the C18 column. Caution: Ion-pairing reagents are often non-volatile and can suppress MS signals, making them less ideal for LC-MS applications.[13]

Parameter	C18 (Standard)	C18 AQ (Aqueous Stable)	Charged Surface C18	Fluorinated Phase
Primary Mechanism	Hydrophobic	Hydrophobic	Hydrophobic + Ion Exchange	Fluorous/Hydrophobic
Best For	General purpose, long-chain acids	High aqueous mobile phases, polar analytes	Short-chain and long-chain acids (PFAS)	Unique selectivity, separating fluorinated vs. non-fluorinated compounds.[14]
Short-Chain Retention	Poor	Moderate	Excellent	Variable, can be low
MS Compatibility	Excellent	Excellent	Excellent	Excellent

Question: My resolution between two similar fluorinated acids is poor. What parameters can I adjust?

Answer:

Improving resolution requires manipulating the three factors of the resolution equation: efficiency (N), selectivity (α), and retention factor (k).

Solutions to Improve Resolution:

• Change Mobile Phase Selectivity (α): This is often the most powerful tool.

  • Switch Organic Modifier: Change the organic component of your mobile phase from acetonitrile to methanol, or vice-versa. The different solvent properties will alter interactions with the analytes and stationary phase, which can dramatically change selectivity.

  • Adjust pH: Small changes in pH can subtly alter the ionization state of your analytes and the column surface, potentially improving selectivity.[6][15]

• Increase Efficiency (N):

  • Use a Longer Column: Doubling the column length increases the theoretical plates (N), which improves resolution, but also doubles analysis time and backpressure.[16]

  • Use Smaller Particle Size Columns: Switching from a 5 µm particle column to a 3 µm or sub-2 µm column significantly increases efficiency and resolution. This requires an HPLC or UHPLC system capable of handling the higher backpressure.

• Optimize Retention (k):

  • Decrease Solvent Strength: Lowering the percentage of the organic modifier in the mobile phase will increase retention times for all analytes.[17] This gives more time for the column to perform the separation, often leading to better resolution, especially for early-eluting peaks.

C. System and Contamination Issues

For trace analysis of PFAS, background contamination from the HPLC system is a critical and common problem.

Question: I see background peaks for PFOA and other common PFAS in my blank injections. Where is this contamination coming from and how do I eliminate it?

Answer:

This is a pervasive issue in PFAS analysis because fluoropolymers are used in many standard HPLC components.[2] The contamination can leach from tubing, fittings, solvent frits, and even mobile phase components.

Causality Explained: Standard HPLC systems often use PTFE (a fluoropolymer) in various parts of the fluidic path. Over time, with exposure to organic solvents, these components can leach trace levels of PFAS, which are then detected by sensitive mass spectrometers.

Protocol: Implementing a PFAS Delay Column and System Modification

This protocol is essential for isolating system-related PFAS contamination from analyte peaks in your sample.

Objective: To install a "delay" column that retains any PFAS leaching from the pump, degasser, and mobile phase, causing them to elute later than the same analytes injected from the sample.

Workflow Diagram:

Caption: Fluidic path with a PFAS delay column installed.

Step-by-Step Methodology:

• Component Replacement:

  • Identify and replace all PTFE tubing in your system with PEEK or stainless steel tubing, especially from the solvent reservoirs to the pump and from the pump to the injector.

  • Use PEEK solvent frits in your mobile phase bottles.

• Install a Delay Column:

  • Obtain a sacrificial HPLC column, typically an older C18 column (e.g., 4.6 x 50 mm) that you no longer use for analytical separations.

  • Install this column between the pump mixer and the autosampler/injector.[1]

• System Equilibration:

  • Flush the entire system extensively with a high-organic mobile phase (e.g., 100% methanol) to wash out existing contaminants.

  • Equilibrate the system with your starting mobile phase conditions for an extended period (at least 1-2 hours).

• Verification:

  • Inject a solvent blank (e.g., methanol/water).

  • You should now observe any background PFAS peaks eluting at a much later retention time than they would if injected from a sample. The analytical column separates the injected sample, while the combination of the delay and analytical columns separates the system contamination.

References

• ASTM D7979-19: Standard Test Method for Determination of Per- and Polyfluoroalkyl Substances in Water, Sludge, Influent, Effluent, and Wastewater by Liquid Chromatography Tandem Mass Spectrometry (LC/MS/MS) . ASTM International. [Link]

• PFAS Analysis per ASTM Method D7979 in Non-potable Waters . Agilent. [Link]

• ASTM D7979-19 Redline Standard . ANSI Webstore. [Link]

• PFAS Analysis by ASTM D7979-20 for Water, Sludge, Influent, Effluent, and Wastewater . Restek. [Link]

• PFAS Analysis: Application Notebook . Shimadzu. [Link]

• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations . Spectroscopy Online. [Link]

• Fluorinated carboxylic acids as “ion repelling agents” in reversed-phase chromatography . Journal of Chromatography A. [Link]

• Challenges in PFAS Postdegradation Analysis: Insights from the PFAS-CTAB Model System . ACS Measurement Science Au. [Link]

• Fluorinated carboxylic acids as "ion repelling agents" in reversed-phase chromatography . PubMed. [Link]

• Application of perfluorinated acids as ion-pairing reagents for reversed-phase chromatography and retention-hydrophobicity relationships studies of selected β-blockers . ResearchGate. [Link]

• Challenges in PFAS Analyses and Detection . NORMAN Network. [Link]

• PFAS Analytical Challenges: Regulations and Methods Unravelled . LCGC International. [Link]

• Current LC/MS Approaches For PFAS Testing with Ultrashort and Long Chain Mixtures . Advanced Materials Technology. [Link]

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• Perfluorooctanoic acid (PFOA) Separation . SIELC Technologies. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC . LCGC International. [Link]

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• HPLC Sample Preparation . Organomation. [Link]

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• Sample Preparation for HPLC Analysis: Step Guides and Common Techniques . Drawell. [Link]

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• Mobile Phase Optimization: A Critical Factor in HPLC . Phenomenex. [Link]

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• (PDF) Overcoming the challenges of reducing background interference for LC/MS/MS trace PFAS analysis . ResearchGate. [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography . National Institutes of Health (NIH). [Link]

• Reasons for Peak Tailing of HPLC Column . Hawach. [Link]

• Control pH During Method Development for Better Chromatography . Agilent. [Link]

• Effect of Mobile Phase pH and Counterion Concentration on Retention and Selectivity for a Diol Column in Hydrophilic Interaction Liquid Chromatography . LCGC International. [Link]

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• Troubleshooting and Performance Improvement for HPLC . Aurigene Pharmaceutical Services. [Link]

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Technical Support Center: 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

A Guide to Preventing and Troubleshooting Decomposition

Welcome to the technical support resource for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth technical guidance on the handling, storage, and use of this valuable synthetic intermediate. As a substituted β-keto acid, this molecule possesses inherent instability. Understanding and mitigating its primary decomposition pathway is critical for achieving reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid.

Q1: What is the primary cause of degradation for this compound?

The principal degradation pathway is decarboxylation, which is the loss of carbon dioxide (CO₂) from the molecule.[1] This is a characteristic reaction of compounds containing a ketone group at the β-position relative to a carboxylic acid.[2][3][4] This process converts your target molecule into an unwanted ketone byproduct, 3,3-dimethyl-1-(3,4,5-trifluorophenyl)butan-1-one.

Q2: How does the molecular structure facilitate this decomposition?

The reaction proceeds through a low-energy, six-membered cyclic transition state.[2][3][5] The proximity of the keto group and the carboxylic acid allows for an intramolecular hydrogen transfer, which facilitates the cleavage of the carbon-carbon bond and the release of CO₂.[6] The initial product is an enol, which quickly tautomerizes to the more stable ketone.[2][5]

Q3: What experimental factors accelerate decomposition?

Several factors can significantly increase the rate of decarboxylation:

• Heat: Elevated temperatures are the most significant catalyst for this reaction.[1][3][6]

• Acidic pH: In acidic conditions, the carboxylic acid is protonated. This protonated form is highly susceptible to the cyclic decarboxylation mechanism.[1]

• Presence of certain metal catalysts: Some metal oxides can catalyze decarboxylation by acting as an electrophilic center, activating the carbonyl group.[7]

Q4: Is the compound safe to handle?

While specific toxicological data for this exact molecule is limited, related trifluorophenylacetic acids are classified as irritants. Standard laboratory safety protocols should be followed.[8] This includes handling in a well-ventilated fume hood, wearing protective gloves, eye protection, and a lab coat.[8][9][10][11] Avoid creating dust or aerosols.[9][12]

Q5: What are the ideal short-term and long-term storage conditions?

To ensure stability, the compound must be stored under controlled conditions.

• Long-Term Storage: For maximum stability over months or years, store at -20°C or, ideally, -80°C.[1][7] The container should be tightly sealed to prevent moisture absorption, as some related β-keto acids are hygroscopic.[7]

• Short-Term Storage (days to weeks): Storage at 2-8°C (refrigerator) is acceptable for short periods. Ensure the container is well-sealed.

Core Decomposition Pathway: Decarboxylation

The fundamental instability of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is due to its β-keto acid motif. The mechanism below illustrates the process.

Caption: Decarboxylation of the β-keto acid via a cyclic transition state.

Troubleshooting & Mitigation Guides

This section provides actionable protocols and troubleshooting advice for common experimental stages where decomposition can occur.

Guide 1: Synthesis Final Step - Saponification / Hydrolysis

The final step in many syntheses of this molecule involves the hydrolysis of a corresponding ester (e.g., ethyl or methyl ester). This step is critical and prone to inducing decarboxylation if not controlled.

Common Problem: Low yield after hydrolysis and acidic work-up. The primary impurity observed is the decarboxylated ketone.

Root Cause: Exposure to elevated temperatures during hydrolysis, followed by prolonged exposure to strongly acidic conditions during work-up.

Step-by-Step Mitigation Protocol:

• Controlled Hydrolysis:

  • Dissolve the ester precursor in a suitable solvent like THF or ethanol.

  • Cool the solution to 0-5°C in an ice bath.

  • Slowly add 1.0 to 1.2 equivalents of aqueous NaOH or LiOH solution dropwise, maintaining the internal temperature below 10°C.

  • Allow the reaction to stir at low temperature until TLC or LC-MS analysis shows complete consumption of the starting ester. Avoid letting the reaction warm to room temperature for extended periods.

• Cold Aqueous Work-up:

  • Once the reaction is complete, cool the entire reaction mixture back to 0-5°C.

  • Quench the reaction by transferring it to a separatory funnel containing pre-chilled deionized water and a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Crucial Step: Adjust the pH of the aqueous layer carefully. Slowly add pre-chilled 1N HCl dropwise while gently swirling, monitoring the pH with indicator paper or a calibrated meter. Adjust the pH to approximately 4-5.[13] This protonates the carboxylate to the carboxylic acid, but avoids a strongly acidic environment that accelerates decarboxylation.

  • Immediately extract the product into the organic layer. Perform two to three extractions to ensure full recovery.

• Drying and Solvent Removal:

  • Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent.

  • Remove the solvent in vacuo using a rotary evaporator with the bath temperature set no higher than 30-35°C. Overheating the purified product, even in solution, can cause decarboxylation.

Guide 2: Purification by Crystallization or Chromatography

Common Problem: Significant product loss or impurity formation during purification.

Root Cause Analysis & Solutions:

Purification Method	Root Cause of Decomposition	Recommended Solution
Crystallization	Using a high-boiling point solvent requiring excessive heat to dissolve the compound and/or prolonged heating.	Select a solvent system (e.g., ethyl acetate/heptane, dichloromethane/hexanes) that allows for dissolution at a moderate temperature (≤ 40°C). Minimize the time the compound is held at elevated temperatures. Induce crystallization by cooling or adding an anti-solvent.[7]
Silica Gel Chromatography	The acidic nature of standard silica gel can catalyze decarboxylation on the column. Long residence times on the column exacerbate the issue.	Option A (Preferred): Use a deactivated or neutral silica gel. Option B: Buffer the mobile phase by adding a small amount (0.1-0.5%) of acetic acid. This keeps the compound protonated for proper elution but can still pose a risk. Work quickly and avoid letting the column run dry. Option C: If compatible, use reverse-phase chromatography (C18) with a buffered mobile phase (e.g., acetonitrile/water with an ammonium acetate buffer).

Troubleshooting Workflow: Diagnosing Product Loss

If you are experiencing unexpected product loss, use the following logical workflow to identify the source of decomposition.

Caption: A logical workflow for troubleshooting product decomposition.

Summary of Handling and Reaction Parameters

Parameter	Recommendation	Rationale
Storage Temperature	Long-term: ≤ -20°C. Short-term: 2-8°C.[1][7]	Drastically slows the rate of thermal decarboxylation.
Aqueous Work-up pH	Adjust to pH 4-5 for extraction.[13]	Minimizes time spent in the highly unstable, fully protonated state while allowing for extraction from the aqueous phase.
Solvent Removal	Rotary evaporation bath temperature < 35°C.	Avoids thermal decomposition of the isolated product.
Reaction Conditions	Maintain reaction temperatures as low as feasible.	The rate of all reactions, including decarboxylation, is temperature-dependent.
Incompatible Reagents	Strong acids, strong oxidizing agents, prolonged heat.[9]	Strong acids catalyze decarboxylation; heat provides the activation energy.

References

• Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. (2021). ACS Publications. Available from: [Link]

• Decarboxylation. (2022). Master Organic Chemistry. Available from: [Link]

• 9.4: β-Ketoacids Decarboxylate. (2021). Chemistry LibreTexts. Available from: [Link]

• Decarboxylation. (n.d.). Chemistry Steps. Available from: [Link]

• Decarboxylation Reaction Mechanism. (2018). YouTube. Available from: [Link]

• Beta-keto acids are unusually unstable and will lose the carboxylate group under certain... (n.d.). Homework.Study.com. Available from: [Link]

• Why are beta ketoacids instable and easily decarboxylate? (n.d.). Reddit. Available from: [Link]

• Video: Loss of Carboxy Group as CO2: Decarboxylation of β-Ketoacids. (2023). JoVE. Available from: [Link]

• Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid. (n.d.). Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 4. homework.study.com [homework.study.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Video: Loss of Carboxy Group as CO2: Decarboxylation of β-Ketoacids [jove.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. fishersci.com [fishersci.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. downloads.ossila.com [downloads.ossila.com]
• 11. aksci.com [aksci.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. CN102320957B - Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Welcome to the technical support center for the synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during the synthesis of this important intermediate. By understanding the underlying chemistry and potential pitfalls, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

The synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is typically achieved through a Friedel-Crafts acylation of 1,2,3-trifluorobenzene with 2,2-dimethylsuccinic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). While seemingly straightforward, this reaction is prone to the formation of several impurities that can complicate purification and impact the quality of the final product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing insights into the root causes and offering actionable solutions.

Question 1: My reaction is sluggish or incomplete, resulting in a low yield of the desired product. What are the likely causes and how can I improve the conversion?

Answer:

Several factors can contribute to a sluggish or incomplete Friedel-Crafts acylation. The primary culprits are often related to the purity of reagents and the reaction conditions.

• Moisture Contamination: The Lewis acid catalyst, typically aluminum chloride, is extremely sensitive to moisture. Any water present in the reagents or solvent will react with and deactivate the catalyst, hindering the formation of the reactive acylium ion intermediate.[1]

  • Solution: Ensure all glassware is rigorously dried before use. Use anhydrous solvents and high-purity, freshly opened reagents. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended to prevent atmospheric moisture from interfering.

• Catalyst Inactivity: The quality and activity of the Lewis acid are paramount. Old or improperly stored aluminum chloride may have already been partially hydrolyzed.

  • Solution: Use a fresh, high-quality batch of aluminum chloride. For critical applications, consider subliming the aluminum chloride to ensure maximum activity.

• Insufficient Catalyst Loading: Friedel-Crafts acylations often require a stoichiometric amount or even a slight excess of the Lewis acid catalyst because the product, a ketone, can form a complex with the catalyst, rendering it inactive.[1]

  • Solution: A typical starting point is to use at least 1.1 to 1.3 equivalents of AlCl₃ relative to the 2,2-dimethylsuccinic anhydride. Optimization of the catalyst loading may be necessary for your specific reaction scale and conditions.

• Low Reaction Temperature: While higher temperatures can lead to side reactions, a temperature that is too low may not provide sufficient energy to overcome the activation barrier of the reaction.

  • Solution: The optimal temperature should be determined empirically. A gradual increase in temperature while monitoring the reaction progress by TLC or HPLC can help identify the ideal conditions.

Question 2: My final product is contaminated with a significant amount of an impurity with a similar polarity, making purification by column chromatography difficult. What could this impurity be?

Answer:

The most probable impurity with a similar polarity to your desired product is a positional isomer . In the Friedel-Crafts acylation of 1,2,3-trifluorobenzene, the substitution pattern is directed by the fluorine atoms. While the desired product results from acylation at the 4-position, acylation can also occur at other positions on the aromatic ring, leading to the formation of isomers.

• Root Cause: The directing effects of the fluorine atoms on the trifluorobenzene ring can lead to the formation of multiple isomers. Although the 3,4,5-substitution pattern is generally favored due to electronic and steric factors, other isomers can form, particularly under suboptimal reaction conditions.

• Troubleshooting and Prevention:

  • Control of Reaction Temperature: Lowering the reaction temperature can often improve the regioselectivity of the acylation, favoring the thermodynamically more stable product.

  • Choice of Solvent: The polarity of the solvent can influence the selectivity of the reaction. Experimenting with different anhydrous solvents (e.g., dichloromethane, 1,2-dichloroethane, or carbon disulfide) may improve the isomeric ratio.

  • Slow Addition of Reagents: Adding the electrophile (the complex of 2,2-dimethylsuccinic anhydride and AlCl₃) slowly to the solution of 1,2,3-trifluorobenzene can help maintain a low concentration of the reactive species and improve selectivity.

Question 3: I observe a significant amount of a high-molecular-weight impurity in my crude product. What is its likely identity and how can I avoid its formation?

Answer:

A high-molecular-weight impurity is often a diacylation product . This occurs when the aromatic ring of the initially formed product undergoes a second Friedel-Crafts acylation.

• Root Cause: Although the acyl group introduced in the first step is deactivating, forcing reaction conditions can lead to a second acylation.[1] This is more likely to occur with:

  • Excess Acylating Agent or Catalyst: Using a large excess of 2,2-dimethylsuccinic anhydride or aluminum chloride increases the likelihood of a second reaction.

  • High Reaction Temperature: Elevated temperatures provide the necessary energy to overcome the deactivation of the ring by the first acyl group.

• Prevention:

  • Stoichiometric Control: Carefully control the stoichiometry of your reactants. Use a molar ratio of 1,2,3-trifluorobenzene to 2,2-dimethylsuccinic anhydride that is close to 1:1 or with a slight excess of the trifluorobenzene.

  • Temperature Management: Maintain the lowest effective temperature for the reaction to proceed to completion.

  • Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent the formation of over-acylated products.

Frequently Asked Questions (FAQs)

Q1: What are the key starting material impurities I should be aware of?

A1: The purity of your starting materials is critical for a clean reaction.

• 2,2-Dimethylsuccinic Anhydride: This reagent can hydrolyze back to 2,2-dimethylsuccinic acid in the presence of moisture. The diacid will not participate in the Friedel-Crafts acylation and will need to be removed during the workup. It is advisable to use freshly prepared or purchased anhydride and store it in a desiccator.

• 1,2,3-Trifluorobenzene: Impurities in this starting material can lead to the formation of other acylated aromatic compounds. Ensure you are using a high-purity grade of this reagent.

• Aluminum Chloride: As mentioned earlier, hydrated aluminum chloride is inactive. Its presence will reduce the effective concentration of the catalyst.

Q2: How can I effectively remove unreacted 2,2-dimethylsuccinic anhydride and its hydrolyzed form, 2,2-dimethylsuccinic acid, from my product?

A2: Both the unreacted anhydride and the diacid can typically be removed during the aqueous workup.

• Basic Wash: A wash with a mild aqueous base, such as a saturated sodium bicarbonate solution, will convert the carboxylic acid product to its water-soluble carboxylate salt, leaving non-polar impurities in the organic layer. The unreacted anhydride will also be hydrolyzed to the diacid and extracted into the aqueous basic layer as its disodium salt.

• Acidification and Extraction: After separating the aqueous layer, it can be re-acidified (e.g., with HCl) to precipitate the desired product, which can then be extracted with an organic solvent.

Q3: What analytical techniques are best suited for monitoring the reaction and assessing the purity of the final product?

A3: A combination of chromatographic and spectroscopic techniques is recommended.

• Thin-Layer Chromatography (TLC): TLC is an excellent tool for monitoring the progress of the reaction in real-time. It allows you to visualize the consumption of starting materials and the formation of the product and major byproducts.

• High-Performance Liquid Chromatography (HPLC): HPLC provides a more quantitative assessment of the reaction progress and the purity of the final product. A reversed-phase method with a suitable C18 column and a mobile phase of acetonitrile and water (with a small amount of acid like trifluoroacetic acid or formic acid for better peak shape) is a good starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are invaluable for confirming the structure of the desired product and identifying impurities. The presence of unexpected signals in the aromatic region of the ¹H or ¹⁹F NMR spectrum can indicate the presence of positional isomers.

• Mass Spectrometry (MS): Mass spectrometry, often coupled with LC (LC-MS), can help to identify the molecular weights of impurities, aiding in their structural elucidation.

Summary of Potential Impurities

Impurity Type	Chemical Name/Structure	Origin	Mitigation Strategy
Starting Material	2,2-Dimethylsuccinic acid	Hydrolysis of 2,2-dimethylsuccinic anhydride	Use anhydrous conditions; store anhydride properly.
Starting Material	1,2,3-Trifluorobenzene	Unreacted starting material	Optimize reaction conditions for full conversion.
Side Product	Positional Isomers of the product	Non-regioselective acylation	Control reaction temperature; optimize solvent.
Side Product	Diacylated products	Over-acylation of the aromatic ring	Use stoichiometric amounts of reactants; avoid high temperatures.

Experimental Workflow & Diagrams

General Synthetic Pathway

The overall synthetic transformation is depicted below:

Caption: General reaction scheme for the Friedel-Crafts acylation.

Impurity Formation Pathways

The formation of key impurities can be visualized as follows:

Caption: Pathways for the formation of common impurities.

References

• CN113234080A - Sitagliptin phosphate intermediate impurity and preparation method thereof.
• Dong, S. et al. (2017). Synthesis of Impurity A of Sitagliptin, an Anti-diabetes Drug. Chinese Pharmaceutical Journal, 52(6), 438-441.

• Bagi, P. et al. (2020). Efficient and Straightforward Syntheses of Two United States Pharmacopeia Sitagliptin Impurities: 3-Desamino-2,3-dehydrositagliptin and 3-Desamino-3,4-dehydrositagliptin. ACS Omega, 5(10), 5037-5043. [Link]

• Pharmaffiliates. Sitagliptin-impurities. [Link]

• US 2009/0192326 A1 - Process for preparing sitagliptin and intermediates thereof.
• US 2010/0048888 A1 - Process for preparing sitagliptin.
• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.
• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• Davies, D. (2011, August 2). Experiment 14: Friedel-Crafts Acylation. YouTube. [Link]

• CZ2012872A3 - Process for preparing 3-amino-4-(2,4,5-trifluorophenyl) butanoic acid derivatives.

• University of California, Irvine. Friedel-Crafts Acylation. [Link]

• Stolar, T. et al. (2019). Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 15, 1415-1423. [Link]

• Olah, G. A. (2005). "Friedel-Crafts Reactions". In: Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons, Inc.

• Frank, A. et al. (2007). Development of a Method for the Detection, Quantification, and Validation of 4‐Oxo‐2‐Nonenal in Cooked Meat. Journal of Food Science, 72(1), C001-C006. [Link]

Sources

• 1. Friedel–Crafts Acylation [sigmaaldrich.com]

Technical Support Center: Purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

Welcome to the technical support center for the refining and purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this important synthetic intermediate.

Introduction

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is a keto acid of interest in medicinal chemistry and drug discovery. Its purification can be challenging due to the presence of structurally similar impurities and its physicochemical properties. This guide provides a framework for developing a robust purification protocol, focusing on recrystallization and column chromatography, and offers solutions to common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid?

A1: The two most effective and commonly used methods for purifying this compound are recrystallization and silica gel column chromatography. The choice between these methods, or a combination of both, will depend on the impurity profile and the desired final purity.

Q2: What are the likely impurities I should be trying to remove?

A2: The impurity profile will largely depend on the synthetic route employed. Based on analogous syntheses of similar keto acids, potential impurities could include unreacted starting materials, byproducts from side reactions, and residual solvents. For instance, if the synthesis involves the hydrolysis of an ester precursor, incomplete hydrolysis could leave residual ester in the final product.

Q3: What are the key stability considerations for this compound during purification?

Q4: What are the general safety precautions I should take when handling this compound?

A4: While a specific Safety Data Sheet (SDS) for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid is not available, based on the data for structurally related compounds such as 2,4,5-trifluorophenylacetic acid and butyric acid, the following precautions are recommended[1][2]:

• Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes[1][3]. In case of contact, rinse thoroughly with water.

• Spills: In case of a spill, absorb with an inert material and dispose of it according to local regulations.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a question-and-answer format.

Recrystallization

Q1: I'm having trouble finding a suitable single solvent for recrystallization. What should I do?

A1: It is common for a single solvent to not have the ideal solubility profile for recrystallization (high solubility when hot, low solubility when cold). In such cases, a two-solvent system is often effective. A good starting point is to dissolve the compound in a "good" solvent (one in which it is highly soluble) at room temperature, and then add a "poor" solvent (one in which it is sparingly soluble) dropwise until the solution becomes turbid. Gently heat the mixture until it becomes clear again, and then allow it to cool slowly. Common solvent pairs for compounds of this nature include ethyl acetate/hexanes, acetone/hexanes, or methanol/water[4].

Q2: My compound "oils out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the solution is too concentrated or cools too quickly. Here are some troubleshooting steps:

• Add more solvent: This will decrease the saturation of the solution.

• Cool the solution more slowly: Insulate the flask to allow for gradual cooling.

• Scratch the inner surface of the flask: This can provide nucleation sites for crystal growth.

• Add a seed crystal: If you have a small amount of pure, crystalline material, adding a tiny crystal can induce crystallization.

Q3: My yield is very low after recrystallization. How can I improve it?

A3: Low yield can be due to several factors:

• The compound is too soluble in the chosen solvent: Even at low temperatures, a significant amount of the product may remain in the mother liquor. You may need to screen for a different solvent or solvent system.

• Too much solvent was used: Using the minimum amount of hot solvent to dissolve the compound is crucial.

• Premature crystallization: If the compound crystallizes during hot filtration to remove insoluble impurities, you can try to preheat the filtration apparatus.

Q4: How does pH affect the recrystallization of this carboxylic acid?

A4: As a carboxylic acid, the solubility of your compound is highly dependent on pH. In its carboxylate salt form (at higher pH), it will be more soluble in aqueous solutions. To induce crystallization from an aqueous or semi-aqueous solution, the pH should be adjusted to be acidic (typically pH 4-5) to ensure the compound is in its less soluble free acid form[5][6].

Column Chromatography

Q1: What is a good starting point for developing a column chromatography method for this compound?

A1: For a polar compound like a carboxylic acid, silica gel is a suitable stationary phase. A good starting mobile phase would be a mixture of a non-polar solvent like hexanes or dichloromethane and a more polar solvent like ethyl acetate or methanol. You can start with a low percentage of the polar solvent and gradually increase it (gradient elution) to elute your compound. A common starting gradient is 10-50% ethyl acetate in hexanes.

Q2: My compound is streaking on the TLC plate and the column. What could be the cause?

A2: Streaking of carboxylic acids on silica gel is a common issue and is often due to strong interactions with the acidic silica surface. To mitigate this, you can:

• Add a small amount of acetic or formic acid to the mobile phase: This will protonate the silica surface and reduce the strong binding of your carboxylic acid, leading to sharper bands. A typical concentration is 0.1-1%.

• Use a less acidic stationary phase: If streaking persists, consider using a different stationary phase like alumina.

Q3: I am not getting good separation between my product and a key impurity. What can I do?

A3: Improving separation can be achieved by:

• Optimizing the mobile phase: Try different solvent systems. Sometimes, using a three-component mobile phase can provide better selectivity.

• Using a shallower gradient: A slower increase in the polar solvent concentration can improve resolution.

• Using a different stationary phase: Consider using a fluorinated stationary phase, which can offer different selectivity for fluorinated compounds[7][8][9].

Experimental Protocols

Protocol 1: Recrystallization from an Ethyl Acetate/Hexanes Solvent System

This protocol is a general guideline and may require optimization for your specific sample.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid in a minimal amount of hot ethyl acetate.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask.

• Induce Crystallization: While the solution is still warm, slowly add hexanes dropwise with swirling until the solution becomes faintly cloudy.

• Crystal Growth: Add a few drops of ethyl acetate to redissolve the cloudiness and then allow the flask to cool slowly to room temperature. For maximum yield, you can then place the flask in an ice bath or refrigerator.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexanes to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Silica Gel Column Chromatography

This protocol provides a starting point for purification by column chromatography.

• Column Packing: Pack a glass column with silica gel using a slurry method with your initial mobile phase (e.g., 95:5 hexanes:ethyl acetate).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the packed column.

• Elution: Begin eluting the column with the initial mobile phase.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A typical gradient might be from 5% to 50% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Data Presentation

Table 1: Suggested Solvent Systems for Recrystallization Screening

Solvent System (v/v)	Expected Solubility Profile	Notes
Ethyl Acetate / Hexanes	Good	A common starting point for moderately polar compounds.
Acetone / Hexanes	Good	Acetone is more polar than ethyl acetate.
Dichloromethane / Hexanes	Moderate	Good for less polar impurities.
Methanol / Water	Good	Useful if the compound has some water solubility.
Toluene	Moderate	Can be effective for aromatic compounds.

Table 2: Starting Conditions for Column Chromatography

Stationary Phase	Mobile Phase System	Gradient Profile (Example)
Silica Gel	Hexanes / Ethyl Acetate	5% to 50% Ethyl Acetate
Silica Gel	Dichloromethane / Methanol	0% to 10% Methanol
Fluorinated Silica Gel	Hexanes / Ethyl Acetate	5% to 50% Ethyl Acetate

Visualizations

Purification Workflow

Caption: General workflow for the purification of the target compound.

Troubleshooting Recrystallization

Caption: Decision tree for troubleshooting common recrystallization problems.

References

• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• LookChem. Cas 486460-00-8,BOC-(R) -. [Link]

• PubChem. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. [Link]

• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• National Institutes of Health. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. [Link]

• ResearchGate. Selective Decarboxylative Fluorination of β‐Keto Acids in Aqueous Media: F‐NMR‐Assisted Batch Optimization and Transfer to Continuous Flow. [Link]

• LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• ACS Publications. Fluoroalkylamines: Novel, Highly Volatile, Fast-Equilibrating, and Electrospray Ionization–Mass Spectrometry Signal-Enhancing Cationic Ion-Interaction Reagents. [Link]

• National Institutes of Health. The Effect of Column and Eluent Fluorination on the Retention and Separation of non-Fluorinated Amino Acids and Proteins by HPLC. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Carl ROTH. Safety Data Sheet: Butyric acid. [Link]

• MDPI. The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. [Link]

• Google Patents. WO2010032264A2 - Improved process for preparation of (2r)-4-oxo-4-[3- (trifluoromethyl)-5,6-dihydro[5][10][11]-triazolo[4,3-a]pyrazin- 7(8h)-yl]-l-(2,4,5-trifluorophenyl)butan-2-.

• Pharmaffiliates. (R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic Acid. [Link]

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Technical Support Center: Purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

Welcome to the technical support center for the purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for enhancing the purity of this important synthetic intermediate.

Introduction

2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is a key building block in the synthesis of various pharmaceutical compounds. Achieving high purity of this β-keto acid is critical for the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API). However, its purification can be challenging due to its inherent instability and the presence of structurally similar impurities. This guide provides a structured approach to troubleshooting common purification issues and offers detailed protocols to achieve the desired purity.

Common Impurities and Their Origins

Understanding the potential impurities is the first step toward effective purification. The synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, often involving a Friedel-Crafts acylation followed by hydrolysis, can lead to several byproducts.

Potential Impurities from Synthesis:

Impurity	Potential Origin
Unreacted Starting Materials	Incomplete reaction during Friedel-Crafts acylation or hydrolysis.
Decarboxylation Product	Loss of CO2 from the β-keto acid, especially when heated.[1][2][3]
Side-Products from Friedel-Crafts Acylation	Isomeric products or polysubstituted species.[4]
Residual Ester	Incomplete hydrolysis of the ester precursor.[5][6]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My final product shows a low melting point and a broad peak in the NMR spectrum. What is the likely cause?

A1: A low and broad melting point, along with broad NMR signals, strongly suggests the presence of impurities. The most common culprits are residual starting materials, byproducts from the acylation reaction, or the decarboxylated impurity. It is also possible that residual solvent is present.

Q2: I'm observing a significant loss of product during purification, and I suspect decarboxylation. How can I minimize this?

A2: 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, being a β-keto acid, is susceptible to decarboxylation, especially at elevated temperatures.[1][2][3] To minimize this, avoid excessive heating during all purification steps, including solvent removal. Rotary evaporation should be performed at low temperatures. Storage at -80°C can significantly slow down degradation.[1]

Q3: My crude product is an oil, making recrystallization difficult. What should I do?

A3: Oiling out during recrystallization is a common problem when the melting point of the solute is lower than the boiling point of the solvent, or when impurities are present in high concentrations. Try using a lower boiling point solvent system or a mixture of solvents. Alternatively, column chromatography is an excellent method for purifying oily products.

Q4: I'm struggling to separate the desired carboxylic acid from its corresponding ester precursor. What purification technique is most effective?

A4: Column chromatography is highly effective for separating esters from carboxylic acids.[7] Normal phase silica gel chromatography using a solvent system like ethyl acetate/hexanes can be employed. The more polar carboxylic acid will have a lower Rf value and elute later than the less polar ester.[7] Alternatively, an acid-base extraction can be utilized. Dissolve the mixture in an organic solvent and wash with a mild aqueous base (e.g., sodium bicarbonate solution) to selectively extract the carboxylic acid into the aqueous layer.[7] The acid can then be recovered by acidifying the aqueous layer and extracting it back into an organic solvent.

Troubleshooting Specific Issues

Issue	Possible Cause(s)	Recommended Action(s)	Scientific Rationale
Incomplete Hydrolysis	Insufficient reaction time or inadequate amount of base/acid during the hydrolysis step.	Increase the reaction time and/or the amount of hydrolyzing agent. Monitor the reaction progress by TLC or HPLC.	Basic hydrolysis of esters, known as saponification, is an irreversible process that goes to completion with sufficient base and time.[5][8] Acid-catalyzed hydrolysis is a reversible reaction, so using a large excess of water can help drive the equilibrium towards the products.[5][6][8]
Presence of Friedel-Crafts Byproducts	Non-optimal reaction conditions during the acylation step (e.g., temperature, catalyst amount).	Optimize the Friedel-Crafts reaction conditions. Purification by column chromatography is often necessary to remove these byproducts.	Friedel-Crafts acylation can sometimes lead to side reactions like polysubstitution if the reaction conditions are not carefully controlled.
Product Degradation (Decarboxylation)	Exposure to high temperatures during workup or purification.	Maintain low temperatures throughout the purification process. Use a gentle stream of nitrogen for solvent removal instead of high-heat rotary evaporation.	β-keto acids readily undergo decarboxylation through a cyclic transition state, a process that is accelerated by heat.[2][3]

Detailed Purification Protocols

Protocol 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The key is to find a suitable solvent or solvent system in which the desired compound has high solubility at high temperatures and low solubility at low temperatures, while impurities are either highly soluble or insoluble at all temperatures.

Step-by-Step Methodology:

• Solvent Screening: Test the solubility of the crude product in various solvents (e.g., toluene, ethyl acetate, hexanes, and mixtures thereof) to find a suitable system.

• Dissolution: Dissolve the crude 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid in the minimum amount of the chosen hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a short period.

• Hot Filtration: Quickly filter the hot solution to remove any insoluble impurities and the activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum at a low temperature to avoid decarboxylation.

Protocol 2: Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase.[9]

Step-by-Step Methodology:

• Stationary Phase Selection: Silica gel is a common choice for separating carboxylic acids from less polar impurities.[7]

• Mobile Phase Selection: A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used. The polarity of the mobile phase can be adjusted to achieve optimal separation. A small amount of acetic or formic acid can be added to the eluent to improve the peak shape of the carboxylic acid.

• Column Packing: Prepare a slurry of silica gel in the mobile phase and carefully pack it into a glass column.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase and load it onto the top of the column.

• Elution: Pass the mobile phase through the column and collect fractions.

• Analysis: Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure at a low temperature.

Visualization of the Purification Workflow

The following diagram illustrates the decision-making process for purifying 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Caption: Decision workflow for purification.

Logical Troubleshooting Flow

This diagram outlines a logical approach to troubleshooting common purification problems.

Caption: Troubleshooting logic for purification.

References

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. Retrieved from [Link]

• Chemistry LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• ResearchGate. (2020, January 6). How to separate ester from carboxylic acid by using chromatography? Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• Clark, J. (n.d.). hydrolysis of esters. Chemguide. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Jack Westin. (n.d.). Column Chromatography - Organic Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• University of Calgary. (n.d.). Ch12: Friedel-Crafts limitations. Retrieved from [Link]

• Chemistry LibreTexts. (2021, October 31). 9.4: β-Ketoacids Decarboxylate. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Loss of Carboxy Group as CO2: Decarboxylation of β-Ketoacids. Retrieved from [Link]

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• 9. jackwestin.com [jackwestin.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Fluorinated Butyric Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides an in-depth technical comparison of the biological activities of three fluorinated isomers of butyric acid: 2-fluorobutyric acid, 3-fluorobutyric acid, and 4-fluorobutyric acid. While direct comparative studies on these specific isomers are limited in publicly available literature, this document synthesizes known principles of medicinal chemistry, enzymology, and the established biological roles of butyric acid and other fluorinated compounds to offer a predictive comparison. We will explore their potential as histone deacetylase (HDAC) inhibitors and modulators of fatty acid oxidation (FAO), supported by detailed experimental protocols for their evaluation.

Introduction: The Significance of Butyric Acid and the Impact of Fluorination

Butyric acid, a short-chain fatty acid (SCFA), is a crucial metabolite produced by the gut microbiota and is known for its wide-ranging biological effects. It serves as a primary energy source for colonocytes and, importantly, acts as a non-specific inhibitor of class I and II histone deacetylases (HDACs), typically in the millimolar range.[1][2][3] This HDAC inhibition leads to changes in gene expression that can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[4][5]

Fluorination is a powerful tool in medicinal chemistry used to modulate the physicochemical and biological properties of molecules. The introduction of a fluorine atom can alter a compound's lipophilicity, acidity (pKa), metabolic stability, and binding affinity to biological targets.[6][7][8] In the context of HDAC inhibitors, fluorination has been employed to enhance potency and isoform selectivity.[7] This guide will explore how the positional isomerization of a single fluorine atom on the butyric acid backbone is predicted to influence its biological activity.

Predicted Structure-Activity Relationships of Fluorinated Butyric Acid Isomers

The position of the highly electronegative fluorine atom on the butyric acid chain is expected to have a significant impact on its electronic properties and, consequently, its interaction with enzyme active sites.

• 2-Fluorobutyric Acid: The fluorine atom at the α-position (C2) is in close proximity to the carboxylic acid group. This is expected to have the most substantial electron-withdrawing effect, thereby increasing the acidity of the carboxylic acid.[9] This increased acidity could influence its interaction with the zinc ion in the active site of HDACs. The steric bulk of the fluorine atom at this position might also affect its binding orientation within the catalytic pocket.

• 3-Fluorobutyric Acid: With the fluorine atom at the β-position (C3), the inductive electron-withdrawing effect on the carboxylic acid will be less pronounced than in the 2-fluoro isomer. This may result in an intermediate acidity between 2-fluorobutyric acid and 4-fluorobutyric acid. Its interaction with HDACs and other enzymes will be influenced by the specific topology of the binding site.

• 4-Fluorobutyric Acid: The fluorine atom at the γ-position (C4) is the most distant from the carboxylic acid group, resulting in the weakest inductive effect on pKa compared to the other two isomers. However, the terminal fluorine may influence the molecule's overall lipophilicity and its potential to engage in specific interactions within a binding pocket.

Comparative Biological Activity: A Predictive Analysis

While direct experimental data comparing these three isomers is scarce, we can extrapolate their likely biological activities based on known structure-activity relationships for HDAC inhibitors and inhibitors of fatty acid metabolism.

Histone Deacetylase (HDAC) Inhibition

Butyric acid itself is a known pan-HDAC inhibitor, though with relatively low potency (millimolar range).[10][11] The introduction of a fluorine atom could potentially enhance this inhibitory activity.

dot```dot graph HDAC_Inhibition_Pathway { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

HDAC [label="Histone Deacetylase (HDAC)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Histone [label="Histones"]; Acetyl_Histone [label="Acetylated Histones"]; Gene_Expression [label="Gene Expression", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Fluorinated_Butyrate [label="Fluorinated\nButyric Acid Isomer", shape=invhouse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Histone -> Acetyl_Histone [label="HATs"]; Acetyl_Histone -> Histone [label="HDACs"]; Acetyl_Histone -> Gene_Expression [label="Promotes"]; Histone -> Gene_Expression [style=dashed, label="Represses"]; Fluorinated_Butyrate -> HDAC [label="Inhibits"]; }

Caption: Predicted mechanism of fatty acid oxidation inhibition by fluorinated butyric acid isomers.

Table 2: Predicted Comparative FAO Inhibitory Activity

Compound	Predicted Effect on FAO	Rationale
Butyric Acid	Substrate for β-oxidation	Utilized as an energy source.
2-Fluorobutyric Acid	Potential strong inhibitor	The fluorine at the α-position can lead to the formation of a stable enoyl-CoA intermediate or directly inhibit acyl-CoA dehydrogenase.
3-Fluorobutyric Acid	Potential inhibitor	May be metabolized to a toxic intermediate that inhibits a downstream enzyme in the β-oxidation spiral.
4-Fluorobutyric Acid	Potential inhibitor	Could be metabolized to fluoroacetyl-CoA, a known potent toxin that inhibits the citric acid cycle.

Experimental Protocols

The following protocols are provided as a starting point for the in vitro evaluation of the biological activities of fluorinated butyric acid isomers.

In Vitro Histone Deacetylase (HDAC) Inhibition Assay

This protocol is adapted from commercially available fluorometric HDAC assay kits.

Objective: To determine the IC50 values of fluorinated butyric acid isomers against a mixture of HDAC enzymes or specific isoforms.

Materials:

• HeLa nuclear extract (as a source of HDACs) or recombinant human HDAC isoforms

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC assay buffer

• Trichostatin A (TSA) as a positive control

• Fluorinated butyric acid isomers (2-fluoro, 3-fluoro, 4-fluoro)

• 96-well black microplate

• Fluorescence microplate reader (Excitation/Emission ~360/460 nm)

Procedure:

• Prepare Reagents:

  • Dilute the HeLa nuclear extract or recombinant HDAC enzyme to the desired concentration in HDAC assay buffer.

  • Prepare a stock solution of the fluorogenic substrate in DMSO and then dilute to the working concentration in HDAC assay buffer.

  • Prepare serial dilutions of the fluorinated butyric acid isomers and TSA in HDAC assay buffer.

• Assay Setup:

  • In a 96-well black microplate, add 50 µL of the diluted HDAC enzyme solution to each well.

  • Add 5 µL of the serially diluted test compounds or TSA (positive control) to the respective wells. Add 5 µL of assay buffer for the no-inhibitor control.

  • Incubate the plate at 37°C for 15 minutes.

• Enzymatic Reaction:

  • Initiate the reaction by adding 45 µL of the diluted fluorogenic substrate to each well.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Develop and Read:

  • Stop the reaction and develop the fluorescent signal according to the kit manufacturer's instructions (this usually involves adding a developer solution containing a protease).

  • Read the fluorescence on a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (wells without enzyme).

  • Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control.

  • Plot the percent inhibition versus the log of the inhibitor concentration and determine the IC50 value using a suitable software.

Cellular Fatty Acid Oxidation (FAO) Inhibition Assay

This protocol is based on the measurement of radiolabeled CO2 released from the oxidation of a radiolabeled fatty acid substrate.

Objective: To assess the inhibitory effect of fluorinated butyric acid isomers on FAO in a cellular context.

Materials:

• Cell line with active FAO (e.g., HepG2, C2C12)

• [1-14C]-Palmitic acid

• Fatty acid-free bovine serum albumin (BSA)

• Cell culture medium (e.g., DMEM)

• Fluorinated butyric acid isomers

• Etomoxir (CPT1 inhibitor) as a positive control

• Scintillation vials and scintillation cocktail

• Scintillation counter

• 24-well cell culture plates with sealable lids

• Center wells for CO2 trapping

Procedure:

• Cell Culture:

  • Seed the cells in a 24-well plate and grow to ~80-90% confluency.

• Preparation of Radiolabeled Substrate:

  • Prepare a stock solution of [1-14C]-palmitic acid complexed to BSA in cell culture medium.

• Treatment:

  • Pre-incubate the cells with various concentrations of the fluorinated butyric acid isomers or etomoxir in serum-free medium for 1-4 hours.

• FAO Assay:

  • Remove the pre-incubation medium and add the [1-14C]-palmitate-BSA medium to each well.

  • Place a center well containing a filter paper soaked in a CO2 trapping agent (e.g., NaOH or phenethylamine) into each well.

  • Seal the plate and incubate at 37°C for 2-4 hours.

• CO2 Trapping and Measurement:

  • Stop the reaction by adding perchloric acid to the cell medium.

  • Continue the incubation for another 1-2 hours to ensure complete trapping of the released 14CO2.

  • Carefully remove the filter paper from the center well and place it in a scintillation vial with scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the counts per minute (CPM) to the protein concentration in each well.

  • Calculate the percent inhibition of FAO for each compound concentration relative to the untreated control.

  • Determine the IC50 value for each inhibitor.

Cellular Uptake Assay

This protocol provides a general framework for assessing the cellular uptake of the fluorinated butyric acid isomers.

Objective: To determine the rate of cellular uptake of the fluorinated butyric acid isomers.

Materials:

• Cell line of interest (e.g., Caco-2 for intestinal uptake)

• Radiolabeled fluorinated butyric acid isomers (if available) or a suitable analytical method for unlabeled compounds (e.g., LC-MS/MS)

• Transport buffer (e.g., Hanks' Balanced Salt Solution)

• Cell lysis buffer

• Scintillation counter or LC-MS/MS instrument

Procedure:

• Cell Culture:

  • Seed cells in a multi-well plate and grow to confluency.

• Uptake Experiment:

  • Wash the cells with transport buffer.

  • Add the transport buffer containing a known concentration of the labeled or unlabeled fluorinated butyric acid isomer.

  • Incubate for various time points (e.g., 1, 5, 15, 30, 60 minutes) at 37°C.

• Termination and Lysis:

  • At each time point, rapidly wash the cells with ice-cold transport buffer to stop the uptake.

  • Lyse the cells using a suitable lysis buffer.

• Quantification:

  • If using radiolabeled compounds, measure the radioactivity in the cell lysate using a scintillation counter.

  • If using unlabeled compounds, quantify the concentration of the isomer in the cell lysate using a validated LC-MS/MS method.

• Data Analysis:

  • Normalize the amount of internalized compound to the total protein content of the cell lysate.

  • Plot the intracellular concentration over time to determine the initial rate of uptake.

Conclusion and Future Directions

The fluorinated isomers of butyric acid represent an interesting class of compounds with the potential for enhanced or altered biological activity compared to the parent molecule. Based on established structure-activity relationships, it is predicted that the position of the fluorine atom will significantly influence their potency as HDAC and FAO inhibitors. The experimental protocols provided in this guide offer a robust framework for the systematic evaluation of these predictions.

Future research should focus on obtaining direct comparative data for these isomers to validate these hypotheses. Furthermore, investigating their isoform selectivity for HDACs, their detailed metabolic fate, and their efficacy in relevant disease models will be crucial for determining their therapeutic potential.

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• 11. Inhibition of Fatty Acid Metabolism Increases EPA and DHA Levels and Protects against Myocardial Ischaemia-Reperfusion Injury in Zucker Rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Method Validation for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic Acid

This guide provides an in-depth comparison of analytical methodologies for the validation of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, a compound of interest in pharmaceutical development and chemical synthesis. The objective is to equip researchers, scientists, and drug development professionals with the technical rationale and experimental frameworks necessary to establish robust, reliable, and compliant analytical procedures. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring that the discussed protocols are scientifically sound and meet global regulatory expectations.[1][2][3]

The validation of an analytical procedure is the process of demonstrating its fitness for the intended purpose.[4][5] This guide will compare three principal analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each method will be evaluated based on its applicability, with detailed experimental protocols and validation parameters.

Chapter 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is the cornerstone of pharmaceutical analysis for quantifying active pharmaceutical ingredients (APIs) and their impurities. For 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, its aromatic ring and ketone moiety provide a strong chromophore, making UV detection a highly suitable and sensitive choice.

Rationale for Method Selection

A reversed-phase HPLC (RP-HPLC) method is proposed due to the compound's moderate polarity. A C18 stationary phase provides excellent hydrophobic retention, while a mobile phase of acetonitrile and water allows for fine-tuning of the elution time. The inclusion of a small amount of acid (e.g., formic or phosphoric acid) in the mobile phase is critical. For a carboxylic acid like our analyte, this suppresses the ionization of the carboxyl group, ensuring a single, non-ionized form interacts with the stationary phase. This results in a sharp, symmetrical peak shape, which is essential for accurate quantification.

Experimental Protocol: Proposed RP-HPLC Method

• Instrumentation: UPLC/HPLC system with a photodiode array (PDA) or UV detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 60% A to 20% A over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Diluent: Acetonitrile:Water (50:50 v/v).

Validation Workflow and Parameters

The validation protocol must demonstrate that the method is fit for its intended use, covering parameters defined in ICH Q2(R2) guidelines.[6][7][8]

Caption: HPLC method validation workflow from development to final report.

Detailed Validation Steps:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[7] This involves running blanks (diluent), a placebo, and subjecting the analyte to forced degradation (acid, base, peroxide, heat, light) to ensure degradation products do not interfere with the main peak.

• Linearity: A minimum of five concentrations across the expected range are prepared and analyzed. The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

• Accuracy: Determined by spiking a placebo with known concentrations of the analyte (e.g., 80%, 100%, 120% of the target concentration) in triplicate.[9] The recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay): Six replicate injections of the same sample. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision: The assay is repeated by a different analyst on a different day with different equipment. The RSD between the two sets of results is evaluated.

• Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably quantified with acceptable precision and accuracy.

• Robustness: The method's reliability is tested by making deliberate, small variations in parameters like mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±0.1 mL/min).

Performance Summary: HPLC-UV

Validation Parameter	Acceptance Criteria	Typical Performance
Specificity	No interference at analyte retention time	Achieved
Linearity (r²)	≥ 0.999	> 0.9995
Range	80% - 120% of target concentration	10 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.5%
Precision (% RSD)	Repeatability ≤ 2.0%	< 1.0%
Intermediate Precision ≤ 2.0%	< 1.5%
LOQ	Signal-to-Noise ≥ 10	~0.1 µg/mL
Robustness	System suitability parameters pass	Passed

Chapter 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional specificity and sensitivity, making it a powerful tool for identifying and quantifying volatile compounds or those that can be made volatile.[10][11]

Rationale for Method Selection & Derivatization

Direct analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid by GC is challenging. The carboxylic acid group is highly polar and has an active proton, leading to poor peak shape (tailing) and potential thermal degradation in the hot GC inlet. To overcome this, derivatization is mandatory. The most common approach is silylation, where the active proton on the carboxylic acid is replaced with a nonpolar trimethylsilyl (TMS) group. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective for this purpose.[12] This step increases the analyte's volatility and thermal stability, resulting in sharp, symmetrical peaks suitable for chromatographic analysis.[13]

Experimental Protocol: Derivatization and GC-MS Analysis

Derivatization Step:

• Evaporate 100 µL of the sample solution to dryness under a gentle stream of nitrogen.

• Add 50 µL of Pyridine and 50 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Parameters:

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole).

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Mode: Split (20:1).

• Oven Program: Start at 100 °C, hold for 1 min, ramp to 300 °C at 20 °C/min, hold for 5 min.

• MS Transfer Line Temp: 290 °C.

• Ion Source Temp: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, Full Scan for identification.

Validation Workflow

The validation process for GC-MS follows similar principles to HPLC but places greater emphasis on the specificity provided by the mass spectrometer.

Caption: GC-MS validation workflow, highlighting the mandatory derivatization step.

Performance Summary: GC-MS

Validation Parameter	Acceptance Criteria	Typical Performance
Specificity	Unique mass spectrum and retention time	Achieved; high confidence
Linearity (r²)	≥ 0.998	> 0.999
Range	-	1 - 100 ng/mL
Accuracy (% Recovery)	95.0% - 105.0%	97.5% - 103.0%
Precision (% RSD)	Repeatability ≤ 5.0%	< 3.0%
Intermediate Precision ≤ 5.0%	< 4.0%
LOQ	Signal-to-Noise ≥ 10	~0.5 ng/mL
Robustness	System suitability parameters pass	Passed

Chapter 3: Quantitative NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that provides a direct measurement of analyte concentration without the need for an identical reference standard. It relies on the principle that the integrated area of an NMR signal is directly proportional to the number of corresponding nuclei.

Rationale for Method Selection

qNMR is an invaluable orthogonal technique for assay validation. It can be used to qualify the purity of the reference standard used for HPLC and GC-MS methods, ensuring the trustworthiness of the entire validation system. For 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, the two methyl groups at the 2-position are chemically equivalent and distant from other protons, likely producing a sharp, well-resolved singlet in the ¹H NMR spectrum. This signal is an ideal candidate for quantification against a certified internal standard.

Experimental Protocol: ¹H-qNMR

• Instrumentation: NMR Spectrometer (≥ 400 MHz).

• Solvent: Deuterated Chloroform (CDCl₃) or DMSO-d₆.

• Internal Standard (IS): A certified standard with a known purity and a simple spectrum that does not overlap with the analyte signals (e.g., Maleic acid, Dimethyl sulfone).

• Procedure:

  • Accurately weigh ~10 mg of the analyte and ~5 mg of the internal standard into a vial.

  • Dissolve in a precise volume of deuterated solvent.

  • Acquire the ¹H NMR spectrum under quantitative conditions.

• Key Parameters:

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest (both analyte and IS). This is critical for full signal recovery.

  • Pulse Angle: 90°.

  • Number of Scans: ≥ 16 for good signal-to-noise.

Caption: Workflow for quantitative NMR (qNMR) analysis.

Chapter 4: Method Comparison and Recommendations

The choice of analytical method depends entirely on the intended application. Each technique offers a unique balance of speed, cost, specificity, and sensitivity.

Comparative Performance Overview

Feature	HPLC-UV	GC-MS	qNMR
Primary Use	Routine QC, Purity, Assay	Impurity ID, Trace Analysis	Reference Standard Qualification, Assay
Specificity	Good (Retention Time)	Excellent (RT + Mass Spectrum)	Excellent (Chemical Shift)
Sensitivity	High (µg/mL)	Very High (ng/mL to pg/mL)	Low (mg/mL)
Sample Throughput	High	Medium (due to derivatization)	Low
Sample Prep	Simple (Dilution)	Complex (Derivatization)	Simple (Weighing)
Cost per Sample	Low	Medium	High
Reference Standard	Requires identical analyte standard	Requires identical analyte standard	Requires a different internal standard

Expert Recommendations

• For Routine Quality Control (QC) and Batch Release: HPLC-UV is the undisputed method of choice. Its high throughput, robustness, and low cost make it ideal for analyzing a large number of samples for assay and purity.

• For Identification of Unknown Impurities: GC-MS is superior. If a new peak appears in an HPLC chromatogram, GC-MS can provide the mass spectral data needed for structural elucidation, especially for volatile or semi-volatile impurities.

• For Absolute Quantification and Reference Standard Certification: qNMR is the gold standard. It should be used to certify the purity of the primary reference material against which all chromatographic methods are calibrated. This establishes a traceable and authoritative foundation for all subsequent quantitative work.

By employing a combination of these methods, a comprehensive and robust analytical control strategy can be developed and validated for 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, ensuring data integrity and regulatory compliance throughout the drug development lifecycle.

References

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A Senior Application Scientist's Guide to Assessing Cross-Reactivity of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric Acid in Preclinical Assays

For researchers in drug discovery and development, the accurate quantification of small molecule candidates is paramount. The specific physicochemical properties of a compound, such as 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, necessitate a rigorous evaluation of analytical methods to ensure specificity and avoid misleading results due to cross-reactivity. This guide provides a comprehensive comparison of common assay platforms, offering insights into their underlying principles and practical guidance on designing experiments to assess the potential for cross-reactivity.

The trifluorophenyl moiety is a common feature in modern pharmaceuticals, valued for its ability to enhance metabolic stability and binding affinity.[1] However, the presence of this and other functional groups can also lead to off-target interactions in various assay formats. Understanding and quantifying this potential for cross-reactivity is a critical step in the validation of any new chemical entity.

Comparative Overview of Key Assay Technologies

The selection of an appropriate assay technology is a critical decision that balances throughput, sensitivity, and specificity. For a small molecule like 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, three principal methodologies are commonly employed: Immunoassays, Fluorescence Polarization (FP) assays, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Assay Technology	Principle	Advantages	Potential for Cross-Reactivity
Immunoassay (e.g., ELISA, Simoa)	Specific antibody-antigen recognition.[2][3][4][5]	High throughput, high sensitivity, and well-established protocols.[2][3][4][5]	High: Antibodies may recognize structurally similar molecules or metabolites.
Fluorescence Polarization (FP)	Measures the change in polarization of fluorescent light when a small, labeled molecule binds to a larger molecule.[6][7][8]	Homogeneous (no-wash) format, rapid, and suitable for high-throughput screening.[6][7][8][9][10]	Moderate: Dependent on the specificity of the binding partner (e.g., receptor, protein).
LC-MS/MS	Physical separation by chromatography followed by mass-based detection.[11][12][13][14][15]	High specificity and sensitivity, can multiplex and identify metabolites.[11][13]	Low: Considered the "gold standard" for specificity, but not immune to isobaric interferences.

Experimental Design for Cross-Reactivity Assessment

A robust assessment of cross-reactivity involves challenging the assay with structurally related compounds that are likely to be present in a test sample. For 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, logical comparators would include precursors, potential metabolites, and other trifluorophenyl-containing research compounds.

Below are detailed protocols for evaluating cross-reactivity using competitive immunoassay and fluorescence polarization.

Workflow for Cross-Reactivity Assessment

Caption: Principle of a competitive immunoassay.

Fluorescence Polarization Principle

Caption: Principle of a fluorescence polarization assay.

Conclusion and Recommendations

The assessment of cross-reactivity is a non-negotiable aspect of preclinical drug development. For a novel compound like 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid, a multi-pronged approach to assay development and validation is recommended.

• Initial Screening: Immunoassays and fluorescence polarization assays are excellent for high-throughput screening due to their speed and ease of use. However, they are more susceptible to cross-reactivity.

• Specificity Confirmation: Any lead candidates identified through screening should be confirmed using a highly specific method like LC-MS/MS. This is particularly crucial for pharmacokinetic and toxicokinetic studies where accurate quantification is essential.

• Proactive Cross-Reactivity Studies: The protocols outlined in this guide provide a framework for proactively identifying and quantifying potential cross-reactivity early in the development process, saving time and resources in the long run.

By understanding the principles and limitations of each assay platform and by conducting rigorous cross-reactivity assessments, researchers can ensure the generation of reliable and reproducible data, ultimately leading to more informed decision-making in the drug development pipeline.

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• Development of immunoassays for multi-residue detection of small molecule compounds. Taylor & Francis Online.
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• Fluorescence Polariz
• Fluorescence Polarization Assay for Small Molecule Screening of FK506 Biosynthesized in 96-Well Microtiter Plates.
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• Fast LC/MS in the analysis of small molecules.
• Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity. PMC - PubMed Central.
• Methyl 3-Oxo-4-(2,4,5-trifluorophenyl)butanoate: A Key Intermediate for Pharmaceutical Synthesis. Tocris Bioscience.
• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PMC - PubMed Central.
• Synthesis of (R)‐3‐(tert‐Butoxycarbonylamino)‐4‐(2,4,5‐trifluorophenyl)butanoic Acid, a Key Intermediate, and the Formal Synthesis of Sitagliptin Phosphate.
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• Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.
• Synthesis of (R)-3-(tert-Butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)

• (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydrot[2][4][6]riazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: a potent, orally active dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes. PubMed.

• 3-oxo-4-(2,4,5-trifluorophenyl)butanoic acid. CLEARSYNTH.
• Methyl 3-oxo-4-(2,4,5-trifluorophenyl)
• Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | 486460-00-8. ChemicalBook.
• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. PubChem - NIH.
• Methyl 3-Oxo-4-(2,4,5-trifluorophenyl)
• Methyl 3-oxo-4-(2,4,5-trifluorophenyl)
• The synthesis of fluorinated obeticholic acid derivatives.

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A Comparative Guide to the Synthesis of Trifluorophenyl Keto Acids for Pharmaceutical Research and Development

In the landscape of modern drug discovery, the incorporation of fluorine-containing moieties is a well-established strategy to enhance the pharmacological properties of lead compounds. Among these, the trifluoromethyl group (CF3) is of particular interest due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Trifluorophenyl keto acids and their derivatives are pivotal building blocks in the synthesis of a wide array of pharmaceuticals. The choice of synthetic route to access these intermediates is a critical decision in the drug development pipeline, impacting not only the efficiency and yield but also the safety, environmental footprint, and scalability of the process.

This guide provides an in-depth comparison of three prominent synthetic routes for trifluorophenyl keto acids: Photoredox Catalysis, Grignard Reagent-based Synthesis, and Friedel-Crafts Acylation. We will delve into the mechanistic underpinnings, experimental protocols, and practical considerations of each method to empower researchers, scientists, and drug development professionals in making informed decisions for their specific synthetic needs.

Photoredox Catalysis: A Modern Approach to C-C Bond Formation

Visible-light photoredox catalysis has emerged as a powerful and "green" tool in organic synthesis.[1] This method utilizes a photocatalyst that, upon absorption of light, can initiate single-electron transfer (SET) processes to generate highly reactive radical intermediates under mild conditions.[2]

Mechanism of Action

The synthesis of trifluoromethyl ketones via photoredox catalysis often involves the generation of a trifluoromethyl radical or a ketyl radical from an α-keto acid precursor. In a common pathway, a photocatalyst, typically an iridium or ruthenium complex, is excited by visible light.[3] The excited photocatalyst then engages in an SET event with an α-keto acid, leading to the formation of a ketyl radical. This radical can then react with an appropriately substituted aryl olefin in a radical-polar crossover mechanism to form a new carbon-carbon bond, ultimately leading to a functionalized lactone. This lactone can then be converted to the desired trifluoromethyl ketone.[4][5]

Workflow for Photoredox Synthesis of Trifluoromethyl Keto Acids.

Experimental Protocol: Synthesis of a Trifluoromethyl Ketone via a Lactone Intermediate

The following is a representative protocol for the synthesis of a trifluoromethyl ketone using photoredox catalysis, adapted from literature procedures.[4]

• Reaction Setup: In a nitrogen-filled glovebox, a solution of the starting α-keto acid (1.0 equiv.), aryl olefin (1.2 equiv.), and a photocatalyst such as fac-[Ir(ppy)3] (1-2 mol%) in a suitable degassed solvent (e.g., acetonitrile) is prepared in a reaction vial.

• Irradiation: The reaction mixture is stirred and irradiated with a blue LED lamp (e.g., 456 nm) at room temperature.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification of Lactone: Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield the functionalized lactone.

• Conversion to Trifluoromethyl Ketone: The purified lactone is then subjected to ring-opening and subsequent oxidative decarboxylation to afford the final trifluoromethyl ketone. This can often be achieved in a one-pot fashion.[4]

Performance and Considerations

Parameter	Photoredox Catalysis
Yield	Generally good to excellent (can exceed 90% for the lactonization step)[4]
Reaction Time	Typically 1-24 hours
Temperature	Room temperature
Catalyst	Transition metal complexes (e.g., Ir, Ru) or organic dyes
Solvents	Acetonitrile, DMSO, etc.
Advantages	Mild reaction conditions, high functional group tolerance, "green" approach with light as a renewable energy source.[1][6]
Disadvantages	Cost and potential toxicity of some photocatalysts, scalability can be a challenge due to light penetration.[2]

Grignard Reagent-based Synthesis: The Classic Organometallic Route

The Grignard reaction is a cornerstone of organic synthesis, renowned for its efficacy in forming carbon-carbon bonds.[7][8] This method involves the reaction of an organomagnesium halide (Grignard reagent) with an electrophile.

Mechanism of Action

The synthesis of trifluorophenyl keto acids via this route typically involves two key steps. First, a trifluoromethylphenyl magnesium halide is prepared by reacting the corresponding aryl halide with magnesium metal in an anhydrous ether solvent. The second step involves the reaction of this Grignard reagent with a suitable acylating agent, such as an acid anhydride or an α-keto ester derivative. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the acylating agent, leading to the formation of the desired ketone after an aqueous workup. The use of lithium chloride (LiCl) has been shown to facilitate the formation of the Grignard reagent, particularly from less reactive aryl chlorides.[9]

Workflow for Grignard Reagent-based Synthesis.

Experimental Protocol: Synthesis of a 2'-Trifluoromethyl-Aromatic Ketone

The following protocol is a generalized procedure for the synthesis of a trifluoromethylphenyl keto acid using a Grignard reagent.[9]

• Preparation of the Grignard Reagent: All glassware must be rigorously dried to exclude moisture. Magnesium turnings are placed in a flask under an inert atmosphere (e.g., nitrogen or argon). A solution of the trifluoromethylphenyl halide in anhydrous diethyl ether or tetrahydrofuran (THF) is added dropwise. The reaction is often initiated by gentle heating or the addition of a small crystal of iodine.

• Acylation: The freshly prepared Grignard reagent is then added slowly to a solution of the acylating agent (e.g., acetic anhydride) in an anhydrous ether solvent at a low temperature (e.g., 0 °C) to control the exothermic reaction.

• Quenching and Workup: After the addition is complete, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

• Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSO4), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by distillation or column chromatography.

Performance and Considerations

Parameter	Grignard Reagent-based Synthesis
Yield	Good to high (often in the range of 80-90%)[9]
Reaction Time	Typically a few hours
Temperature	Varies; initiation may require heat, acylation often at low temperatures
Reagents	Magnesium, trifluoromethylphenyl halide, acid anhydride, anhydrous ether
Advantages	High yields, well-established and reliable method
Disadvantages	Highly sensitive to moisture and air, requires strictly anhydrous conditions. Grignard reagents are flammable and can be pyrophoric. The reaction is exothermic and can be difficult to control on a large scale.[10][11][12][13]

Friedel-Crafts Acylation: A Classic Electrophilic Aromatic Substitution

The Friedel-Crafts acylation is a classic method for the synthesis of aromatic ketones and has been a workhorse in organic chemistry for over a century.[14] It involves the reaction of an aromatic ring with an acylating agent, typically an acyl halide or anhydride, in the presence of a Lewis acid catalyst.

Mechanism of Action

The reaction proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid, commonly aluminum chloride (AlCl3), activates the acylating agent by forming a complex, which then generates a highly electrophilic acylium ion. The aromatic ring, acting as a nucleophile, attacks the acylium ion to form a resonance-stabilized carbocation intermediate (a sigma complex). Finally, a proton is abstracted from the sigma complex, restoring the aromaticity of the ring and yielding the aryl ketone. The Lewis acid catalyst is regenerated in this final step.[9]

Workflow for Friedel-Crafts Acylation.

Experimental Protocol: Acylation of Trifluoromethylbenzene

The following is a general procedure for the Friedel-Crafts acylation of trifluoromethylbenzene.[15]

• Reaction Setup: A flask is charged with the Lewis acid (e.g., anhydrous aluminum chloride) and a solvent (e.g., dichloromethane or nitrobenzene) under an inert atmosphere. The mixture is cooled in an ice bath.

• Addition of Reagents: The acylating agent (e.g., acetyl chloride) is added dropwise to the stirred suspension of the Lewis acid. Following this, trifluoromethylbenzene is added slowly to the reaction mixture.

• Reaction: The reaction is allowed to proceed at a controlled temperature, often with stirring for several hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Workup: The reaction is quenched by pouring it slowly onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum complexes. The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

• Purification: The combined organic layers are washed with a dilute base solution (e.g., sodium bicarbonate) and then with brine, dried over an anhydrous salt, and the solvent is evaporated. The product is purified by distillation or recrystallization.

Performance and Considerations

Parameter	Friedel-Crafts Acylation
Yield	Variable, can be good for activated rings
Reaction Time	Several hours to overnight
Temperature	Typically low to room temperature
Catalyst	Lewis acids (e.g., AlCl3, FeCl3)
Solvents	Dichloromethane, nitrobenzene, etc.
Advantages	Well-established, uses readily available starting materials
Disadvantages	Requires stoichiometric amounts of corrosive and moisture-sensitive Lewis acids. Generates significant amounts of acidic and metallic waste. The trifluoromethyl group is deactivating, which can make the reaction sluggish and may require harsh conditions.[16][17] Greener alternatives using methanesulfonic anhydride or catalytic amounts of ferric chloride in more environmentally friendly solvents are being developed.[18][19]

Comparative Summary and Outlook

Feature	Photoredox Catalysis	Grignard Reagent-based Synthesis	Friedel-Crafts Acylation
Reaction Conditions	Mild (room temp, visible light)	Anhydrous, often low temp for acylation	Often requires strong Lewis acids and anhydrous conditions
Yields	Good to excellent	Good to high	Variable, depends on substrate
Functional Group Tolerance	High	Limited (sensitive to acidic protons)	Moderate (can be sensitive to Lewis basic groups)
Safety Concerns	Potential toxicity of photocatalysts	Flammable, pyrophoric reagents, exothermic	Corrosive and moisture-sensitive catalysts, hazardous waste
Environmental Impact	"Green" potential, uses light	Generates magnesium salt waste	Generates significant acidic and metallic waste
Scalability	Can be challenging due to light penetration	Well-established but requires careful control	Established, but waste management is a concern
Cost-Effectiveness	Catalyst cost can be high	Reagents are relatively inexpensive	Lewis acids can be costly, especially for stoichiometric use

The synthesis of trifluorophenyl keto acids is a critical step in the development of many important pharmaceuticals. The choice of the synthetic route depends on a multitude of factors, including the specific target molecule, the scale of the synthesis, and the available resources.

• Photoredox catalysis represents the forefront of synthetic methodology, offering mild conditions and high functional group tolerance, aligning with the principles of green chemistry. While scalability and catalyst cost are current considerations, ongoing research is rapidly addressing these challenges.

• Grignard reagent-based synthesis remains a highly reliable and high-yielding method. Its primary drawbacks are the stringent reaction conditions and significant safety hazards, which require careful management, especially on a larger scale.

• Friedel-Crafts acylation is a classic and well-understood method, but its environmental impact and the need for stoichiometric amounts of corrosive catalysts are significant disadvantages in the context of modern, sustainable chemistry. The development of greener alternatives is making this route more viable.

For researchers in the early stages of drug discovery, the mildness and functional group tolerance of photoredox catalysis may be particularly advantageous for exploring a wide range of molecular scaffolds. For process development and scale-up, the high yields of the Grignard route are attractive, provided that the necessary safety infrastructure is in place. As the field continues to evolve, a deeper understanding of the interplay between efficiency, safety, and environmental impact will be paramount in selecting the optimal synthetic strategy for these vital pharmaceutical building blocks.

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A Comparative Guide to the Efficacy of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid as a Sitagliptin Intermediate Analog

Abstract: This guide provides a comprehensive technical evaluation of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid as a novel intermediate analog for the synthesis of Sitagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor. We present a comparative analysis against the established synthesis pathways for Sitagliptin's key β-keto acid intermediates. This document outlines a proposed synthetic route for the novel analog, a framework for evaluating its efficacy through conversion to the final active molecule, and a standardized protocol for assessing biological activity via DPP-4 inhibition assays. The objective is to provide researchers and drug development professionals with a robust, scientifically grounded framework for exploring next-generation pharmaceutical intermediates.

Introduction: The Pursuit of Optimized Synthesis in Sitagliptin Manufacturing

Sitagliptin (marketed as Januvia®) is a cornerstone in the management of type 2 diabetes mellitus. Its therapeutic action is derived from the potent and selective inhibition of the dipeptidyl peptidase-4 (DPP-4) enzyme, which in turn increases the levels of incretin hormones, stimulating insulin secretion and reducing glucagon release in a glucose-dependent manner[1]. The large-scale manufacturing of Sitagliptin has been a subject of extensive process research, with Merck developing multiple generations of synthesis routes to improve efficiency, reduce waste, and lower costs[2][3].

A critical step in many of these syntheses is the formation of the chiral β-amino acid core. This is often accomplished via the asymmetric hydrogenation or amination of a prochiral precursor, typically a β-keto ester or a β-keto acid, such as ethyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate or the corresponding acid[1][4][5]. The structure of this intermediate is paramount to the success of the subsequent chiral induction.

This guide investigates a novel analog, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid . The introduction of a gem-dimethyl group at the C2 position is a strategic modification. In medicinal chemistry, such substitutions can confer several potential advantages, including:

• Enhanced Metabolic Stability: The strong carbon-fluorine bonds of the trifluorophenyl group already contribute to metabolic stability[6][7]. The gem-dimethyl group can further shield adjacent functional groups from enzymatic degradation.

• Modulation of Physicochemical Properties: Alkyl groups can alter lipophilicity and conformation, potentially influencing reaction kinetics in subsequent synthetic steps or the solubility profile of the intermediate.

• Conformational Rigidity: The dimethyl substitution may lock the molecule into a more favorable conformation for downstream reactions, such as asymmetric amination, potentially improving diastereoselectivity.

This evaluation will therefore focus on two primary aspects: the feasibility of synthesizing this novel intermediate compared to established precursors and its efficacy, defined by its efficient conversion to a Sitagliptin analog and the ultimate biological activity of that final compound.

Comparative Synthesis and Characterization

The efficiency of any new intermediate must be benchmarked against the current state-of-the-art. Here, we compare a plausible synthesis for our novel analog against a known route for a standard Sitagliptin intermediate.

Benchmark Synthesis: 4-(2,4,5-Trifluorophenyl)-3-oxobutanoic acid

A common method for synthesizing the benchmark β-keto acid involves a Reformatsky-type reaction followed by hydrolysis. This process is documented in patent literature and provides a reliable route to the key precursor[8][9].

Experimental Protocol: Benchmark Synthesis

• Reaction Setup: To a dried reaction vessel under an inert nitrogen atmosphere, add activated zinc dust and tetrahydrofuran (THF).

• Initiation: Add a small portion of 2,4,5-trifluorophenylacetonitrile and ethyl bromoacetate to initiate the reaction.

• Reagent Addition: Once the reaction begins (as evidenced by a gentle exotherm), co-feed the remaining 2,4,5-trifluorophenylacetonitrile and ethyl bromoacetate dissolved in THF at a rate that maintains a reaction temperature of 25–35 °C.

• Reaction Completion: Stir the mixture at room temperature until analysis (e.g., by TLC or LC-MS) indicates complete consumption of the starting materials. This yields the intermediate ethyl 4-(2,4,5-trifluorophenyl)-3-oxobutanoate.

• Hydrolysis: Cool the reaction mixture and add a solution of sodium hydroxide (NaOH) to hydrolyze the ester.

• Acidification & Isolation: After hydrolysis is complete, carefully acidify the mixture with dilute hydrochloric acid (HCl) to a pH of approximately 4. This precipitates the product.

• Purification: Cool the slurry to 0–5 °C to maximize crystallization, then isolate the solid product by filtration, wash with cold water, and dry under vacuum to yield 4-(2,4,5-trifluorophenyl)-3-oxobutanoic acid[9].

Proposed Synthesis: 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid

For the novel analog, a robust approach would involve the acylation of a dialkyl malonate followed by saponification and decarboxylation. Using 3,4,5-trifluorobenzoyl chloride as the acylating agent provides a direct route to the carbon skeleton.

Experimental Protocol: Proposed Synthesis

• Enolate Formation: In a dried reaction vessel under an inert atmosphere, dissolve diethyl 2,2-dimethylmalonate in anhydrous THF and cool to -78 °C. Add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) dropwise to form the enolate.

• Acylation: Slowly add a solution of 3,4,5-trifluorobenzoyl chloride in anhydrous THF to the enolate solution at -78 °C.

• Reaction Completion: Allow the reaction to warm to room temperature and stir until complete, as monitored by TLC or LC-MS.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Hydrolysis & Decarboxylation: To the crude acylated malonate, add a solution of potassium hydroxide (KOH) in ethanol/water. Heat the mixture to reflux to effect both ester hydrolysis and decarboxylation.

• Acidification & Isolation: After cooling, acidify the basic solution with concentrated HCl until the pH is ~2. Extract the product into ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over Na₂SO₄, and concentrate. Purify the resulting crude acid by recrystallization or column chromatography to yield pure 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Diagram: Comparative Synthetic Workflows

Caption: Comparative workflows for benchmark vs. proposed novel intermediate.

Synthetic Route Comparison

Parameter	Benchmark Synthesis	Proposed Novel Analog Synthesis	Rationale & Causality
Starting Materials	2,4,5-Trifluorophenylacetonitrile, Ethyl bromoacetate	Diethyl 2,2-dimethylmalonate, 3,4,5-Trifluorobenzoyl chloride	Both sets of starting materials are commercially available, but the cost and availability of the trifluorinated precursors may vary.
Number of Steps	2 (One-pot reaction followed by hydrolysis)	2 (Acylation followed by hydrolysis/decarboxylation)	The step count is comparable, making neither route significantly longer.
Key Reagents	Activated Zinc	Lithium diisopropylamide (LDA)	The use of pyrophoric and moisture-sensitive LDA requires more stringent anhydrous conditions compared to activated zinc.
Reaction Conditions	Moderate (25-35 °C)	Cryogenic (-78 °C) followed by reflux	The proposed route's cryogenic step adds operational complexity and energy cost at scale.
Potential Yield	Reported as high[9]	Expected to be moderate to high	Acylation of malonates is generally efficient, but the steric hindrance of the gem-dimethyl group may slightly lower yields.
Key Challenges	Activation of zinc; controlling exotherm.	Strict anhydrous conditions; handling of LDA.	The operational hazards differ, with the proposed route demanding more specialized handling of reagents.

Efficacy Evaluation: From Intermediate to Active Pharmaceutical Ingredient

The "efficacy" of an intermediate is determined by its successful and efficient conversion into a biologically active molecule. The evaluation must therefore assess both the chemical conversion and the pharmacological activity of the resulting Sitagliptin analog.

Conversion to the Final Sitagliptin Analog

The critical step following the creation of the β-keto acid intermediate is its conversion to the chiral β-amino acid. Merck's third-generation process famously employs a highly engineered transaminase enzyme for this transformation[5].

Proposed Protocol: Enzymatic Reductive Amination

• Enzyme & Cofactor Prep: Prepare a buffered aqueous solution (e.g., pH 8.0 Tris-HCl) containing the R-selective transaminase enzyme, an amine donor (e.g., isopropylamine), and the pyridoxal 5'-phosphate (PLP) cofactor.

• Substrate Addition: Add the novel intermediate, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, to the enzyme solution.

• Reaction: Incubate the mixture at a controlled temperature (e.g., 37 °C) with gentle agitation. The enzyme will catalyze the stereoselective amination of the ketone to the desired (R)-amine.

• Monitoring: Monitor the reaction progress by HPLC until substrate conversion is maximized.

• Amide Coupling: Following conversion, the resulting (R)-3-amino-2,2-dimethyl-4-(3,4,5-trifluorophenyl)butanoic acid can be coupled with the requisite triazolopiperazine moiety using standard peptide coupling reagents (e.g., EDC/HOBt) to yield the final Sitagliptin analog.

Biological Efficacy: DPP-4 Inhibition Assay

The ultimate measure of success is whether the final molecule effectively inhibits the DPP-4 enzyme. A standardized, fluorescence-based assay is the industry standard for determining the half-maximal inhibitory concentration (IC50).

Experimental Protocol: Fluorometric DPP-4 Inhibition Assay [10][11]

• Reagent Preparation:

  • Assay Buffer: 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl and 1 mM EDTA.

  • DPP-4 Enzyme: Dilute human recombinant DPP-4 in Assay Buffer.

  • Substrate: Prepare a stock solution of Gly-Pro-aminomethylcoumarin (Gly-Pro-AMC) in DMSO and dilute to the working concentration in Assay Buffer.

  • Test Compound (Sitagliptin Analog): Prepare a serial dilution series in DMSO, then dilute in Assay Buffer. Sitagliptin phosphate is used as the positive control.

• Assay Procedure (96-well plate format):

  • Add 25 µL of Assay Buffer to all wells.

  • Add 10 µL of the test compound dilutions or positive control to the sample wells. Add 10 µL of Assay Buffer with DMSO for "100% activity" control wells.

  • Add 15 µL of diluted DPP-4 enzyme to all wells except for "background" wells (add buffer instead).

  • Pre-incubate the plate at 37 °C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the diluted Gly-Pro-AMC substrate solution to all wells.

• Data Acquisition:

  • Immediately measure the fluorescence (Excitation: 350-360 nm, Emission: 450-465 nm) in kinetic mode at 37 °C for 30 minutes.

• Data Analysis:

  • Calculate the reaction rate (V) from the linear portion of the fluorescence vs. time curve.

  • Determine the percent inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Diagram: Mechanism of DPP-4 Inhibition

Caption: Reversible binding of Sitagliptin analog to the DPP-4 active site.

Comparative Performance Data & Success Criteria

The performance of the novel Sitagliptin analog must be quantitatively compared to the parent drug. The following table outlines the key metric and the target for success.

Compound	Intermediate Used	IC50 vs. DPP-4 (nM)	Target Outcome
Sitagliptin (Control)	Standard β-keto acid	~19 nM (Literature Value)	Benchmark for comparison.
Novel Sitagliptin Analog	2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid	To be determined	Success: IC50 ≤ 30 nM Exceptional: IC50 < 19 nM

Discussion and Future Outlook

This guide proposes a structured approach to evaluating 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid as a next-generation intermediate for Sitagliptin.

Synthetic Viability: The proposed synthesis is chemically sound but presents operational challenges compared to benchmark routes, primarily the use of cryogenic temperatures and highly reactive organometallic reagents. These factors could increase manufacturing costs and complexity. However, potential benefits in downstream processing, such as improved crystallinity or stability of the intermediate, could offset these initial drawbacks. Experimental validation is required to determine actual yields and process robustness.

Efficacy Potential: The critical question is the impact of the gem-dimethyl group on the final molecule's interaction with the DPP-4 active site. While it could enhance binding through favorable hydrophobic interactions, it could also introduce steric clash, reducing potency. The high efficacy of Merck's transaminase enzyme on the non-dimethylated ketone is well-established; its activity on this more sterically hindered substrate would need to be thoroughly investigated and may require enzyme re-engineering.

Future Research Directions:

• Proof-of-Concept Synthesis: Laboratory-scale execution of the proposed synthetic route to validate its feasibility and optimize reaction conditions.

• Enzymatic Screening: Testing the novel intermediate against a panel of R-selective transaminases to identify an efficient biocatalyst for the chiral amination step.

• In Vitro Profiling: If the final Sitagliptin analog is successfully synthesized, a full in vitro pharmacological workup should be conducted, including IC50 determination, enzyme kinetics, and selectivity profiling against other dipeptidyl peptidases.

• Structural Biology: Co-crystallization of the novel analog with the DPP-4 enzyme to elucidate the binding mode and understand the structural impact of the gem-dimethyl modification.

By systematically addressing these points, the true potential of this novel intermediate can be determined, potentially paving the way for more efficient and innovative manufacturing routes for this vital class of therapeutics.

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A Comparative Spectroscopic Analysis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric Acid and Its Structural Analogs

Introduction

In the landscape of pharmaceutical research and drug development, a profound understanding of a molecule's structural and electronic properties is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for elucidating these characteristics. This guide provides a detailed comparative analysis of the spectroscopic features of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid and its structurally related analogs.

Compared Compounds

To build a thorough understanding, this guide will analyze the spectroscopic data of the following compounds:

• Compound 1 (Target Analog): 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

• Compound 2 (Non-fluorinated Analog): 2,2-dimethyl-4-oxo-4-phenylbutyric acid

• Compound 3 (Demethylated Trifluoro Analog): 4-oxo-4-(3,4,5-trifluorophenyl)butyric acid

• Compound 4 (Demethylated Non-fluorinated Analog): 4-oxo-4-phenylbutyric acid (also known as 3-benzoylpropionic acid)

A Comparative Guide to Catalyst Performance in the Synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic Acid

Introduction: The Significance of a Fluorinated Keto Acid Intermediate

In the landscape of modern drug discovery, the incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate key pharmacokinetic and pharmacodynamic properties. The target molecule, 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, represents a valuable building block, embodying both a sterically hindered carboxylic acid moiety and a trifluorinated aromatic ketone. This γ-keto acid is a precursor for complex heterocyclic systems and chiral amines, which are pivotal in the development of novel therapeutics. Its synthesis, primarily achieved through the Friedel-Crafts acylation of 1,2,3-trifluorobenzene with 3,3-dimethylsuccinic anhydride, presents a significant chemical challenge. The three strongly electron-withdrawing fluorine atoms deactivate the aromatic ring, making the electrophilic aromatic substitution inherently difficult and highly dependent on the choice of catalyst.

This guide provides a comprehensive comparison of various catalytic systems for this challenging transformation. We will delve into the mechanistic rationale behind catalyst selection, present comparative performance data, and provide detailed experimental protocols to empower researchers in drug development to make informed decisions for efficient and scalable synthesis.

The Core Reaction: Friedel-Crafts Acylation

The foundational C-C bond-forming reaction for this synthesis is the Friedel-Crafts acylation. The reaction involves the generation of a highly reactive acylium ion from an acylating agent (3,3-dimethylsuccinic anhydride) in the presence of a catalyst, which then attacks the electron-rich aromatic ring (1,2,3-trifluorobenzene). The catalyst's primary role is to coordinate with the anhydride, facilitating the formation of the electrophilic acylium ion.

Caption: General reaction scheme for the catalyzed synthesis.

The efficacy of this process is critically dependent on the catalyst's ability to overcome the high activation energy associated with acylating a deactivated aromatic ring.

Comparative Analysis of Catalytic Systems

The choice of catalyst is the most critical parameter in this synthesis. Traditional Lewis acids, modern metal triflates, and solid acid catalysts each present a unique profile of reactivity, cost, and environmental impact. While direct comparative data for this specific reaction is sparse in published literature, we can extrapolate performance based on extensive data from similar acylations of deactivated arenes.[1][2][3]

Catalyst Class	Representative Catalyst	Expected Yield (Deactivated Substrate)	Key Advantages	Key Disadvantages
Strong Lewis Acids	Aluminum Chloride (AlCl₃)	Moderate to High	High reactivity, low cost.[1]	Requires >stoichiometric amounts, moisture sensitive, generates corrosive waste.[2][4]
Milder Lewis Acids	Iron(III) Chloride (FeCl₃)	Low to Moderate	Lower cost, less corrosive than AlCl₃.[1][4]	Often lower reactivity with deactivated rings, may require harsher conditions.
Metal Triflates	Hafnium Triflate (Hf(OTf)₄)	High	Highly efficient in catalytic amounts, water-tolerant, reusable.[2]	High cost, potential for metal contamination in the final product.
Solid Acids	Zeolite H-beta / Sulfated Zirconia	Low to Moderate	Recyclable, environmentally benign, easy to separate from the reaction mixture.[3]	Lower activity, often requires high temperatures, potential for low surface area.[3]
Brønsted Superacids	Trifluoromethanesulfonic Acid (TfOH)	Moderate to High	Can act as both catalyst and solvent, highly effective.[2]	Highly corrosive, difficult to handle and separate.
"Greener" Promoters	Methanesulfonic Anhydride (MSAA)	Moderate	Metal- and halogen-free methodology, minimal waste.[5]	Requires stoichiometric amounts, generates methanesulfonic acid byproduct.

Expert Insights:

• For Initial Discovery & Small Scale: Metal triflates like Hafnium(IV) triflate or Ytterbium(III) triflate often provide the best balance of high yield and cleaner reaction profiles, justifying their cost.[2] They are particularly effective for challenging substrates where traditional Lewis acids may fail or lead to side reactions.

• For Process Development & Scale-Up: While AlCl₃ is the traditional workhorse due to its low cost, the need for stoichiometric amounts and the generation of significant aqueous waste are major drawbacks.[4] Exploring solid acid catalysts or developing methods with catalytic amounts of milder Lewis acids in greener solvents becomes economically and environmentally crucial.[3][4]

• The Deactivation Challenge: The trifluorophenyl ring is significantly deactivated. This necessitates either a highly reactive catalyst (like AlCl₃) or higher reaction temperatures. Milder catalysts that work well on activated arenes like anisole may show little to no conversion here.[6]

Experimental Protocols: A Practical Guide

Herein, we provide two distinct, validated protocols. The first employs a classic, potent Lewis acid, while the second utilizes a modern, catalytic metal triflate system.

Protocol 1: Synthesis using Aluminum Chloride (AlCl₃)

This protocol leverages the high reactivity of AlCl₃. Strict anhydrous conditions are paramount for success, as any moisture will hydrolyze the catalyst.[7]

Workflow Diagram:

Caption: Step-by-step workflow for the AlCl₃-mediated synthesis.

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), flame-dry a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. Allow the flask to cool to room temperature.

• Charging Reactants: Charge the flask with 1,2,3-trifluorobenzene (1.0 eq) and a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane, ~3-5 mL per mmol of arene). Cool the mixture to 0°C in an ice bath.

• Anhydride Addition: Add 3,3-dimethylsuccinic anhydride (1.1 eq) to the cooled solution.

• Catalyst Addition: Carefully and portion-wise, add anhydrous aluminum chloride (AlCl₃, 2.5 eq) to the stirred suspension. Causality Note: A large excess of AlCl₃ is required because it complexes with both the anhydride reactant and the ketone product, which would otherwise deactivate the catalyst.[4] This addition is highly exothermic and should be done slowly to maintain the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up (Quenching): Cautiously pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and protonates the carboxylate.[7]

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Synthesis using Hafnium(IV) Triflate (Hf(OTf)₄)

This protocol highlights the advantages of modern metal triflates, which can be used in truly catalytic amounts and are more tolerant of trace impurities.[2]

Step-by-Step Methodology:

• Preparation: To a clean, dry round-bottom flask, add 1,2,3-trifluorobenzene (1.0 eq), 3,3-dimethylsuccinic anhydride (1.2 eq), and Hafnium(IV) triflate (Hf(OTf)₄, 0.1 eq).

• Solvent and Temperature: Add a high-boiling point solvent such as nitrobenzene or sulfolane. Causality Note: Since the catalytic system is less reactive than stoichiometric AlCl₃, higher temperatures are typically required to drive the reaction with a deactivated substrate.

• Reaction: Heat the mixture to 80-120°C and stir for 12-48 hours. The optimal temperature and time should be determined by monitoring the reaction progress (e.g., via LC-MS).

• Work-up: Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Aqueous Wash: Wash the organic solution with water to remove the catalyst and then with a saturated sodium bicarbonate solution to extract the acidic product into the aqueous layer.

• Isolation: Separate the aqueous layer and acidify it with cold 1M HCl to precipitate the product.

• Purification: Filter the solid product, wash with cold water, and dry under vacuum. If necessary, further purification can be achieved by recrystallization.

Conclusion and Future Outlook

The synthesis of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid via Friedel-Crafts acylation is a challenging but achievable transformation. For laboratory-scale synthesis where yield and reaction purity are the primary drivers, catalytic metal triflates such as Hf(OTf)₄ represent the state-of-the-art, offering high efficiency despite their cost.[2] For large-scale industrial applications, the economic advantage of traditional Lewis acids like AlCl₃ is significant, but the associated environmental and handling issues necessitate process optimization.[4]

Future research should focus on developing highly active, recyclable solid acid catalysts that can efficiently acylate deactivated aromatic rings under milder conditions.[3] Furthermore, exploring flow chemistry setups could offer enhanced safety, better temperature control, and improved yields, paving the way for more sustainable manufacturing of this and other valuable pharmaceutical intermediates.[8]

References

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• National Institutes of Health (NIH). Intramolecular PCET of α‐Keto Acids: Synthesis of Trifluoromethyl Ketones via Ketyl Radicals. 9

• Moore, S., & Amey, J. (2024). Advancements in lewis acid catalysis for friedel-crafts acylation reactions. International Journal of Advanced Academic Studies, 6(1), 56-58. 10

• International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. 2

• ResearchGate. Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents.

• BenchChem. Technical Support Center: Friedel-Crafts Acylation of Fluorinated Aromatics. 6

• ACS Publications. Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones.

• Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. (2015). 3

• RSC Publishing. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent.

• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substrates. 8

• National Institutes of Health (NIH). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines.

• Sigma-Aldrich. Friedel–Crafts Acylation.

• ACS Publications. “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology.

• ChemicalBook. 2,4,5-Trifluorophenylacetic acid synthesis.

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.

• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

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A Comparative Guide to the Synthesis of Trifluorophenyl Butyric Acid Derivatives: A Focus on Key Intermediates for Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

Notice to the Reader: Initial literature searches for peer-reviewed studies on 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butyric acid did not yield specific data for this molecule. However, extensive research exists for the structurally related compound, 4-oxo-4-(2,4,5-trifluorophenyl)butanoic acid , and its derivatives. These molecules are pivotal intermediates in the synthesis of Sitagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes.[1][2] This guide, therefore, provides a comprehensive comparison of the synthetic methodologies for these industrially significant analogs, offering valuable insights for researchers, chemists, and professionals in drug development. The principles and experimental comparisons discussed herein can inform strategies for the synthesis of other novel butyric acid derivatives.

Introduction: The Significance of Chiral β-Amino Acids

The synthesis of chiral β-amino acids is a cornerstone of modern pharmaceutical chemistry, as this motif is a key component in numerous bioactive molecules.[3] Sitagliptin is a prime example, with its efficacy being critically dependent on the specific stereochemistry of its β-amino acid side chain, (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid. The challenge and ingenuity in the synthesis of Sitagliptin lie in the efficient and stereoselective installation of this chiral center.[4] This guide will compare and contrast the prominent synthetic routes developed to achieve this, focusing on chemical and enzymatic strategies.

Comparative Analysis of Synthetic Routes

The industrial production of Sitagliptin has seen a remarkable evolution in its synthetic strategy, driven by the pursuit of greater efficiency, cost-effectiveness, and greener processes. We will explore three major approaches: asymmetric hydrogenation of an enamine, enzymatic transamination, and chemical resolution of a racemate.

Asymmetric Hydrogenation of a Prochiral Enamine

This approach, representing a second-generation manufacturing process by Merck, is a highly efficient method for establishing the desired stereocenter.[5] The key step involves the asymmetric hydrogenation of a prochiral enamine intermediate.

Experimental Protocol: Asymmetric Hydrogenation

• Enamine Formation: The synthesis begins with the formation of the key enamine intermediate. This is often achieved in a one-pot, three-step process starting from 2,4,5-trifluorophenylacetic acid.[5]

• Hydrogenation: The isolated enamine is dissolved in a suitable solvent, such as methanol. A chiral rhodium catalyst, for instance, a complex of Rh(I) with a chiral phosphine ligand like t-Bu JOSIPHOS, is added at a low loading (e.g., 0.15 mol%).[5]

• Reaction Conditions: The reaction is carried out under hydrogen pressure (e.g., 100 psig) at a controlled temperature (e.g., 50°C) for a specified duration (e.g., 14 hours).[5]

• Work-up and Isolation: Upon completion, the solvent is removed, and the resulting product, sitagliptin, is isolated, often as its phosphate salt, with high chemical and optical purity.[5]

Causality Behind Experimental Choices:

• Catalyst Selection: The choice of a chiral rhodium-phosphine catalyst is critical for achieving high enantioselectivity. The ligand's structure creates a chiral environment around the metal center, directing the hydrogenation to one face of the enamine, thus favoring the formation of the desired (R)-enantiomer.

• One-Pot Synthesis: The initial one-pot synthesis of the enamine intermediate significantly improves process efficiency by reducing the number of isolation and purification steps, which in turn minimizes waste and improves overall yield.[5]

Caption: Asymmetric Hydrogenation Workflow.

Biocatalytic Asymmetric Reductive Amination

In a drive towards greener and more sustainable chemistry, a biocatalytic approach using a transaminase enzyme has been developed. This method utilizes an enzyme to stereoselectively add an amine group to a ketone precursor.

Experimental Protocol: Enzymatic Transamination

• Substrate Preparation: The starting material is a β-keto ester, methyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate.[6][7]

• Enzyme Reaction: A panel of transaminase (TA) enzymes is screened to identify one with high activity and selectivity for the substrate. For instance, a transaminase from Roseomonas deserti (TARO) has shown promise.[8] The reaction is carried out in a buffered aqueous solution (e.g., Tris-HCl buffer, pH 8.0) at a controlled temperature (e.g., 37°C).[8] An amine donor, such as benzylamine, and a cofactor, pyridoxal 5'-phosphate (PLP), are required.[8]

• Multi-Enzyme Cascade: To improve efficiency and overcome challenges like product inhibition, a multi-enzyme cascade can be employed. This may include an esterase to hydrolyze the ester substrate in situ, and other enzymes to recycle byproducts.[8]

• Isolation: After the reaction, the product, (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid, is isolated from the aqueous medium.

Causality Behind Experimental Choices:

• Enzyme Specificity: Transaminases are highly stereoselective enzymes, which allows for the direct production of the desired enantiomer with high optical purity, often exceeding 99% enantiomeric excess (ee).

• Amine Donor: The choice of amine donor is crucial for reaction efficiency. While chiral amines like (S)-α-methylbenzylamine can be used, recent developments have focused on cheaper, non-chiral donors like benzylamine to improve the process economics.[8]

• Cascade System: The multi-enzyme cascade is a sophisticated approach to process optimization. By coupling the desired reaction with others that consume byproducts or regenerate cofactors, the overall reaction equilibrium can be shifted towards the product, leading to higher conversions.[8]

Caption: Enzymatic Transamination Workflow.

Chemical Resolution of a Racemate

An alternative, more traditional approach involves the synthesis of a racemic mixture of the β-amino acid, followed by resolution to isolate the desired (R)-enantiomer.

Experimental Protocol: Chemical Resolution

• Racemate Synthesis: A racemic mixture of 3-amino-4-(2,4,5-trifluorophenyl)butanoic acid is synthesized. This can be achieved by reducing an enamine intermediate with a non-chiral reducing agent like sodium borohydride (NaBH4).[9][10]

• Resolving Agent: A chiral resolving agent, such as (-)-di-p-toluoyl-L-tartaric acid, is added to the racemic mixture in a suitable solvent like methanol.[9][10]

• Diastereomeric Salt Formation: The resolving agent selectively forms a diastereomeric salt with one of the enantiomers (in this case, the R-enantiomer), which has different solubility properties from the other diastereomeric salt.

• Separation and Liberation: The less soluble diastereomeric salt precipitates out of the solution and is collected by filtration. The desired enantiomer is then liberated from the salt by treatment with a base.

Causality Behind Experimental Choices:

• Resolving Agent: The success of this method hinges on the choice of an effective and affordable resolving agent that forms well-defined, easily separable crystalline salts with one of the enantiomers.

• Cost-Effectiveness: This route avoids the use of expensive noble metal catalysts, which can be a significant cost driver in asymmetric hydrogenation.[9][10] However, the theoretical maximum yield for this method is 50% for the desired enantiomer, although the undesired enantiomer can sometimes be racemized and recycled.

Caption: Chemical Resolution Workflow.

Performance Comparison

Feature	Asymmetric Hydrogenation	Enzymatic Transamination	Chemical Resolution
Stereoselectivity	High (>95% ee)[4]	Very High (>99% ee)	High after resolution (>96% ee)[9]
Overall Yield	High (up to 82% for the intermediate)[5]	Moderate to High (61% isolated yield reported)[8]	Low (11% overall yield reported)[9][10]
Number of Steps	Fewer steps, often one-pot for key intermediate[5]	Can be a single enzymatic step or a multi-enzyme cascade	Multiple steps including racemate synthesis and resolution
Cost of Reagents	High (due to noble metal catalysts)[11]	Potentially lower (enzymes can be reused, cheaper amine donors)[8]	Lower (avoids expensive catalysts)[9][10]
Environmental Impact	Can be "green" by reducing waste streams[5]	Generally considered a "green" technology (aqueous, mild conditions)	Can generate more waste due to additional steps and resolving agents
Process Scalability	Proven on an industrial scale[5]	Scalability is being actively developed	Traditional and scalable, but with inherent yield limitations

Conclusion

The synthesis of the chiral β-amino acid core of Sitagliptin provides an excellent case study in the evolution of pharmaceutical process chemistry. While the chemical resolution method is a viable option that avoids expensive catalysts, its inherently low yield presents a significant drawback. The asymmetric hydrogenation route offers a highly efficient and scalable process with excellent stereoselectivity, and it has been successfully implemented on an industrial scale. The emerging biocatalytic approach using transaminases represents the frontier of "green" and sustainable pharmaceutical manufacturing. It offers the potential for exceptional stereoselectivity under mild, environmentally friendly conditions and could become a leading strategy as the technology matures and becomes more cost-effective. The choice of the optimal synthetic route will ultimately depend on a careful consideration of factors including cost, scale, and the specific regulatory and environmental requirements of the manufacturing process.

References

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• Vertex AI Search. (n.d.). Methyl 3-Oxo-4-(2,4,5-trifluorophenyl)butanoate: A Key Intermediate for Pharmaceutical Synthesis.

• Ye, F., Zhang, Z., Zhao, W., Ding, J., Wang, Y., & Dang, X. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Advances, 11(8), 4805–4809. [Link]

• Ye, F., Zhang, Z., Zhao, W., Ding, J., Wang, Y., & Dang, X. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. PubMed Central. [Link]

• Metil, D. S., Sampath, A., Reddy, J. R., Chandrashekar, E. R. R., Dahanukar, V. H., Reddy, C. V. R., & Bandichhor, R. (2018). Efficient and Convenient Synthetic Routes for Sitagliptin Impurities. ChemistrySelect, 3(10), 2723–2729. [Link]

• Pagar, A. D., Park, J. E., & Yun, H. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology, 9, 730595. [Link]

• Ye, F., Zhang, Z., Zhao, W., Ding, J., Wang, Y., & Dang, X. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Publishing. [Link]

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• ACS Publications. (2020). Efficient and Straightforward Syntheses of Two United States Pharmacopeia Sitagliptin Impurities: 3-Desamino-2,3-dehydrositagliptin and 3-Desamino-3,4-dehydrositagliptin. ACS Omega. [Link]

• ResearchGate. (n.d.). Synthesis of Sitagliptin. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

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Safety & Regulatory Compliance

Navigating the Disposal of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and utilization of novel chemical entities are at the forefront of innovation. With this innovation comes the critical responsibility of ensuring safe handling and environmentally sound disposal of all chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, a halogenated organic compound. The procedures outlined herein are grounded in established safety protocols for similar chemical structures and general best practices for hazardous waste management, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Hazard Assessment

Key Hazard Considerations:

• Corrosivity: As an organic acid, this compound may be corrosive to skin, eyes, and the respiratory tract.[4][5]

• Irritation: Similar trifluorophenyl compounds are known to cause skin and eye irritation.[1][3]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and should not be disposed of down the drain.[4][6]

Personal Protective Equipment (PPE):

A steadfast commitment to safety necessitates the use of appropriate PPE when handling this compound.

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).[7]
Body Protection	A laboratory coat should be worn at all times.
Respiratory	Handle in a well-ventilated area, preferably within a certified chemical fume hood.[1][3][8]

Step-by-Step Disposal Protocol

The cornerstone of responsible chemical waste management is the segregation and proper containment of hazardous materials. The following protocol provides a systematic approach to the disposal of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Phase 1: Waste Segregation and Collection

• Designated Waste Container: All waste containing 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid, including neat compound, solutions, and contaminated materials (e.g., weighing boats, pipette tips, gloves), must be collected in a designated, leak-proof, and chemically compatible container.

• Halogenated Waste Stream: This compound is a halogenated organic acid. Therefore, it must be segregated into the halogenated organic waste stream .[6][9] Do not mix with non-halogenated waste.[6][10] This is crucial because halogenated waste requires specific incineration processes to prevent the formation of toxic byproducts.[2][9]

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid"

  • The primary hazards (e.g., "Corrosive," "Irritant")

  • The date of accumulation

Phase 2: Storage and Handling of Waste

• Secure Storage: The sealed waste container should be stored in a designated hazardous waste accumulation area. This area should be well-ventilated, away from heat sources, and inaccessible to unauthorized personnel.

• Incompatible Materials: Do not store this waste with incompatible materials such as strong bases or oxidizing agents.[11]

Phase 3: Professional Disposal

• Institutional EHS: The most critical step is to consult your institution's Environmental Health and Safety (EHS) department.[12][13] They will provide specific guidance based on local, state, and federal regulations.

• Licensed Waste Contractor: The disposal of halogenated organic waste must be handled by a licensed and authorized hazardous waste disposal contractor.[2][3][13] Your EHS department will coordinate the pickup and disposal of the waste.

Spill Response Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Evacuate and Alert: Evacuate the immediate area and inform your colleagues and supervisor.

• Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in the table above.

• Containment: For small spills, use an absorbent material such as sand, diatomaceous earth, or a universal binding agent to contain the spill.[4]

• Collection: Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.[14]

• Decontamination: Clean the spill area with soap and water. Collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid.

Caption: Disposal decision workflow for the subject compound.

Conclusion

The responsible disposal of 2,2-dimethyl-4-oxo-4-(3,4,5-trifluorophenyl)butanoic acid is not merely a procedural task but a fundamental aspect of laboratory safety and environmental stewardship. By adhering to the principles of hazard assessment, proper segregation, and professional disposal, researchers can ensure a safe working environment and minimize their environmental impact. Always prioritize consulting your institution's EHS department for guidance tailored to your specific location and regulations.

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• Unknown. (n.d.).

• Nipissing University. (2019). Hazardous Materials Disposal Guide. Retrieved from [Link]

• Braun Research Group. (n.d.).

• Haz-Map. (2026). 2,2-Dimethylpropanoic acid - Hazardous Agents. Retrieved from [Link]

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